Butyl isobutyrate

• CAS: 97-87-0

Core Science & Biosynthesis

Butyl isobutyrate chemical properties and structure

An In-depth Technical Guide on the Core Chemical Properties and Structure of Butyl Isobutyrate

This technical guide provides a comprehensive overview of the chemical properties and structure of butyl isobutyrate, an ester recognized for its fruity aroma and applications in the flavor, fragrance, and solvent industries.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering detailed data, experimental methodologies, and visual representations of its chemical nature.

Chemical Structure and Identification

Butyl isobutyrate, systematically named butyl 2-methylpropanoate , is a carboxylic ester formed from n-butanol and isobutyric acid.[2][3] Its structure features a butyl group attached to an isobutyrate moiety.[2]

Structural Identifiers:

• IUPAC Name: butyl 2-methylpropanoate[3]

• SMILES: CCCCOC(=O)C(C)C[3]

• InChI: InChI=1S/C8H16O2/c1-4-5-6-10-8(9)7(2)3/h7H,4-6H2,1-3H3[2]

• InChIKey: JSLCOZYBKYHZNL-UHFFFAOYSA-N[2]

Caption: Chemical structure of Butyl Isobutyrate.

Physicochemical Properties

Butyl isobutyrate is a colorless liquid with a characteristic fresh, fruity odor reminiscent of apple and banana, and a sweet, pineapple-like taste.[1][4] It is stable under normal temperature and pressure conditions.[4]

Table 1: Physical and Chemical Properties of Butyl Isobutyrate

Property	Value	Source(s)
Molecular Formula	C₈H₁₆O₂	[2]
Molecular Weight	144.21 g/mol	[2][3]
CAS Number	97-87-0	[1]
Appearance	Colorless liquid	[1]
Boiling Point	155-156 °C (at 760 mm Hg)	[1][3]
Melting Point	< 25 °C	[3]
Density	0.862 g/mL (at 25 °C)	[1]
Refractive Index	1.401 (at 20 °C)	[1]
Solubility	Insoluble in water, glycerin, and propylene (B89431) glycol; miscible with alcohol, ether, and most fixed oils.	[1][3]
Flash Point	110 °F (43.3 °C)	[4]
Vapor Pressure	1 mm Hg (at 39.9 °C)	[5]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and identification of butyl isobutyrate.

Table 2: Spectroscopic Data for Butyl Isobutyrate

Technique	Data Highlights	Source(s)
¹H NMR	(90 MHz, CDCl₃) Chemical shifts (ppm) are observed, corresponding to the different proton environments in the molecule.	[3]
¹³C NMR	(25.16 MHz, CDCl₃) Key shifts include signals for the carbonyl carbon (~177 ppm), the ester oxygen-linked carbon (~64 ppm), and various alkyl carbons.	[3]
Mass Spec (EI)	Major fragment ions (m/z) include 43.0, 71.0, 89.0, and 56.0, which are characteristic of the molecule's fragmentation pattern.	[3][6]

Experimental Protocols

Synthesis: Fischer-Speier Esterification

The most common method for synthesizing butyl isobutyrate is the Fischer-Speier esterification of isobutyric acid with n-butanol, using an acid catalyst.[4][7]

Methodology:

• Reactant Mixture: Combine isobutyric acid and n-butanol in a round-bottom flask. An excess of one reactant can be used to shift the equilibrium.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.[1][4]

• Reaction Conditions: Heat the mixture under reflux. The reaction temperature is typically maintained at the boiling point of the mixture.

• Water Removal: To drive the reaction to completion, the water formed during the reaction is continuously removed, often using a Dean-Stark apparatus.

• Workup and Purification: After the reaction is complete, the mixture is cooled. The catalyst is neutralized with a weak base (e.g., sodium bicarbonate solution). The organic layer is separated, washed with water, and dried over an anhydrous salt (e.g., sodium sulfate).

• Final Product: The crude product is purified by distillation to obtain pure butyl isobutyrate.[8]

Caption: Fischer-Speier esterification pathway for butyl isobutyrate.

Alkaline Hydrolysis (Saponification)

Esters like butyl isobutyrate can be hydrolyzed back to their constituent carboxylic acid and alcohol, a reaction that is significantly accelerated in the presence of a base.[9]

General Methodology:

• Reactant Mixture: Dissolve butyl isobutyrate in a suitable solvent mixture, such as aqueous ethanol (B145695) or dioxane, to ensure miscibility.[9]

• Base Addition: Add a stoichiometric amount or a slight excess of a strong base, typically sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH).

• Reaction Conditions: Heat the mixture under reflux to increase the reaction rate. The progress of the reaction can be monitored by techniques like titration of the remaining base.

• Workup and Isolation: After the reaction is complete, cool the mixture. Acidify the solution with a strong acid (e.g., HCl) to protonate the carboxylate salt, forming isobutyric acid.

• Separation: The resulting isobutyric acid and n-butanol can be separated from the aqueous solution by extraction with an organic solvent, followed by purification techniques such as distillation.

Caption: Base-catalyzed hydrolysis (saponification) of butyl isobutyrate.

Spectroscopic Analysis Protocols

The following are generalized protocols for obtaining spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve approximately 5-25 mg of butyl isobutyrate in about 0.6-0.7 mL of a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), inside a 5 mm NMR tube.[3][10] An internal standard like tetramethylsilane (B1202638) (TMS) can be added for referencing (0 ppm).[10]

• Data Acquisition: Acquire the spectrum on an NMR spectrometer. For ¹³C NMR of butyl isobutyrate, a frequency of 25.16 MHz has been reported.[3]

• Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed. The spectrum is then phased, baseline-corrected, and referenced to the internal standard.[10]

Mass Spectrometry (MS):

• Sample Introduction: As a volatile liquid, butyl isobutyrate is typically introduced via a Gas Chromatography (GC-MS) system, which separates it from any impurities before it enters the mass spectrometer.[10]

• Ionization: In the ion source, molecules are bombarded with high-energy electrons (typically 70 eV) in a process called Electron Ionization (EI).[10]

• Mass Analysis: The resulting charged fragments are separated based on their mass-to-charge (m/z) ratio by the mass analyzer.

• Detection: The detector records the abundance of each fragment, generating a mass spectrum.

References

• 1. Butyl isobutyrate | 97-87-0 [chemicalbook.com]
• 2. CAS 97-87-0: Butyl isobutyrate | CymitQuimica [cymitquimica.com]
• 3. Butyl isobutyrate | C8H16O2 | CID 7353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. Page loading... [wap.guidechem.com]
• 6. spectrabase.com [spectrabase.com]
• 7. benchchem.com [benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Physical Properties of n-Butyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of n-butyl isobutyrate. The information is presented to support research, development, and quality control activities where this compound is utilized. All quantitative data are summarized in a structured table for ease of comparison, and detailed experimental protocols for key physical property measurements are provided.

Core Physical Properties of n-Butyl Isobutyrate

n-Butyl isobutyrate, also known as butyl 2-methylpropanoate, is an ester with the chemical formula C₈H₁₆O₂. It is a colorless liquid recognized for its fruity aroma, reminiscent of apple and banana.[1] This compound is utilized in the flavor and fragrance industry and can also serve as a solvent in various applications.[2] A thorough understanding of its physical properties is essential for its proper handling, application, and for the development of new formulations.

The following table summarizes the key physical properties of n-butyl isobutyrate, compiled from various sources.

Property	Value	Citations
Molecular Weight	144.21 g/mol	[1][3][4]
Boiling Point	155-158 °C at 760 mmHg	[1][3][5][6]
Melting Point	< 25 °C; -88.07°C (estimate)	[1][3][4][7]
Density	0.859-0.865 g/mL at 20-25 °C	[1][3][5][7]
Refractive Index	1.401-1.404 at 20 °C	[1][3][5][7]
Solubility in Water	356.7 mg/L at 25 °C (estimated); generally insoluble	[1][3][5]
Solubility in Solvents	Miscible with alcohol, ether, and most fixed oils	[1][3][8]
Vapor Pressure	2.906 mmHg at 25 °C (estimated)	[2][5]
Flash Point	43-45.56 °C (109.4-114 °F) (closed cup)	[1][5][9]

Experimental Protocols for Physical Property Determination

The accurate determination of physical properties is critical for ensuring the quality and consistency of chemical substances. The following are detailed methodologies for measuring the key physical properties of liquid esters like n-butyl isobutyrate, based on internationally recognized standards.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a pure compound, the boiling point is a characteristic physical property.[10]

• Methodology (Thiele Tube Method): A common and effective method for determining the boiling point of a small liquid sample is the Thiele tube method.[11]

  • Sample Preparation: A small amount of the liquid sample (approximately 0.5 mL) is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[11]

  • Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then placed in a Thiele tube filled with a high-boiling point oil (e.g., mineral oil or silicone oil).[11]

  • Heating: The Thiele tube is gently heated at the side arm. The shape of the Thiele tube allows for the circulation of the oil, ensuring uniform heating.[11]

  • Observation: As the temperature rises, the air trapped in the capillary tube will expand and exit as a slow stream of bubbles. The heating is continued until a rapid and continuous stream of bubbles emerges from the capillary tube.[10]

  • Boiling Point Determination: The heat source is then removed. As the apparatus cools, the stream of bubbles will slow down and stop. The boiling point is the temperature at which the liquid just begins to be drawn back into the capillary tube.[11]

  • Pressure Correction: The observed boiling point is recorded along with the atmospheric pressure. If the atmospheric pressure is not 760 mmHg, a correction can be applied using the Sydney-Young equation.[12]

2.2. Determination of Density

Density is the mass of a substance per unit volume. For liquids, it is commonly measured using a pycnometer or a digital density meter.

• Methodology (ASTM D4052 - Digital Density Meter): This standard test method covers the determination of density and relative density of liquids by a digital density meter.[13]

  • Apparatus: A digital density meter capable of maintaining a constant temperature of the sample.

  • Calibration: The instrument is calibrated using two reference standards of known density, typically dry air and freshly distilled water.

  • Sample Introduction: A small amount of the n-butyl isobutyrate sample is introduced into the oscillating U-tube of the density meter, ensuring no air bubbles are present.[13]

  • Measurement: The instrument measures the oscillation period of the U-tube containing the sample. This period is directly related to the density of the sample. The instrument's software then calculates and displays the density.[13]

  • Temperature Control: The measurement is performed at a specified temperature, typically 20°C or 25°C, which is maintained by the instrument's built-in temperature control system.[13]

2.3. Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light propagates through that medium. It is a characteristic property of a substance and is sensitive to temperature and the wavelength of light used.

• Methodology (ASTM D1218 - Refractometer): This standard test method covers the measurement of the refractive index of transparent hydrocarbon liquids.[4][7][14]

  • Apparatus: An Abbe refractometer or a digital refractometer.[4]

  • Calibration: The refractometer is calibrated using a standard of known refractive index, such as distilled water or a certified reference material.

  • Sample Application: A few drops of the n-butyl isobutyrate sample are placed on the prism of the refractometer.[4]

  • Measurement: The prism is closed, and the instrument is allowed to reach thermal equilibrium at the desired temperature (e.g., 20°C). Light from a monochromatic source (typically a sodium D-line at 589.3 nm) is passed through the sample.[4]

  • Reading: The operator or the digital instrument determines the angle at which the light is refracted and converts this into a refractive index value.[14]

2.4. Determination of Flash Point

The flash point of a volatile material is the lowest temperature at which its vapors will ignite when given an ignition source.

• Methodology (ASTM D93 - Pensky-Martens Closed Cup Tester): This is a standard method for determining the flash point of petroleum products and other liquids.[3][5][15]

  • Apparatus: A Pensky-Martens closed-cup tester, which consists of a brass test cup with a lid that has openings for a stirrer, a thermometer, and an ignition source.[15]

  • Procedure: The test cup is filled with the n-butyl isobutyrate sample to a specified level. The lid is secured, and the sample is heated at a slow, constant rate while being stirred.[5][15]

  • Ignition Test: At regular temperature intervals, the stirring is stopped, and an ignition source (a small flame) is dipped into the vapor space above the liquid.[5][15]

  • Flash Point Determination: The flash point is the lowest temperature at which the application of the ignition source causes the vapors of the sample to ignite with a distinct flash inside the cup.[15]

2.5. Determination of Water Solubility

Water solubility is the maximum concentration of a substance that can dissolve in water at a given temperature.

• Methodology (OECD 105 - Flask Method): This method is suitable for substances with solubilities above 10⁻² g/L.[16][17][18]

  • Procedure: An excess amount of n-butyl isobutyrate is added to a known volume of distilled water in a flask.

  • Equilibration: The flask is sealed and agitated at a constant temperature for a sufficient period to reach equilibrium (typically 24-48 hours).[17]

  • Phase Separation: The mixture is allowed to stand to allow for phase separation. If an emulsion has formed, centrifugation may be necessary.

  • Analysis: A sample of the aqueous phase is carefully removed, ensuring no undissolved ester is included. The concentration of n-butyl isobutyrate in the water is then determined using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).[17]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the physical characterization of a liquid chemical substance like n-butyl isobutyrate.

Workflow for Physical Property Characterization.

References

• 1. Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester (ASTM D 93) [pachemtech.eu]
• 2. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 3. precisionlubrication.com [precisionlubrication.com]
• 4. matestlabs.com [matestlabs.com]
• 5. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 6. webstore.ansi.org [webstore.ansi.org]
• 7. store.astm.org [store.astm.org]
• 8. scribd.com [scribd.com]
• 9. Vapor Pressure Testing: A Comprehensive Guide - zeal [zealinstruments.com]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 14. petrolube.com [petrolube.com]
• 15. Pensky–Martens closed-cup test - Wikipedia [en.wikipedia.org]
• 16. oecd.org [oecd.org]
• 17. filab.fr [filab.fr]
• 18. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

An In-depth Technical Guide to Butyl Isobutyrate

This technical guide provides a comprehensive overview of butyl isobutyrate, also known by its IUPAC name, butyl 2-methylpropanoate.[1] Its CAS number is 97-87-0.[1] This document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its chemical properties, synthesis, and applications.

Physicochemical Properties

Butyl isobutyrate is a colorless liquid with a characteristic fresh, fruity aroma reminiscent of apple and banana, and a sweet, pineapple-like taste.[2] It is almost insoluble in water but miscible with alcohol and oils.[2]

Table 1: Physical and Chemical Properties of Butyl Isobutyrate

Property	Value	Reference
CAS Number	97-87-0	[1][3][4]
IUPAC Name	butyl 2-methylpropanoate	[1][]
Molecular Formula	C8H16O2	[1][2]
Molecular Weight	144.21 g/mol	[1][2]
Boiling Point	155-156 °C	[2][6]
Melting Point	-88.07 °C (estimate)	[2][7]
Density	0.862 g/mL at 25 °C	[2][6]
Refractive Index	n20/D 1.401	[2][6]
Flash Point	110 °F (43.3 °C)	[2][8]
Solubility	Insoluble in water; miscible with alcohol and oils.	[2]
Vapor Pressure	4.33 mm Hg at 25 °C	[9]
LogP	2.65	[2]
Odor Threshold	0.022 ppm	[2]

Synthesis of Butyl Isobutyrate

The primary method for synthesizing butyl isobutyrate is through the Fischer-Speier esterification of isobutyric acid with n-butanol.[2][10] This reaction is typically catalyzed by a strong acid, such as sulfuric acid.[2] The equilibrium of the reaction can be shifted toward the product by removing the water formed during the reaction.[10]

Materials:

• Isobutyric acid

• n-Butanol

• Concentrated sulfuric acid (catalyst)

• Benzene (optional, for azeotropic removal of water)

• Sodium bicarbonate solution (for neutralization)

• Anhydrous magnesium sulfate (B86663) (for drying)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine isobutyric acid and a molar excess of n-butanol.[2][10]

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.[2]

• Heat the mixture to reflux. If using benzene, water will be removed azeotropically and collected in the Dean-Stark trap.[2]

• Continue the reaction until the theoretical amount of water has been collected, indicating the completion of the esterification.

• Cool the reaction mixture to room temperature.

• Wash the mixture with water and then with a sodium bicarbonate solution to neutralize the acidic catalyst.

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Purify the crude butyl isobutyrate by fractional distillation to obtain the final product.[11]

Below is a diagram illustrating the workflow for the synthesis of butyl isobutyrate via Fischer-Speier esterification.

Caption: Synthesis of Butyl Isobutyrate via Fischer-Speier Esterification.

Applications in Research and Development

While primarily used in the flavor and fragrance industries, butyl isobutyrate also finds applications in scientific research and development.[3][6] It can be used as a solvent in various formulations, including coatings, adhesives, and inks.[3] In the context of drug development, esters like butyl isobutyrate can be used in synthesis as intermediates or as part of formulation studies.[3][] It is also noted as a volatile flavor compound in Chardonnay musts, indicating its presence and potential role in fermentation and food science research.[7]

Safety and Toxicology

Butyl isobutyrate is considered to have low toxicity.[12] However, it is a flammable liquid and can cause skin and eye irritation.[3][12] Proper handling and storage procedures are necessary.

Table 2: Safety and Hazard Information for Butyl Isobutyrate

Hazard Information	Details	Reference
GHS Pictograms	GHS02 (Flammable), GHS07 (Irritant)	[2]
Hazard Statements	H226 (Flammable liquid and vapor), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	[2]
Precautionary Statements	P210 (Keep away from heat/sparks/open flames/hot surfaces), P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)	[2][11]
Personal Protective Equipment	Splash goggles, lab coat or synthetic apron, gloves.	[12]
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances and sources of ignition.	[11]
Acute Oral LD50 (Rat)	>5000 mg/kg	[12]
Acute Dermal LD50 (Rabbit)	>5000 mg/kg	[12]

For detailed safety information, always refer to the substance's Safety Data Sheet (SDS).[12][13]

References

• 1. Butyl isobutyrate | C8H16O2 | CID 7353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Butyl isobutyrate | 97-87-0 [chemicalbook.com]
• 3. CAS 97-87-0: Butyl isobutyrate | CymitQuimica [cymitquimica.com]
• 4. scbt.com [scbt.com]
• 6. Butyl Isobutyrate , >98.0%(GC) , 97-87-0 - CookeChem [cookechem.com]
• 7. Butyl isobutyrate - CD Formulation [formulationbio.com]
• 8. vigon.com [vigon.com]
• 9. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. echemi.com [echemi.com]
• 12. spectrumchemical.com [spectrumchemical.com]
• 13. aurochemicals.com [aurochemicals.com]

Natural occurrence of butyl isobutyrate in fruits

An In-depth Technical Guide on the Natural Occurrence of Butyl Isobutyrate in Fruits

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl isobutyrate is an ester that contributes to the characteristic fruity aroma of many plants. As a volatile organic compound, its presence and concentration are significant in determining the flavor profile of various fruits. Understanding its natural occurrence, biosynthesis, and the analytical methods for its detection is crucial for food science, flavor chemistry, and the exploration of natural compounds in drug development. This guide provides a comprehensive overview of the current scientific knowledge on butyl isobutyrate and related esters in fruits.

Data Presentation: Quantitative Occurrence of Isobutyrate Esters in Fruits

Quantitative data for butyl isobutyrate in fruits is not extensively reported in publicly available literature. However, data for the closely related compound, isobutyl isobutyrate, is available for some fruits. The following table summarizes the quantitative data for isobutyl isobutyrate found in various fruit cultivars. The concentration of these volatile compounds can be influenced by factors such as fruit variety, ripeness, and storage conditions.

Fruit Species	Cultivar/Variety	Compound	Concentration	Analytical Method	Reference
Banana (Musa AAA Group)	Brazilian	Isobutyl isobutyrate	0.31% (relative content, full-ripening stage)	HS-SPME-GC-MS
Banana (Musa AAA Group)	Brazilian	Isobutyl isobutyrate	0.21% (relative content, turning stage)	HS-SPME-GC-MS

Experimental Protocols

The identification and quantification of butyl isobutyrate and other volatile esters in fruits are primarily achieved through chromatographic techniques, most notably Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS).

Sample Preparation

Proper sample preparation is critical for the accurate analysis of volatile compounds.

• Sample Homogenization: A representative sample of the fruit (e.g., 5 grams of pulp) is homogenized.

• Vial Preparation: The homogenized sample is placed in a sealed headspace vial (e.g., 20 mL). To enhance the release of volatile compounds, a salt solution (e.g., NaCl) can be added to increase the ionic strength of the matrix.

• Internal Standard: A known concentration of an internal standard (e.g., 3-nonanone) is often added to the sample for quantitative analysis.

Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique that is highly effective for concentrating volatile and semi-volatile organic compounds from the headspace above a sample.

• Fiber Selection: A divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) fiber is commonly used for the broad-range analysis of flavor compounds.

• Incubation and Extraction: The sample vial is incubated at a controlled temperature (e.g., 40-60°C) for a specific duration (e.g., 15-30 minutes) to allow the volatile compounds to equilibrate in the headspace. The SPME fiber is then exposed to the headspace for a set extraction time (e.g., 30 minutes) to adsorb the analytes.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The adsorbed volatile compounds are then thermally desorbed from the SPME fiber into the GC injector for separation and detection.

• Desorption: The SPME fiber is inserted into the hot injector of the GC (e.g., at 250°C) where the trapped analytes are released.

• Gas Chromatography: The volatile compounds are separated based on their boiling points and polarity on a capillary column (e.g., DB-5ms, 30 m × 0.25 mm × 0.25 µm). A typical oven temperature program starts at a low temperature (e.g., 40°C), holds for a few minutes, and then ramps up to a higher temperature (e.g., 280°C).

• Mass Spectrometry: The separated compounds are ionized (typically by electron impact) and fragmented. The resulting mass spectrum provides a unique fingerprint for each compound, allowing for its identification by comparing the spectra to a library (e.g., NIST). Quantification is achieved by comparing the peak area of the analyte to that of the internal standard.[1][2]

Mandatory Visualizations

Biosynthesis of Branched-Chain Esters

The formation of butyl isobutyrate and other branched-chain esters in fruits is a complex biochemical process. It primarily involves the catabolism of branched-chain amino acids, such as valine, which serves as a precursor for the isobutyryl-CoA moiety. The final step is the esterification of an alcohol with this acyl-CoA, a reaction catalyzed by the enzyme alcohol acyltransferase (AAT).[3][4][5]

Caption: Generalized biosynthetic pathway of butyl isobutyrate in fruits.

Experimental Workflow for Fruit Volatile Analysis

The analysis of volatile compounds from fruits follows a standardized workflow designed to ensure the accurate and reproducible identification and quantification of target analytes.

Caption: Standard workflow for the analysis of volatile fruit compounds.

References

• 1. Identification, Comparison and Classification of Volatile Compounds in Peels of 40 Apple Cultivars by HS–SPME with GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Branched-Chain Volatiles in Fruit: A Molecular Perspective [frontiersin.org]
• 4. Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Butyl isobutyrate flavor and odor profile

An In-depth Technical Guide on the Flavor and Odor Profile of Butyl Isobutyrate

Introduction

Butyl isobutyrate (CAS No: 97-87-0) is an aliphatic ester recognized for its significant role as a flavoring agent and fragrance ingredient in the food, beverage, and cosmetic industries.[1][2][3] Its characteristic fruity aroma and taste make it a key component in the formulation of a wide array of products, from confectionery and baked goods to perfumes and personal care items.[4][5] This technical guide provides a comprehensive overview of the flavor and odor profile of butyl isobutyrate, detailing its sensory characteristics, quantitative thresholds, the experimental protocols used for its evaluation, and the underlying biochemical signaling pathways responsible for its perception. This document is intended for researchers, scientists, and professionals in the fields of flavor chemistry, sensory science, and product development.

Flavor and Odor Profile

Butyl isobutyrate is characterized by a complex and pleasant sensory profile. It is predominantly described as having a strong, fresh, and fruity aroma, with sweet and green nuances. The taste is similarly fruity and sweet.

Table 1: Sensory Descriptors for Butyl Isobutyrate

Profile	Descriptors	References
Odor	Fruity, Sweet, Green, Tropical, Apple, Banana, Strong, Fresh	[2][6][7][8][9]

| Flavor/Taste | Sweet, Fruity, Pineapple, Apple, Cherry, Tutti-frutti, Banana, Strawberry, Cheesy |[4][7][10] |

Quantitative Data

The perception of butyl isobutyrate is defined by its detection and recognition thresholds, which quantify the minimum concentration required for sensory perception. Its physical and chemical properties are also critical for its application in various formulations.

Table 2: Quantitative Sensory Thresholds of Butyl Isobutyrate

Parameter	Value	Medium	References
Odor Threshold	0.022 ppm (parts per million)	Not Specified	[9]

| Taste Threshold | 30 ppm | Water |[4] |

Taste characteristics at 30 ppm are described as fruity, sweet, pineapple, apple, cherry, tutti-frutti, and banana.[4]

Table 3: Physicochemical Properties of Butyl Isobutyrate

Property	Value	References
Molecular Formula	C₈H₁₆O₂	[10]
Molecular Weight	144.21 g/mol	[11]
Appearance	Colorless liquid	[1][6]
Boiling Point	155-156 °C	[2]
Density	0.862 g/mL at 25 °C	[2]
Refractive Index	n20/D 1.401	[2]
Flash Point	43 °C (110 °F)	[9][10]
Solubility	Miscible in alcohol and most fixed oils; Insoluble in water, glycerin, and propylene (B89431) glycol.	[6][7][10]
Purity (GLC)	≥ 97%	[6][8]

| FEMA Number | 2188 |[2] |

Experimental Protocols

The characterization of butyl isobutyrate's flavor and odor profile relies on a combination of analytical chemistry and sensory evaluation techniques.

Chemical Purity Analysis: Gas Chromatography (GC)

The purity of butyl isobutyrate is typically determined using Gas Chromatography (GC), often with a Flame Ionization Detector (FID). This technique separates the compound from any impurities, allowing for quantification.

• Sample Preparation: The butyl isobutyrate sample is diluted in a suitable solvent (e.g., ethanol (B145695) or hexane).

• Instrumentation: A gas chromatograph equipped with an appropriate capillary column (e.g., a non-polar or medium-polarity column like DB-5 or HP-INNOWax) is used.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature (FID): 280 °C

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program: An initial temperature of 50-60 °C is held for 1-2 minutes, then ramped up at a rate of 10-15 °C/min to a final temperature of 220-240 °C, which is held for several minutes.

• Data Analysis: The peak area of butyl isobutyrate is compared to the total area of all peaks in the chromatogram to calculate its percentage purity. Identification is confirmed by comparing the retention time with that of a pure standard.

Odor Characterization: Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of GC with the sensitivity of the human nose as a detector to identify which specific compounds in a sample are responsible for its aroma.[12][13]

• Instrumentation: A GC is equipped with a column effluent splitter that directs the flow to both a chemical detector (e.g., Mass Spectrometer, MS) and a heated sniffing port (olfactometry detection port, ODP).[14][15]

• Procedure: A trained sensory panelist (or a panel of assessors) sniffs the effluent from the ODP as the separated compounds elute from the GC column.[13] The panelist records the time, duration, intensity, and a qualitative description of any detected odor.

• Data Analysis: The resulting "olfactogram" is aligned with the chromatogram from the chemical detector.[15] This allows for the correlation of specific odors with specific chemical compounds identified by the MS, revealing the key odor-active components.

References

• 1. Frontiers | Sweet Taste Is Complex: Signaling Cascades and Circuits Involved in Sweet Sensation [frontiersin.org]
• 2. Olfactory System – Introduction to Neurobiology [opentext.uoregon.edu]
• 3. Assessing the Ability to Taste and Smell – Sensory Nutrition: the role of sensory properties of foods in nutrition and health [pressbooks.pub]
• 4. journals.physiology.org [journals.physiology.org]
• 5. The Transduction of Olfactory Signals - Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Taste Receptors and the Transduction of Taste Signals - Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Sweet Taste Signaling: The Core Pathways and Regulatory Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Taste receptor - Wikipedia [en.wikipedia.org]
• 10. Reactome | Olfactory Signaling Pathway [reactome.org]
• 11. Odor Detection Thresholds [leffingwell.com]
• 12. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 13. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. taylorandfrancis.com [taylorandfrancis.com]
• 15. osmotech.it [osmotech.it]

An In-depth Technical Guide to the Solubility of Butyl Isobutyrate in Various Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of butyl isobutyrate, a common ester utilized in various industrial applications, including as a flavoring agent and solvent. Understanding its solubility is critical for formulation development, reaction chemistry, and purification processes. This document presents available quantitative and qualitative solubility data, a detailed experimental protocol for determining solubility, and a logical workflow for solubility testing.

Quantitative Solubility Data

Solvent	Chemical Formula	Polarity	Solubility of Butyl Isobutyrate	Temperature (°C)
Water	H₂O	High	356.7 mg/L[3]	25
Ethanol (60%)	C₂H₅OH / H₂O	High	1 mL in 7 mL of solvent[1]	Not Specified
Ethanol	C₂H₅OH	High	Miscible[1][3][4]	Not Specified
Diethyl Ether	(C₂H₅)₂O	Low	Miscible[1][4]	Not Specified
Methanol	CH₃OH	High	Miscible (Expected)	Not Specified
Acetone	C₃H₆O	Medium	Miscible (Expected)	Not Specified
Toluene	C₇H₈	Low	Miscible (Expected)	Not Specified
Hexane	C₆H₁₄	Low	Miscible (Expected)	Not Specified
Ethyl Acetate	C₄H₈O₂	Medium	Miscible (Expected)	Not Specified
Glycerin	C₃H₈O₃	High	Insoluble[1][3]	Not Specified
Propylene Glycol	C₃H₈O₂	High	Insoluble[1][3]	Not Specified
Fixed Oils	N/A	Low	Miscible[1][3][4]	Not Specified

Note: "Miscible (Expected)" indicates that while specific quantitative data is not available, based on the chemical properties of butyl isobutyrate as a non-polar ester, it is expected to be fully miscible with these common organic solvents. For precise quantitative analysis, the experimental protocol provided in the following section is recommended.

Experimental Protocol for Determining Liquid-Liquid Solubility

The following is a detailed methodology for the quantitative determination of the solubility of a liquid solute, such as butyl isobutyrate, in a liquid solvent. This protocol is based on the widely used shake-flask method coupled with gravimetric analysis, which is a reliable and accurate technique for generating solubility data.

Principle

A saturated solution of butyl isobutyrate in the chosen solvent is prepared by allowing the two phases to reach equilibrium at a constant temperature. A known volume of the saturated solvent phase is then carefully separated and the solvent is evaporated, leaving the dissolved butyl isobutyrate. The mass of the residual butyl isobutyrate is then determined gravimetrically to calculate the solubility.

Materials and Equipment

• Butyl isobutyrate (high purity)

• Solvent of interest (analytical grade)

• Temperature-controlled orbital shaker or water bath

• Calibrated digital thermometer

• Glass vials with PTFE-lined screw caps

• Calibrated positive displacement micropipettes

• Analytical balance (readable to at least 0.1 mg)

• Glass petri dishes or evaporating dishes

• Fume hood

• Nitrogen gas supply (optional, for gentle evaporation)

• Syringe filters (PTFE, appropriate pore size)

Experimental Procedure

• Preparation of the Saturated Solution:

  • In a glass vial, add a known volume of the solvent.

  • Add an excess of butyl isobutyrate to the solvent. An excess is confirmed by the presence of a distinct, undissolved layer of butyl isobutyrate after equilibration.

  • Securely cap the vial to prevent any evaporation of the solvent or solute.

  • Place the vial in the temperature-controlled shaker or water bath set to the desired experimental temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient duration to ensure equilibrium is reached. A period of 24 to 48 hours is typically recommended.

• Phase Separation and Sampling:

  • Once equilibrium is achieved, cease agitation and allow the two phases to fully separate.

  • Carefully draw a known volume of the saturated solvent phase (the top or bottom layer, depending on the relative densities of the solvent and butyl isobutyrate) using a calibrated micropipette. To avoid contamination from the undissolved phase, it is advisable to use a syringe fitted with a filter.

• Gravimetric Analysis:

  • Tare a clean, dry petri dish on the analytical balance and record its mass.

  • Dispense the collected saturated solvent sample into the tared petri dish.

  • Place the petri dish in a fume hood to allow the solvent to evaporate. For solvents with high boiling points, gentle heating or a slow stream of nitrogen can be used to accelerate evaporation. Avoid boiling, as this can cause spattering of the solute.

  • Once the solvent has completely evaporated, place the petri dish in a desiccator to cool to room temperature.

  • Weigh the petri dish containing the butyl isobutyrate residue on the analytical balance.

  • Repeat the drying and weighing steps until a constant mass is obtained.

Calculation of Solubility

The solubility can be calculated using the following formula:

Solubility ( g/100 mL) = [(Mass of dish + residue) - (Mass of empty dish)] / (Volume of sample in mL) * 100

Visualizing the Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the logical flow of the experimental protocol for determining the solubility of butyl isobutyrate.

References

• 1. Butyl isobutyrate | C8H16O2 | CID 7353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. Butyl isobutyrate | 97-87-0 [chemicalbook.com]
• 4. pharmajournal.net [pharmajournal.net]

Synthesis of Butyl Isobutyrate via Esterification: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of butyl isobutyrate, an ester recognized for its characteristic fruity, pineapple-like aroma, which has applications in the flavor, fragrance, and solvent industries. This document details the core chemical reaction, various catalytic methodologies, experimental protocols, and quantitative data to support research and development in this area.

Core Synthesis Reaction: Fischer-Speier Esterification

The fundamental method for synthesizing butyl isobutyrate is the Fischer-Speier esterification. This reversible, acid-catalyzed reaction involves the reaction of isobutyric acid with n-butanol to yield butyl isobutyrate and water.[1] The equilibrium of this reaction can be shifted toward the product side by either using an excess of one of the reactants or by removing the water as it is formed.[1]

The overall reaction is as follows:

(CH₃)₂CHCOOH + CH₃(CH₂)₃OH ⇌ (CH₃)₂CHCOO(CH₂)₃CH₃ + H₂O (Isobutyric Acid + n-Butanol ⇌ Butyl Isobutyrate + Water)

Catalytic Strategies for Butyl Isobutyrate Synthesis

A variety of catalysts can be employed to facilitate the esterification reaction, each with its own set of advantages and disadvantages concerning reaction efficiency, selectivity, and environmental impact. Key catalytic systems include ionic liquids, solid acids, and enzymes.

Ionic Liquid Catalysis

Ionic liquids, such as 1-butyl-3-methylimidazolium hydrogen sulfate (B86663), have emerged as effective and recyclable catalysts for this synthesis. They offer advantages in terms of high yield and purity under relatively mild conditions.

Heterogeneous Solid Acid Catalysis

Solid acid catalysts, like composite diatomite-solid acids, provide benefits in terms of easy separation from the reaction mixture and potential for reuse.[2] These catalysts are prepared by treating a support material, such as diatomite, with a strong acid and then calcining it at high temperatures.[2]

Enzymatic Catalysis

Enzymatic catalysis, typically using lipases, offers a green chemistry approach with high selectivity under mild reaction conditions.[3][4] Immobilized enzymes are particularly advantageous as they can be easily recovered and reused.[3][5]

Quantitative Data Presentation

The following table summarizes quantitative data from various catalytic methods for the synthesis of butyl isobutyrate, allowing for easy comparison of their effectiveness.

Catalyst Type	Catalyst Example	Molar Ratio (Butanol:Isobutyric Acid)	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)	Reference
Ionic Liquid	1-butyl-3-methylimidazolium hydrogen sulfate	0.83:1 (reagents to catalyst)	80	3	99.8	99	[6]
Solid Acid	Composite diatomite-solid acid	1.8:1	Not specified	2.5	98.3	Not specified	[2]

Experimental Protocols

This section provides detailed methodologies for the synthesis of butyl isobutyrate using different catalytic systems.

Protocol 1: Synthesis using Ionic Liquid Catalyst[6]

Materials:

• Isobutyric acid (3 mol)

• n-Butanol (2.5 mol)

• 1-butyl-3-methylimidazolium hydrogen sulfate (16.5 mol)

• Esterification reactor with stirrer

• Decanter

• Two flash tanks

• Heat exchanger

• Alcohol recovery column

Procedure:

• Reaction: Add isobutyric acid, n-butanol, and the ionic liquid catalyst to the esterification reactor. Heat the mixture to 80°C and stir at 1000 rpm for 3 hours under normal pressure.

• Phase Separation: After the reaction, transfer the mixture to a decanter and allow it to stand for 3 hours for phase separation. The upper layer is the ester phase and the lower layer is the aqueous phase.

• Ester Purification: Introduce the upper ester phase into the first flash tank. Operate the flash tank at a pressure of 0.01 bar and a temperature of 70°C. The high-purity butyl isobutyrate (99%) is collected from the top of the tank, while the ionic liquid is recovered from the bottom.

• Raw Material Recovery: Introduce the lower aqueous phase into the second flash tank, operating at 0.01 bar and 150°C. Unreacted raw materials and water are collected from the top, and the ionic liquid is recovered from the bottom.

• Catalyst Recycling: The recovered ionic liquid from the bottom of both flash tanks is passed through a heat exchanger to bring it to 80°C and then returned to the esterification reactor for reuse.

• Alcohol Recovery: The mixture from the top of the second flash tank is fed into an alcohol recovery column (20 actual plates, normal pressure, reflux ratio 4.5) to recover unreacted alcohol, which is then cooled and recycled back to the reactor.

Protocol 2: Synthesis using Composite Diatomite-Solid Acid Catalyst[2]

Catalyst Preparation:

• Prepare the catalyst with a mass ratio of SnCl₄·5H₂O to diatomite of 1:3.

• Use a sulfuric acid concentration of 3.0 mol/L.

• Calcine the mixture at 550°C for 3.5 hours.

Esterification Procedure:

• Reaction: In a suitable reactor, combine isobutyric acid and n-butanol with a molar ratio of 1:1.8.

• Add the prepared composite diatomite-solid acid catalyst at a mass fraction of 1.10% of the total reactants.

• Add 10 mL of cyclohexane (B81311) as a water entrainer.

• Conduct the reaction for 2.5 hours.

• Work-up: After the reaction, the solid catalyst can be filtered off from the reaction mixture. The product can be purified by distillation. The catalyst can be reused, with studies showing it can be used up to eight times with an esterification rate still achieving 92.7%.[2]

Mandatory Visualizations

The following diagrams illustrate the logical workflow of the synthesis process.

Caption: Workflow for Butyl Isobutyrate Synthesis and Purification.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Esterification for butyl butyrate formation using <i>Candida cylindracea</i> lipase produced from palm oil mill effluent supplemented medium - Arabian Journal of Chemistry [arabjchem.org]
• 5. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isobutyl isobutyrate synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Safety and Handling of Butyl Isobutyrate

For researchers, scientists, and drug development professionals, a thorough understanding of the chemical properties and associated hazards of all laboratory reagents is paramount. This guide provides a comprehensive overview of the safe handling, storage, and emergency procedures for butyl isobutyrate.

Synonyms: Butyl 2-methylpropanoate, Isobutyric acid butyl ester[1][2][3]

Chemical and Physical Properties

Butyl isobutyrate is a colorless liquid with a fruity odor reminiscent of apple and pineapple.[4][5] It is miscible with alcohol and most fixed oils, but insoluble in water, glycerin, and propylene (B89431) glycol.[2][6]

Property	Value	Source
Molecular Formula	C8H16O2	[1][2][6]
Molecular Weight	144.21 g/mol	[2][4][6]
Boiling Point	155-156 °C	[3][5]
Melting Point	-88.07 °C (estimate)	[3]
Flash Point	38.3 °C to 43.333 °C (Closed Cup)	[1][7]
Density	0.855 - 0.865 g/mL at 25 °C	[3][6]
Vapor Pressure	2.9 ± 0.3 mmHg at 25°C (Predicted)	[3]
Autoignition Temperature	432 °C (809.60 °F)	[8]
Refractive Index	1.401 at 20 °C	[3]

Hazard Identification and Classification

Butyl isobutyrate is classified as a flammable liquid.[6][9] It can cause skin and serious eye irritation, and may cause respiratory irritation.[6]

GHS Hazard Statements:

• H226: Flammable liquid and vapor.[6][9]

• H315: Causes skin irritation.[6]

• H319: Causes serious eye irritation.[6]

• H335: May cause respiratory irritation.[6]

Signal Word: Warning[6]

Experimental Protocols

While specific experimental protocols for the toxicological data cited in the safety data sheets are not detailed in the publicly available literature, the methodologies would have followed standardized guidelines from organizations such as the Organisation for Economic Co-operation and Development (OECD) for chemical safety testing. For instance, acute oral toxicity is typically determined using OECD Test Guideline 401, 420, 423, or 425, and dermal toxicity is assessed following OECD Test Guideline 402. Skin and eye irritation studies generally adhere to OECD Guidelines 404 and 405, respectively. These protocols involve the administration of the substance to laboratory animals under controlled conditions to determine the dose-response relationship and identify potential hazards.

Toxicological Information

Butyl isobutyrate is considered to have low acute toxicity.[1][10]

Route	Species	Value	Source
Oral LD50	Rat	>5000 mg/kg	[1]
Dermal LD50	Rabbit	>5000 mg/kg	[1]

Carcinogenicity: No component of this product present at levels greater than or equal to 0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC, NTP, or OSHA.[6]

Handling and Storage

Handling:

• Avoid contact with skin and eyes.[1][6]

• Avoid inhalation of vapor or mist.[6]

• Handle in a well-ventilated place.[11]

• Keep away from sources of ignition - No smoking.[6][9]

• Take measures to prevent the buildup of electrostatic charge.[6][9]

• Use non-sparking tools.[9][11]

• Ground and bond containers when transferring material.[8]

• Handle in accordance with good industrial hygiene and safety practices.[6]

Storage:

• Keep container tightly closed in a dry and well-ventilated place.[6][9]

• Store in a cool place.[12]

• Keep away from heat, sparks, and open flames.[8][9][13]

• Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[6]

Exposure Controls and Personal Protection

Engineering Controls:

• Use in a well-ventilated area. Facilities should be equipped with an eyewash station and a safety shower.[1][8]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear safety glasses with side-shields or a face shield.[6]

• Skin Protection: Wear chemically resistant gloves and protective clothing.[1][6] An application of a skin protective barrier cream is recommended.[6]

• Respiratory Protection: If engineering controls are not sufficient, use a full-face respirator with an appropriate cartridge.[6]

First-Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical advice.[1][11]

• Skin Contact: Remove contaminated clothing. Wash skin with soap and plenty of water.[1][11]

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[1][11]

• Ingestion: DO NOT induce vomiting. Rinse mouth with water and seek medical advice.[11]

Firefighting and Accidental Release Measures

Firefighting:

• Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide for small fires. For large fires, use water spray or fog.[1][6]

• Unsuitable Extinguishing Media: Solid streams of water may be ineffective.[6]

• Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash back.[6][14] Hazardous decomposition products include carbon oxides.[6]

• Protective Equipment: Wear a self-contained breathing apparatus.[6][11]

Accidental Release:

• Personal Precautions: Use personal protective equipment.[6] Remove all sources of ignition.[6] Evacuate personnel to safe areas.[6]

• Environmental Precautions: Prevent product from entering drains.[6][7]

• Containment and Cleanup: Absorb with an inert material (e.g., sand, earth) and place in a suitable container for disposal.[1][7] Ventilate the area and wash the spill site after material pickup is complete.[6]

Stability and Reactivity

• Chemical Stability: Stable under recommended storage conditions.[1][6]

• Conditions to Avoid: Heat, flames, and sparks.[1][6]

• Incompatible Materials: Strong oxidizing agents.[1][6]

• Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products such as carbon oxides can be formed.[6]

• Hazardous Polymerization: Will not occur.[1]

Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling and response procedures for butyl isobutyrate.

Butyl Isobutyrate Safety Workflow

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. Butyl isobutyrate | C8H16O2 | CID 7353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Butyl isobutyrate | 97-87-0 [chemicalbook.com]
• 6. aurochemicals.com [aurochemicals.com]
• 7. vigon.com [vigon.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 11. echemi.com [echemi.com]
• 12. cdhfinechemical.com [cdhfinechemical.com]
• 13. fishersci.com [fishersci.com]
• 14. nj.gov [nj.gov]

An In-depth Technical Guide to the Toxicological Profile of Butyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available toxicological data for Butyl Isobutyrate (CAS No. 97-85-8). Butyl isobutyrate is an aliphatic ester recognized for its fruity aroma and is used as a flavoring agent.[1] A critical aspect of its toxicological profile is its rapid in vivo hydrolysis into its primary metabolites: isobutanol and isobutyric acid.[2] Consequently, the systemic toxicity assessment of butyl isobutyrate often incorporates data from studies on isobutanol. This document summarizes key findings on acute and repeated-dose toxicity, genotoxicity, reproductive and developmental effects, and local tolerance. Experimental methodologies are detailed based on standard OECD guidelines, and key pathways are visualized. It is important to note that specific data for eye irritation, skin sensitization, and carcinogenicity for butyl isobutyrate are not available in the public domain.[2]

Toxicokinetics and Metabolism

Upon administration, butyl isobutyrate is rapidly metabolized. In vivo studies in rats have shown that intravenously injected butyl isobutyrate has a very short half-life (T1/2) of approximately 11.1 seconds. It is quickly hydrolyzed into isobutanol and isobutyric acid. Isobutanol is then further oxidized to isobutyric acid.[2] This rapid metabolism is a crucial factor in its toxicological assessment, as systemic exposure is primarily to its metabolites.

Caption: Metabolic pathway of Butyl Isobutyrate.

Acute Toxicity

Butyl isobutyrate exhibits low acute toxicity across oral, dermal, and inhalation routes of exposure.[2]

Endpoint	Species	Route	Value	Observations	Reference
LD50	Rat, Mouse	Oral	> 6,400 mg/kg bw	Weakness, ataxia, and death were observed at a higher dose of 12,800 mg/kg bw.	[2]
LD50	Rabbit (male)	Dermal	> 10 ml/kg bw (> 8,600 mg/kg)	-	[2]
LC66 (6-hour)	Rat	Inhalation	5423 ppm (31.94 mg/L)	Prostration and narcosis were noted. No deaths occurred at 658 ppm.	[2]

Experimental Protocols (General Overview)

Acute Oral Toxicity (as per OECD Guideline 401, now superseded by 420, 423, 425): Studies are typically conducted on rodent species (e.g., rats). After a fasting period, the test substance is administered in a single dose by gavage. Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days. A post-mortem examination of major organs is performed on all animals.

Acute Dermal Toxicity (as per OECD Guideline 402): The substance is applied uniformly to a shaved area of the skin (at least 10% of the body surface) of the test animal (typically rabbits or rats). The treated area is covered with a porous gauze dressing for 24 hours. Observations for mortality and clinical signs are made for 14 days.

Acute Inhalation Toxicity (as per OECD Guideline 403): Animals (usually rats) are exposed to the test substance as a gas, vapor, or aerosol in a whole-body or nose-only exposure chamber for a defined period (e.g., 4 or 6 hours). Animals are monitored for clinical signs and mortality during and after exposure for an observation period of 14 days.

Irritation and Sensitization

Endpoint	Species	Result	Observations	Reference
Skin Irritation	Guinea Pig	Slight skin irritant	Some redness and scaling of the skin were noted after a 24-hour occlusive contact.	[2]
Eye Irritation	Not Available	Data not available	-	[2]
Skin Sensitization	Not Available	Data not available	-	[2]

Experimental Protocol: Skin Irritation (General Overview as per OECD Guideline 404)

A single dose of the test substance (0.5 mL for liquids) is applied to a small area of shaved skin on an albino rabbit. The treated area is covered with a gauze patch. Historically, studies used a 24-hour exposure, but current guidelines recommend a 4-hour exposure period.[2] After exposure, the residual substance is removed. The skin is then examined for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) and graded.

Repeated-Dose Toxicity

A subchronic oral toxicity study has been conducted for butyl isobutyrate.

Study Duration	Species	Route	NOAEL	Observations at Higher Doses	Reference
18 weeks	Rat	Oral (gavage)	1,000 mg/kg bw/day	In male animals treated with 1,000 mg/kg/bw/day, a slight decrease in terminal body weight and a corresponding increase in relative spleen weight were reported. No histopathological findings in the spleen were observed.	[2]

Experimental Protocol: Repeated-Dose Oral Toxicity (General Overview as per OECD Guideline 408)

The test substance is administered daily in graduated doses to several groups of experimental animals (typically rats), one dose level per group, for a period of 90 days. A control group receives the vehicle only. During the study, animals are observed for clinical signs of toxicity and changes in body weight and food/water consumption. At the end of the study, hematological and clinical biochemistry parameters are analyzed. A comprehensive necropsy is performed, and selected organs are weighed and examined histopathologically.

Caption: Summary of Toxicological Data for Butyl Isobutyrate.

Genotoxicity

An in vitro bacterial reverse mutation assay (Ames test) was conducted with butyl isobutyrate.

Assay	Test System	Metabolic Activation	Result	Reference
Bacterial Reverse Mutation (Ames)	Salmonella typhimurium	With and without	Negative	[2]

An in vivo micronucleus test with the metabolite, isobutanol, was also negative for genotoxicity.[2]

Experimental Protocol: Bacterial Reverse Mutation Assay (General Overview as per OECD Guideline 471)

Histidine-dependent strains of Salmonella typhimurium and/or tryptophan-dependent strains of Escherichia coli are exposed to the test substance with and without an exogenous metabolic activation system (S9 mix, derived from rat liver homogenates). The assay detects mutations that restore the functional capability of the bacteria to synthesize the essential amino acid. The number of revertant colonies is counted and compared to the number of spontaneous revertant colonies in the negative control.

Reproductive and Developmental Toxicity

Specific studies on butyl isobutyrate are not available. The assessment is based on data for its metabolite, isobutanol.

• Reproductive Toxicity: A two-generation inhalation study on isobutanol in rats showed no parental systemic, reproductive, or neonatal toxicity at concentrations up to 2500 ppm (7.58 mg/L).[2]

• Developmental Toxicity: Inhalation studies in pregnant rats and rabbits exposed to isobutanol at concentrations up to 10 mg/L during gestation showed no evidence of developmental or fetotoxicity.[2]

Based on this data, butyl isobutyrate is not expected to cause reproductive or developmental toxicity.[2]

Carcinogenicity

No adequate carcinogenicity studies are available for butyl isobutyrate or its primary metabolites, isobutanol and isobutyric acid.[2] Searches of the National Toxicology Program (NTP) database did not yield carcinogenicity studies for butyl isobutyrate.[3][4][5]

Potential Signaling Pathways of Toxicity

Direct studies on the signaling pathways affected by butyl isobutyrate are lacking. However, research on its metabolite, butyric acid (a short-chain fatty acid structurally similar to isobutyric acid), provides insights into potential cellular mechanisms. High concentrations of butyric acid have been shown to induce apoptosis in T-cells through a pathway involving:

• Increased production of Reactive Oxygen Species (ROS). [6][7]

• Mitochondrial dysfunction , leading to the release of pro-apoptotic factors like cytochrome c.[6][7]

• Activation of the c-Jun N-terminal kinase (JNK) signaling cascade , part of the Mitogen-Activated Protein Kinase (MAPK) pathway.[6]

• Activation of caspase-8 and caspase-3 , key executioner enzymes in the apoptotic process.[8]

This suggests that at high concentrations, the metabolites of butyl isobutyrate could potentially induce cellular stress and apoptosis.

Caption: Potential apoptotic pathway of a metabolite analogue.

Conclusion

Butyl isobutyrate demonstrates a low order of acute and repeated-dose toxicity. It is rapidly metabolized to isobutanol and isobutyric acid, and its systemic toxicity profile is largely influenced by these metabolites. It is considered a slight skin irritant, but data on eye irritation and skin sensitization are lacking. It is not genotoxic in the Ames test. Based on data from its metabolite isobutanol, it is not expected to pose a reproductive or developmental hazard. A significant data gap exists for carcinogenicity. The available data suggests a low overall hazard under normal conditions of use, but the absence of key toxicological endpoints should be considered in any comprehensive risk assessment.

References

• 1. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. NTP Toxicology and Carcinogenesis Studies of Isobutyl Nitrite (CAS No. 542-56-3) in F344 Rats and B6C3F1 Mice (Inhalation Studies) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. NTP Toxicology and Carcinogenesis Studies of Isobutyraldehyde (CAS No. 78-84-2) in F344/N Rats and B6C3F1 Mice (Inhalation Studies) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cellular events involved in butyric acid-induced T cell apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Butyric acid induces apoptosis via oxidative stress in Jurkat T-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Effects of Butyric Acid on the Differentiation, Proliferation, Apoptosis, and Autophagy of IPEC-J2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Butyl Isobutyrate: An In-depth Technical Guide to its Environmental Fate and Impact

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and ecotoxicological impact of butyl isobutyrate. The information is compiled from various scientific sources and presented in a structured format to facilitate understanding and application in research and development settings.

Physicochemical Properties

The environmental behavior of a chemical is fundamentally governed by its physicochemical properties. Butyl isobutyrate is a colorless liquid with a characteristic fruity odor.[1] It is moderately volatile and flammable.[1][2] Key quantitative properties are summarized in Table 1.

Table 1: Physicochemical Properties of Butyl Isobutyrate

Property	Value	Reference(s)
Molecular Formula	C₈H₁₆O₂	[1]
Molecular Weight	144.21 g/mol	[1][3]
CAS Number	97-87-0	[1][4]
Boiling Point	155-158 °C	[2][3][4][5]
Melting Point	-88.07 °C (estimate)	[2]
Vapor Pressure	2.9 - 4.33 mmHg @ 25 °C	[2][4][6]
Water Solubility	356.7 - 1000 mg/L @ 20-25 °C	[4][6]
logP (Octanol-Water Partition Coefficient)	2.4 - 2.68	[3][4][7]
Density	0.852 - 0.865 g/mL @ 20-25 °C	[2][4][5][7]
Flash Point	40 - 45.56 °C	[4][7]

Environmental Fate

The environmental fate of butyl isobutyrate is determined by a combination of transport and transformation processes, including biodegradation, abiotic degradation (hydrolysis and photolysis), and partitioning between environmental compartments.

Abiotic Degradation

Hydrolysis: Butyl isobutyrate is an ester and is susceptible to hydrolysis, breaking down into butanol and isobutyric acid.[8] The rate of this reaction is pH-dependent. Estimated aqueous hydrolysis half-lives are 9.22 years at pH 7, 336 days at pH 8, and 33.6 days at pH 9, indicating that hydrolysis becomes a more significant degradation pathway under alkaline conditions.[6]

Atmospheric Oxidation: In the atmosphere, butyl isobutyrate is expected to exist predominantly in the vapor phase due to its vapor pressure.[6] The primary degradation mechanism is reaction with photochemically produced hydroxyl radicals. The estimated atmospheric half-life for this reaction is approximately 3.4 days.[6]

Biodegradation

Butyl isobutyrate is predicted to be readily biodegradable.[9] While specific experimental data on butyl isobutyrate following standardized protocols like OECD 301 were not found in the provided search results, analogous aliphatic esters are known to biodegrade readily.[6] Predictive models support this, with a high probability of rapid biodegradation.[9]

Environmental Distribution

Soil Mobility: The soil adsorption coefficient (Koc) is a measure of a chemical's tendency to adsorb to soil and sediment. The estimated Koc for butyl isobutyrate is between 55.32 and 243.3 L/kg, which suggests high to moderate mobility in soil.[9][10] If rapid biodegradation occurs, the extent of leaching will be reduced.[6]

Bioaccumulation: The bioconcentration factor (BCF) is an indicator of a substance's potential to accumulate in aquatic organisms. Based on its water solubility, the BCF for butyl isobutyrate is estimated to be 12.2.[6] This low BCF value suggests that bioaccumulation in aquatic organisms is not a significant concern.[6]

Volatilization: Due to its vapor pressure and moderate water solubility, volatilization from water surfaces is expected to be an important transport process.[6] The estimated volatilization half-lives from a model river and a model pond are 4.8 hours and 3 days, respectively.[6]

Environmental fate pathways of butyl isobutyrate.

Ecotoxicological Impact

The ecotoxicity of butyl isobutyrate has been evaluated for several aquatic organisms, primarily through estimations and studies on analogous compounds.

Table 2: Ecotoxicity of Butyl Isobutyrate and Analogous Compounds

Organism	Endpoint	Value (mg/L)	Compound	Reference(s)
Fish	96-h LC50	9.455 (ECOSAR)	Isobutyl isobutyrate	[8]
Fish	96-h LC50	8.27 and >4.2	2-Ethylhexyl acetate	[8]
Daphnia magna	48-h EC50	27.556 (ECOSAR)	Isobutyl isobutyrate	[8]
Daphnia magna	48-h EC50	55.8 - 59.3	Isobutyl isobutyrate	[8]
Green Algae	-	0.771 (ECOSAR)	Isobutyl isobutyrate	[8]
Green Algae (Selenastrum capricornutum)	72-h EC50	>21.9	2-Ethylhexyl acetate	[8]

Overall, butyl isobutyrate is considered to have low acute toxicity to experimental animals following oral, dermal, or inhalation exposure.[8] It is classified as a slight skin irritant.[8]

Experimental Protocols

Detailed experimental protocols for studies specifically on butyl isobutyrate were not available in the searched literature. However, the methodologies for assessing the key environmental fate and ecotoxicity endpoints are typically based on standardized guidelines from organizations like the Organisation for Economic Co-operation and Development (OECD). The general principles of these relevant protocols are outlined below.

Ready Biodegradability - OECD 301B (CO₂ Evolution Test)

This test evaluates the potential for a chemical to be rapidly biodegraded by aerobic microorganisms.

• Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms (typically from activated sludge) and incubated under aerobic conditions in the dark or diffuse light for 28 days.[11] The amount of carbon dioxide produced is measured and compared to the theoretical maximum (ThCO₂), which is calculated from the chemical's molecular formula.[12]

• Procedure:

  • Test Setup: The test is conducted in flasks containing the mineral medium, the test substance at a known concentration (e.g., 10-20 mg/L of total organic carbon), and the inoculum.[12] Control flasks without the test substance and reference flasks with a readily biodegradable substance (e.g., sodium benzoate) are run in parallel.[11]

  • Aeration and CO₂ Trapping: CO₂-free air is bubbled through the test solutions. The evolved CO₂ is trapped in a series of flasks containing a known concentration of barium hydroxide (B78521) or sodium hydroxide, which precipitates as barium or sodium carbonate.[12]

  • Measurement: The amount of CO₂ produced is determined by titrating the remaining hydroxide in the trapping solution.[12]

• Pass Criteria: A substance is considered readily biodegradable if the percentage of CO₂ evolution reaches 60% of the ThCO₂ within a 10-day window during the 28-day test period.[11]

Hydrolysis as a Function of pH - OECD 111

This guideline describes a tiered approach to determine the rate of abiotic hydrolytic transformation of chemicals.

• Principle: The test substance is dissolved in sterile aqueous buffer solutions at different pH values (typically 4, 7, and 9) and incubated at a constant temperature in the dark.[1][3][4] The concentration of the test substance is measured over time to determine the rate of hydrolysis.[2]

• Procedure:

  • Preliminary Test: A preliminary test is conducted at 50°C for 5 days to quickly assess the hydrolytic stability.[3]

  • Main Test: If significant hydrolysis occurs in the preliminary test, a more detailed study is performed at various temperatures to determine the hydrolysis rate constants and half-lives.[2] Samples are taken at appropriate intervals and analyzed for the concentration of the parent compound and, if necessary, the formation of hydrolysis products.[3]

• Data Analysis: The hydrolysis rate constant (k) and the half-life (t₁/₂) are calculated for each pH value.

Soil Adsorption/Desorption - OECD 106 (Batch Equilibrium Method)

This method measures the adsorption and desorption of a chemical in different soil types.

• Principle: A known concentration of the test substance in an aqueous solution (typically 0.01 M CaCl₂) is equilibrated with a known amount of soil.[13] The concentration of the test substance remaining in the aqueous phase is measured, and the amount adsorbed to the soil is calculated by difference.[13]

• Procedure:

  • Preliminary Tests: These are conducted to determine the appropriate soil-to-solution ratio, equilibration time, and to check for potential abiotic or biotic degradation.[14]

  • Adsorption Phase: Replicate samples of soil are shaken with the test solution for the predetermined equilibration time. The solid and liquid phases are then separated by centrifugation.[13]

  • Analysis: The concentration of the test substance in the supernatant is measured. The amount adsorbed to the soil is calculated.[14]

  • Desorption Phase (Optional): The soil from the adsorption phase is re-suspended in a fresh solution without the test substance to measure the amount of desorbed chemical.

• Data Analysis: The soil adsorption coefficient (Kd) is calculated. This is often normalized to the organic carbon content of the soil to give the organic carbon-normalized adsorption coefficient (Koc).[10]

Aquatic Ecotoxicity Testing

• OECD 203: Fish, Acute Toxicity Test: Fish are exposed to the test substance for 96 hours.[8][15] Mortalities are recorded at 24, 48, 72, and 96 hours to determine the concentration that is lethal to 50% of the test organisms (LC50).[8]

• OECD 202: Daphnia sp. Acute Immobilisation Test: Young daphnids are exposed to the test substance for 48 hours.[6][7] The concentration that causes immobilization in 50% of the daphnids (EC50) is determined.[7]

• OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: Algal cultures are exposed to the test substance for 72 hours.[16][17] The inhibition of growth is measured to determine the concentration that causes a 50% reduction in growth rate (EC50).[18]

Experimental workflow for OECD 301B Ready Biodegradability Test.

Conclusion

Butyl isobutyrate is a moderately volatile organic compound with limited water solubility. It is expected to be readily biodegradable and has a low potential for bioaccumulation. The primary routes of environmental degradation are biodegradation in soil and water, and atmospheric oxidation. Hydrolysis is a significant degradation pathway only under alkaline conditions. Based on available data and estimations, butyl isobutyrate presents a low to moderate risk to aquatic organisms. The provided experimental protocol outlines for standardized testing can guide further empirical studies to refine the environmental risk assessment of this compound.

References

• 1. oecd.org [oecd.org]
• 2. OECD 111: Hydrolysis as a Function of pH | ibacon GmbH [ibacon.com]
• 3. APPENDIX D: MEASUREMENT OF HYDROLYSIS - ECETOC [ecetoc.org]
• 4. catalog.labcorp.com [catalog.labcorp.com]
• 5. OECD 111 - Hydrolysis as a Function of pH - Situ Biosciences [situbiosciences.com]
• 6. catalog.labcorp.com [catalog.labcorp.com]
• 7. shop.fera.co.uk [shop.fera.co.uk]
• 8. oecd.org [oecd.org]
• 9. eurofins.com.au [eurofins.com.au]
• 10. OECD 301B - Biodegradation Test - CO2 Evolution - Situ Biosciences [situbiosciences.com]
• 11. oecd.org [oecd.org]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. APPENDIX C: MEASUREMENT OF SORPTION (Kd) - ECETOC [ecetoc.org]
• 14. OECD 106: Adsorption – Desorption using a Batch Equilibrium Method | ibacon GmbH [ibacon.com]
• 15. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 16. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test | ibacon GmbH [ibacon.com]
• 17. catalog.labcorp.com [catalog.labcorp.com]
• 18. shop.fera.co.uk [shop.fera.co.uk]

Discovery and history of butyl isobutyrate

An In-depth Technical Guide on the Discovery and History of Butyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butyl isobutyrate, a carboxylic ester with a characteristic fruity aroma, has found applications in the flavor and fragrance industries and serves as a versatile solvent and intermediate in chemical synthesis. This technical guide provides a comprehensive overview of the discovery and history of butyl isobutyrate, detailing the evolution of its synthesis from the foundational esterification methods of the 19th century to modern, optimized protocols. The document summarizes key quantitative data, provides detailed experimental procedures, and includes visualizations of reaction pathways and experimental workflows to support researchers, scientists, and professionals in drug development.

Introduction

The study of esters, a significant class of organic compounds, gained momentum in the 19th century with the pioneering work of chemists who laid the groundwork for modern organic synthesis. While the exact date and discoverer of butyl isobutyrate are not prominently documented, its synthesis falls within the broader historical context of the development of esterification techniques. This guide explores the contributions of key figures and the evolution of the methods likely employed for the initial preparation of this compound.

Historical Context: The Dawn of Ester Synthesis

The synthesis of esters in the 19th century was pioneered by chemists such as the French scientist Auguste André Thomas Cahours (1813-1891) and the Alsatian-French chemist Charles-Adolphe Wurtz (1817-1884).[1][2] Their work on alcohols, carboxylic acids, and their reactions was fundamental to the development of organic chemistry.[1][2]

Cahours was renowned for his extensive research on a vast number of organic compounds, including the discovery and synthesis of amyl and allyl alcohols, and various esters.[3] Wurtz is remembered for the Wurtz reaction and his significant contributions to the understanding of chemical structures and the synthesis of organic compounds like ethylamine (B1201723) and ethylene (B1197577) glycol.[4]

While a specific publication by Cahours or Wurtz detailing the first synthesis of butyl isobutyrate has not been identified in available records, it is highly probable that it was first prepared using the general esterification methods they and their contemporaries developed. These early methods typically involved the direct reaction of an alcohol with a carboxylic acid, often in the presence of a strong acid catalyst.

Early Esterification Methods

Prior to the widespread adoption of more refined techniques, esters were synthesized by heating a carboxylic acid and an alcohol together, sometimes for prolonged periods. The reaction, being reversible, often resulted in low yields. The use of dehydrating agents to remove the water formed during the reaction was a key development in improving the efficiency of esterification.

The Fischer-Speier Esterification: A Paradigm Shift

A significant advancement in ester synthesis came in 1895 with the work of German chemists Emil Fischer and Arthur Speier . They described a more efficient method of esterification by refluxing a carboxylic acid and an alcohol in the presence of a strong acid catalyst, such as sulfuric acid or hydrochloric acid. This method, now known as the Fischer-Speier esterification , became a cornerstone of organic synthesis due to its simplicity and improved yields.

The general mechanism for the Fischer-Speier esterification of isobutyric acid with n-butanol to form butyl isobutyrate is as follows:

• Protonation of the carbonyl group: The acid catalyst protonates the carbonyl oxygen of isobutyric acid, making the carbonyl carbon more electrophilic.

• Nucleophilic attack: The lone pair of electrons on the oxygen atom of n-butanol attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate.

• Proton transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

• Elimination of water: A molecule of water is eliminated, forming a protonated ester.

• Deprotonation: The protonated ester is deprotonated to yield the final product, butyl isobutyrate, and regenerate the acid catalyst.

Physicochemical Properties of Butyl Isobutyrate

A summary of the key physical and chemical properties of butyl isobutyrate is presented in the table below.

Property	Value	Reference
Molecular Formula	C₈H₁₆O₂	[5]
Molecular Weight	144.21 g/mol	[5]
CAS Number	97-87-0	[6]
Appearance	Colorless liquid	[6]
Odor	Fruity, apple, banana-like	[6]
Boiling Point	155-156 °C	[5][6]
Melting Point	-88.07 °C (estimate)	[5]
Density	0.862 g/mL at 25 °C	[5][6]
Refractive Index	n20/D 1.401	[5][6]
Solubility	Insoluble in water; miscible with alcohol and ether	[7]
Flash Point	43 °C (109.4 °F)	[8]

Modern Experimental Protocols for the Synthesis of Butyl Isobutyrate

While the fundamental principles of Fischer-Speier esterification remain relevant, modern protocols have been optimized for higher yields, purity, and more environmentally friendly conditions.

Protocol 1: Classical Fischer-Speier Esterification

This protocol outlines the traditional laboratory-scale synthesis of butyl isobutyrate.

Materials:

• Isobutyric acid

• n-Butanol

• Concentrated sulfuric acid (catalyst)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous magnesium sulfate

• Distillation apparatus

• Separatory funnel

Procedure:

• In a round-bottom flask, combine isobutyric acid (1 mole equivalent) and n-butanol (1.5 mole equivalents).

• Slowly add concentrated sulfuric acid (catalytic amount, e.g., 2-3% of the total mass of reactants) while cooling the flask in an ice bath.

• Equip the flask with a reflux condenser and heat the mixture to reflux for 2-3 hours.

• After cooling, transfer the reaction mixture to a separatory funnel.

• Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted isobutyric acid), and again with water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and purify the crude butyl isobutyrate by fractional distillation, collecting the fraction boiling at 155-156 °C.

References

• 1. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 2. Auguste Cahours — Wikipédia [fr.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. historyofscience.com [historyofscience.com]
• 5. Butyl isobutyrate CAS#: 97-87-0 [chemicalbook.com]
• 6. Butyl isobutyrate | 97-87-0 [chemicalbook.com]
• 7. echemi.com [echemi.com]
• 8. Butyl isobutyrate natural, 97 , FG 97-87-0 [sigmaaldrich.com]

The Enigmatic Role of Butyl Isobutyrate in Plant Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Volatile esters are pivotal in shaping the chemical language of plants, mediating interactions with their environment. Among these, butyl isobutyrate, a compound with a characteristic fruity aroma, has been identified in various plant species, yet its precise role in plant metabolism remains largely uncharacterized. This technical guide synthesizes the current understanding of butyl isobutyrate in the context of plant biochemistry, drawing parallels from related volatile esters to elucidate its probable biosynthetic and catabolic pathways, potential physiological functions, and signaling roles. This document aims to provide a foundational resource for researchers investigating the intricate network of plant secondary metabolism and to highlight avenues for future research into the biological significance of this intriguing ester.

Introduction

Butyl isobutyrate (C₈H₁₆O₂) is a carboxylic ester found in a variety of plants, including Mosla chinensis and Mangifera indica (mangoes).[1] While its presence contributes to the aromatic profile of these plants, its deeper metabolic and signaling functions are not well-established. This guide will delve into the likely metabolic pathways of butyl isobutyrate, leveraging knowledge of similar volatile esters to construct a comprehensive overview. We will explore its biosynthesis from precursor molecules, its potential breakdown and recycling within the plant cell, and its hypothetical roles in plant defense, pollinator attraction, and stress response.

Biosynthesis of Butyl Isobutyrate

The biosynthesis of volatile esters in plants is a well-documented process involving the esterification of an alcohol with an acyl-Coenzyme A (acyl-CoA), catalyzed by alcohol acyltransferases (AATs).[2] The production of butyl isobutyrate would therefore depend on the availability of its precursors: butanol and isobutyryl-CoA.

Precursor Formation

• Butanol: The biosynthesis of butanol in plants is less common than that of other alcohols like ethanol. However, it can be produced through pathways derived from amino acid or fatty acid metabolism.

• Isobutyryl-CoA: This precursor is an intermediate in the catabolism of the branched-chain amino acid valine.[3][4] The pathway involves the conversion of valine to isobutyryl-CoA, which can then be utilized for various metabolic processes, including ester formation.

Esterification

The final step in butyl isobutyrate synthesis is the condensation of butanol and isobutyryl-CoA, a reaction catalyzed by an AAT. The specificity of different AATs for various alcohol and acyl-CoA substrates determines the profile of volatile esters produced by a particular plant tissue.

Diagram: Proposed Biosynthetic Pathway of Butyl Isobutyrate

Caption: Proposed biosynthesis of butyl isobutyrate in plants.

Catabolism of Butyl Isobutyrate

The breakdown of esters in plants is typically carried out by esterases, which hydrolyze the ester bond to release the constituent alcohol and carboxylic acid. In the case of butyl isobutyrate, this would yield butanol and isobutyric acid.

• Butanol: The resulting butanol can be oxidized to butanoic acid and further metabolized.

• Isobutyric Acid: Isobutyric acid can be converted back to isobutyryl-CoA and enter the valine catabolic pathway, eventually being metabolized to propionyl-CoA.[3][4] In peroxisomes, isobutyryl-CoA can undergo a modified β-oxidation.[3][4]

Physiological Role and Signaling

While the direct physiological roles of butyl isobutyrate are not well-documented, the functions of other volatile esters provide a framework for its potential activities.

Pollinator Attraction and Herbivore Deterrence

The fruity aroma of butyl isobutyrate suggests a role in attracting pollinators and seed dispersers. Conversely, volatile esters can also act as deterrents to herbivores and pathogens.

Stomatal Closure and Stress Response

Research on compounds like (Z)-3-hexenyl butyrate (B1204436) has revealed a role for volatile esters in plant defense signaling, specifically in mediating stomatal closure to prevent pathogen entry and water loss.[5] This process is independent of the abscisic acid (ABA) signaling pathway and involves the activation of Ca²⁺ channels, MAP kinases, and the production of reactive oxygen species (ROS).[5] It is plausible that butyl isobutyrate could have similar signaling functions in response to specific biotic or abiotic stresses.

Diagram: Hypothetical Signaling Pathway for Ester-Mediated Stomatal Closure

Caption: A hypothetical signaling cascade for butyl isobutyrate.

Quantitative Data

Currently, there is a lack of comprehensive quantitative data on the concentrations of butyl isobutyrate in various plant tissues and under different physiological conditions. Such data is crucial for understanding its metabolic flux and physiological relevance. The table below is a template for how such data could be presented once it becomes available through future research.

Plant Species	Tissue	Developmental Stage	Condition	Butyl Isobutyrate Concentration (µg/g fresh weight)	Reference
Mangifera indica	Fruit Peel	Ripe	Control	Data not available
Mangifera indica	Fruit Peel	Ripe	Herbivore Damage	Data not available
Mosla chinensis	Leaf	Flowering	Control	Data not available

Experimental Protocols

Investigating the role of butyl isobutyrate in plant metabolism requires robust experimental protocols. Below are generalized methodologies that can be adapted for the study of this specific ester.

Extraction of Volatile Esters from Plant Tissue

• Sample Preparation: Flash-freeze plant tissue in liquid nitrogen and grind to a fine powder.

• Solvent Extraction: Extract the powdered tissue with a suitable organic solvent (e.g., hexane, dichloromethane) containing an internal standard.

• Concentration: Concentrate the extract under a gentle stream of nitrogen.

Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: Utilize a GC-MS system equipped with a suitable capillary column.

• Method: Develop a temperature gradient program to achieve optimal separation of volatile compounds.

• Quantification: Use a standard curve of pure butyl isobutyrate to quantify its concentration in the plant extracts based on the peak area relative to the internal standard.

In Vivo Labeling Studies

To trace the metabolic fate of precursors into butyl isobutyrate, stable isotope-labeled precursors (e.g., ¹³C-valine, ¹³C-butanol) can be supplied to plant tissues. The incorporation of the label into butyl isobutyrate can then be monitored by GC-MS or NMR spectroscopy.

Diagram: Experimental Workflow for Butyl Isobutyrate Analysis

Caption: Workflow for analyzing butyl isobutyrate in plants.

Conclusion and Future Directions

The role of butyl isobutyrate in plant metabolism is an area ripe for investigation. While we can infer its biosynthetic and catabolic pathways from our understanding of general ester metabolism, direct experimental evidence is needed for confirmation. Future research should focus on:

• Quantitative Profiling: Determining the concentration of butyl isobutyrate across different plant species, tissues, and developmental stages, as well as in response to various stimuli.

• Enzyme Characterization: Identifying and characterizing the specific alcohol acyltransferases (AATs) and esterases responsible for the synthesis and hydrolysis of butyl isobutyrate.

• Functional Genomics: Utilizing techniques such as gene silencing and overexpression to elucidate the physiological functions of butyl isobutyrate.

• Signaling Pathway Dissection: Investigating the potential role of butyl isobutyrate as a signaling molecule in plant defense and other physiological processes.

By addressing these research gaps, we can gain a deeper understanding of the complex roles that volatile esters like butyl isobutyrate play in the life of plants. This knowledge has the potential to be applied in areas such as crop improvement, pest management, and the development of novel natural products.

References

• 1. Butyl isobutyrate | C8H16O2 | CID 7353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Peroxisomal metabolism of propionic acid and isobutyric acid in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Signalling mechanisms and agricultural applications of (Z)-3-hexenyl butyrate-mediated stomatal closure - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of Butyl Isobutyrate: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for butyl isobutyrate (C₈H₁₆O₂), a significant compound in various research and development sectors. This document is intended for researchers, scientists, and drug development professionals, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Data Presentation

The spectroscopic data for butyl isobutyrate has been compiled and organized into the following tables for clarity and ease of comparison.

Table 1: ¹H NMR Spectroscopic Data for Butyl Isobutyrate

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
4.07	t	2H	O-CH₂ -CH₂-CH₂-CH₃
2.54	sept	1H	CH(CH₃)₂
1.62	m	2H	O-CH₂-CH₂ -CH₂-CH₃
1.40	m	2H	O-CH₂-CH₂-CH₂ -CH₃
1.12	d	6H	CH(CH₃ )₂
0.94	t	3H	O-CH₂-CH₂-CH₂-CH₃
Solvent: CDCl₃, Frequency: 90 MHz[1]

Table 2: ¹³C NMR Spectroscopic Data for Butyl Isobutyrate

Chemical Shift (δ) ppm	Assignment
177.21	C =O
64.14	O-CH₂ -CH₂-CH₂-CH₃
34.15	CH (CH₃)₂
30.90	O-CH₂-CH₂ -CH₂-CH₃
19.24	O-CH₂-CH₂-CH₂ -CH₃
19.06	CH(CH₃ )₂
13.73	O-CH₂-CH₂-CH₂-CH₃
Solvent: CDCl₃, Frequency: 25.16 MHz[1]

Table 3: IR Spectroscopic Data for Butyl Isobutyrate

Wavenumber (cm⁻¹)	Intensity	Assignment
2960	Strong	C-H stretch (alkane)
2874	Medium	C-H stretch (alkane)
1738	Strong	C=O stretch (ester)
1467	Medium	C-H bend (alkane)
1383	Medium	C-H bend (alkane)
1176	Strong	C-O stretch (ester)
Technique: Attenuated Total Reflectance (ATR), Neat[2]

Table 4: Mass Spectrometry Data for Butyl Isobutyrate

m/z	Relative Intensity (%)	Assignment
89	97.13	[CH₃CH(CH₃)COO+H]⁺ or [M-C₄H₉]⁺
71	99.99	[CH₃CH(CH₃)CO]⁺
57	47.85	[C₄H₉]⁺
56	66.76	[C₄H₈]⁺
43	64.76	[CH₃CH(CH₃)]⁺
41	---	[C₃H₅]⁺
Technique: Electron Ionization (EI)[1]

Experimental Protocols

Detailed methodologies for the acquisition of the presented spectroscopic data are outlined below.

¹H and ¹³C NMR Spectroscopy

Sample Preparation: A solution of butyl isobutyrate is prepared by dissolving approximately 5-25 mg of the neat liquid in about 0.6-0.7 mL of a deuterated solvent, typically chloroform-d (B32938) (CDCl₃).[2] For ¹³C NMR, a higher concentration of 50-100 mg is often used to obtain a good signal-to-noise ratio due to the low natural abundance of the ¹³C isotope.[3] An internal standard, such as tetramethylsilane (B1202638) (TMS), can be added for chemical shift referencing (0 ppm). The solution is then transferred into a clean 5 mm NMR tube, ensuring the liquid column height is adequate for the instrument. To ensure a homogeneous solution and prevent line broadening, the sample can be filtered through a small plug of glass wool in a Pasteur pipette to remove any particulate matter.[4]

Data Acquisition: The NMR tube is placed into the spectrometer's probe. The magnetic field is "locked" onto the deuterium (B1214612) signal of the solvent to ensure field stability. Shimming is then performed to optimize the homogeneity of the magnetic field, which sharpens the spectral lines. For ¹H NMR, a standard single-pulse experiment is typically used, and a sufficient number of scans are acquired to achieve a good signal-to-noise ratio. For ¹³C NMR, a greater number of scans are generally required. Broadband proton decoupling is commonly employed to simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.[2]

Data Processing: The raw data, known as the Free Induction Decay (FID), is processed using a Fourier transform to generate the frequency-domain spectrum. The resulting spectrum is then phased and baseline corrected. Chemical shifts are referenced to the internal standard (e.g., TMS at 0.00 ppm) or the residual solvent peak. For ¹H NMR spectra, the peaks are integrated to determine the relative ratios of the different types of protons present in the molecule.

Infrared (IR) Spectroscopy (Neat Liquid)

Sample Preparation: For a neat liquid sample like butyl isobutyrate, the simplest method involves the use of salt plates (e.g., NaCl or KBr), which are transparent to infrared radiation.[5][6] A drop or two of the liquid is placed on the center of one clean, dry salt plate.[6] A second salt plate is then placed on top, spreading the liquid into a thin, uniform film between the plates.[6] This "sandwich" is then carefully placed in the sample holder of the IR spectrometer.[6]

Data Acquisition: A background spectrum is first recorded with the empty salt plates (or just the clean, empty ATR crystal for ATR-IR) in the beam path. This allows for the subtraction of any signals from the instrument's environment (e.g., atmospheric CO₂ and water vapor). The sample is then placed in the instrument, and the sample spectrum is acquired. The instrument's software automatically ratios the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.[2]

Data Analysis: The resulting IR spectrum is analyzed to identify the characteristic absorption bands. The positions of these bands (in wavenumbers, cm⁻¹) correspond to the vibrational frequencies of specific functional groups within the molecule.

Mass Spectrometry (Electron Ionization)

Sample Introduction: As butyl isobutyrate is a volatile liquid, it is typically introduced into the mass spectrometer via a gas chromatograph (GC-MS) or a direct insertion probe.[7] The sample is injected and vaporized in a heated inlet before entering the ion source.[7]

Ionization: In the ion source, which is under high vacuum, the gaseous sample molecules are bombarded by a beam of high-energy electrons (typically 70 eV).[8][9] This process, known as Electron Ionization (EI), is a "hard" ionization technique that not only removes an electron to form a molecular ion (M⁺) but also imparts enough energy to cause extensive fragmentation of the molecule.[8][9]

Mass Analysis and Detection: The resulting positively charged ions (the molecular ion and various fragment ions) are accelerated by an electric field and then passed through a mass analyzer. The mass analyzer separates the ions based on their mass-to-charge ratio (m/z). A detector then records the abundance of each ion at a specific m/z value. The output is a mass spectrum, which is a plot of relative ion abundance versus m/z.

Visualizations

The following diagrams illustrate the relationships between the spectroscopic techniques and the structural information they provide, as well as a conceptual workflow.

Caption: Workflow of Spectroscopic Analysis of Butyl Isobutyrate.

Caption: Correlation of Spectroscopic Data to Molecular Structure.

References

• 1. Butyl isobutyrate | C8H16O2 | CID 7353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. benchchem.com [benchchem.com]
• 5. How Do You Prepare Samples For Infrared Spectroscopy? Master Solid, Liquid & Gas Techniques - Kintek Solution [kindle-tech.com]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 8. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 9. chem.libretexts.org [chem.libretexts.org]

Physicochemical and Thermodynamic Properties of Butyl Isobutyrate

An In-depth Technical Guide to the Thermodynamic Properties of Butyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic and physical properties of butyl isobutyrate (CAS No. 97-87-0). The information is compiled from various scientific sources and is intended for use by researchers, scientists, and professionals in drug development and related fields. This document summarizes key quantitative data in structured tables, details common experimental protocols for property determination, and presents logical workflows and concepts through diagrams.

Butyl isobutyrate is a colorless liquid with a characteristic fruity odor, often described as being similar to apple or banana.[1][2] It is an ester of isobutyric acid and n-butanol.[3] The following tables summarize the key physical and thermodynamic properties of butyl isobutyrate based on available experimental data. It is important to distinguish between n-butyl isobutyrate (CAS 97-87-0) and its isomer isobutyl isobutyrate (CAS 97-85-8), as their properties can differ. The data presented here pertains to n-butyl isobutyrate unless otherwise specified.

Table 1: General and Physical Properties of n-Butyl Isobutyrate

Property	Value	Conditions	Source(s)
Molecular Formula	C₈H₁₆O₂	-	[4]
Molecular Weight	144.21 g/mol	-
Boiling Point	155-156 °C	at 760 mmHg	[2]
156.00 to 158.00 °C	at 760.00 mmHg	[5]
Melting Point	-88.07 °C	(estimate)	[2]
Density	0.862 g/mL	at 25 °C	[2]
0.86200 to 0.86500 g/mL	at 20.00 °C	[3]
0.8721 g/cm³	at 20 °C	[1]
Refractive Index (n_D)	1.401	at 20 °C	[2]
1.40100 to 1.40400	at 20.00 °C	[3]
Flash Point	114.00 °F (45.56 °C)	TCC	[3]
110 °F (43.3 °C)	-	[1][2]
43 °C	closed cup
Vapor Density	4.9	(Air = 1)	[3]
Solubility	Miscible in alcohol, ether, most fixed oils. Insoluble in glycerin, propylene (B89431) glycol, water.	-	[1][5]
356.7 mg/L	in water at 25 °C (estimate)	[3]
Viscosity (Dynamic)	0.85 mPa·s	at 25 °C (for isobutyl isobutyrate)	[6]

Table 2: Vapor Pressure of n-Butyl Isobutyrate

Vapor Pressure	Temperature	Source(s)
2.906 mmHg (estimated)	25.00 °C	[3]
4.33 mmHg	25 °C (for isobutyl isobutyrate)	[7]
1 mmHg	39.9 °C (for isobutyl isobutyrate)
10 mmHg	38 °C (for isobutyl isobutyrate)	[7]

Table 3: Estimated Thermodynamic Properties of n-Butyl Isobutyrate

Property	Value	Method	Source(s)
Standard Enthalpy of Formation (Liquid)	-594.07 kJ/mol	QSPR Model	[8]
Enthalpy of Vaporization (ΔH_vap)	51.7 ± 1.6 kJ/mol	Correlation GC (for isoamyl isobutyrate)	[9]
LogP (Octanol/Water Partition Coefficient)	2.667 (estimated)	-	[3]

Experimental Protocols for Property Determination

The determination of the thermodynamic properties of a substance like butyl isobutyrate involves several established experimental techniques. Below are detailed methodologies for key experiments.

Synthesis via Fischer Esterification

The primary method for synthesizing butyl isobutyrate is the Fischer esterification of isobutyric acid with n-butanol, using a strong acid catalyst.[2][10]

• Reactants and Catalyst : Isobutyric acid, n-butanol (often in excess to drive the equilibrium), and a catalytic amount of a strong acid like concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid.[11][12]

• Procedure :

  • The carboxylic acid, alcohol, and acid catalyst are combined in a round-bottom flask equipped with a reflux condenser.

  • The mixture is heated to reflux for a specified period, typically ranging from 45 minutes to several hours, to allow the reaction to reach equilibrium.

  • To improve the yield, one of the products, water, can be removed as it forms using a Dean-Stark apparatus. This shifts the equilibrium toward the formation of the ester according to Le Châtelier's principle.

  • After cooling, the reaction mixture is transferred to a separatory funnel and washed successively with water (to remove excess alcohol and acid), a dilute sodium bicarbonate solution (to neutralize the remaining acid catalyst), and brine (to reduce the solubility of the ester in the aqueous layer).

  • The organic layer containing the crude ester is dried over an anhydrous drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate).

  • The final product is purified by distillation to separate the butyl isobutyrate from any remaining starting materials and byproducts.

Density Measurement using a Pycnometer

A pycnometer, or specific gravity bottle, is used for the precise determination of a liquid's density.[1]

• Apparatus : A glass flask of a known volume with a close-fitting stopper that has a capillary hole (the pycnometer), and an analytical balance.[1]

• Procedure :

  • The empty, clean, and dry pycnometer is weighed accurately (M₁).[4]

  • The pycnometer is filled with the sample liquid (butyl isobutyrate), ensuring no air bubbles are trapped.[1][4]

  • The stopper is inserted, forcing excess liquid out through the capillary. The exterior of the pycnometer is carefully dried.[4]

  • The filled pycnometer is placed in a thermostatic bath to bring it to the desired temperature (e.g., 20°C or 25°C).[4]

  • The filled pycnometer is weighed again (M₂).[4]

  • The density (ρ) is calculated using the formula: ρ = (M₂ - M₁) / V, where V is the calibrated volume of the pycnometer. The volume is typically determined beforehand by performing the same procedure with a reference liquid of known density, such as distilled water.[4]

Refractive Index Measurement with an Abbe Refractometer

The Abbe refractometer is a standard instrument for measuring the refractive index of liquids.[3]

• Apparatus : An Abbe refractometer, a constant temperature water bath, and a light source (typically a sodium lamp).[2]

• Procedure :

  • The instrument is calibrated using a standard of known refractive index, often distilled water.[13]

  • The prisms of the refractometer are cleaned and dried. A few drops of the sample liquid are placed on the surface of the measuring prism.[2]

  • The prisms are closed and locked. The sample is allowed to equilibrate to the temperature of the circulating water bath (e.g., 20°C).[2]

  • Looking through the eyepiece, the user adjusts the instrument until the boundary between the light and dark regions is sharp and centered on the crosshairs.

  • The refractive index is read directly from the instrument's scale.

Vapor Pressure Measurement via Ebulliometry

An ebulliometer is used to measure the boiling point of a liquid at a controlled pressure, from which vapor pressure data can be derived.[14]

• Apparatus : An ebulliometer, a heating source, a temperature measurement device (e.g., a platinum resistance thermometer), and a pressure control and measurement system.[14][15]

• Procedure :

  • The liquid sample is placed in the ebulliometer.[16]

  • The system pressure is set and maintained at a specific value using a pressure controller.[14]

  • The liquid is heated to its boiling point under the set pressure. The apparatus is designed to ensure that the vapor and liquid are in equilibrium.[16]

  • The equilibrium temperature (boiling point) is precisely measured.[14]

  • This process is repeated at various pressures to generate a vapor pressure versus temperature curve for the substance.[14]

Viscosity Determination with an Ostwald Viscometer

The Ostwald viscometer, a type of capillary viscometer, is used to measure the viscosity of a liquid by comparing its flow time to that of a reference liquid.[5]

• Apparatus : An Ostwald viscometer, a temperature-controlled water bath, and a stopwatch.

• Procedure :

  • The viscometer is cleaned, dried, and mounted vertically in a constant temperature bath.

  • A precise volume of the sample liquid is introduced into the larger bulb of the viscometer.

  • The liquid is drawn up by suction into the other arm of the U-tube, above the upper calibration mark.

  • The suction is released, and the time (t₁) it takes for the liquid meniscus to fall from the upper mark to the lower mark is measured with a stopwatch.

  • The procedure is repeated with a reference liquid of known viscosity (η₂) and density (ρ₂), such as water, to measure its flow time (t₂).

  • The density of the sample liquid (ρ₁) must also be determined (e.g., with a pycnometer).

  • The viscosity of the sample (η₁) is calculated using the equation: η₁/η₂ = (ρ₁t₁)/(ρ₂t₂).

Property Estimation Methods: The Joback Method

When experimental data is unavailable, group contribution methods like the Joback method can be used to estimate thermodynamic properties from the molecular structure alone.[5] This method is an extension of the Lydersen method and assumes that properties are the sum of contributions from the individual functional groups within the molecule.[5]

The method involves:

• Decomposition : The molecule (butyl isobutyrate) is broken down into its constituent functional groups.

• Contribution Summation : The contributions of each group to a specific property are summed.

• Calculation : The summed contributions are used in simple equations to predict properties like critical temperature, critical pressure, critical volume, normal boiling point, and heat of formation.[5]

While powerful for providing estimates, the Joback method has limitations. It neglects interactions between functional groups and may have reduced accuracy for complex molecules.[5]

Mandatory Visualizations

Synthesis of Butyl Isobutyrate

Caption: Fischer esterification of isobutyric acid and n-butanol.

Experimental Workflow for Property Determination

Caption: General workflow for experimental property determination.

Joback Group Contribution Method Logic

Caption: Logic of the Joback group contribution method.

References

• 1. echemi.com [echemi.com]
• 2. Butyl isobutyrate CAS#: 97-87-0 [m.chemicalbook.com]
• 3. butyl isobutyrate, 97-87-0 [thegoodscentscompany.com]
• 4. CAS 97-87-0: Butyl isobutyrate | CymitQuimica [cymitquimica.com]
• 5. Butyl isobutyrate | C8H16O2 | CID 7353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. univarsolutions.com [univarsolutions.com]
• 7. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. alameda.edu [alameda.edu]
• 9. researchgate.net [researchgate.net]
• 10. scribd.com [scribd.com]
• 11. Heat of Fusion and Vaporization [gchem.cm.utexas.edu]
• 12. osha.gov [osha.gov]
• 13. scielo.br [scielo.br]
• 14. Standard Gibbs free energy of formation - Wikipedia [en.wikipedia.org]
• 15. researchgate.net [researchgate.net]
• 16. Gibbs Free Energy [chemed.chem.purdue.edu]

Protocols & Analytical Methods

Gas chromatography-mass spectrometry analysis of butyl isobutyrate

Abstract

This application note details a comprehensive methodology for the identification and quantification of butyl isobutyrate using Gas Chromatography-Mass Spectrometry (GC-MS). Butyl isobutyrate, a volatile ester recognized for its characteristic fruity aroma, is a significant component in various applications, including the food and beverage, fragrance, and pharmaceutical industries. This document provides detailed protocols for sample preparation, instrument setup, and data analysis, making it a valuable resource for researchers, scientists, and quality control professionals. The protocols are designed to be adaptable to various sample matrices.

Introduction

Butyl isobutyrate (C₈H₁₆O₂) is a key aroma compound found in many fruits and is widely used as a flavoring and fragrance agent.[1] Its accurate and reliable quantification is essential for quality control and product development in numerous industries. Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal analytical technique for the analysis of volatile and semi-volatile compounds like butyl isobutyrate, offering high sensitivity and specificity. This application note presents established protocols for the GC-MS analysis of butyl isobutyrate, including sample preparation from both simple and complex matrices, and optimized instrument parameters for both polar and non-polar GC columns.

Quantitative Data

The mass spectrum of butyl isobutyrate is characterized by specific ion fragments that are used for its identification and quantification. The electron ionization (EI) mass spectrum data for butyl isobutyrate is summarized below.

Table 1: Characteristic Mass Spectral Data for Butyl Isobutyrate [1]

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Putative Ion Fragment
43	99.99	[C₃H₇]⁺
71	90.19	[C₅H₁₁]⁺
89	83.30	[C₄H₉O₂]⁺
56	56.04	[C₄H₈]⁺
41	49.77	[C₃H₅]⁺

Note: Relative intensities can vary slightly depending on the instrument and analytical conditions.

Experimental Protocols

The choice of sample preparation and GC-MS parameters depends on the sample matrix and the desired sensitivity. Two common sample preparation techniques and corresponding GC-MS methods are detailed below.

Protocol 1: Direct Injection/Liquid-Liquid Extraction for Simple Liquid Matrices

This protocol is suitable for relatively clean liquid samples such as beverages or simple solutions.

1.1. Sample Preparation: Direct Dilution

• Accurately measure a known volume or weight of the liquid sample.

• Dilute the sample with a suitable volatile solvent (e.g., dichloromethane (B109758) or hexane) to achieve a concentration within the calibrated range.

• If quantitative analysis is required, add a known concentration of an appropriate internal standard (e.g., isoamyl propionate).

• Transfer the final solution to a 2 mL autosampler vial for GC-MS analysis.

1.2. Sample Preparation: Liquid-Liquid Extraction (LLE) for Aqueous Samples

This method is for extracting butyl isobutyrate from aqueous matrices like juices or other beverages.

• Pipette a known volume (e.g., 5 mL) of the liquid sample into a separatory funnel.

• Add a known amount of internal standard.

• Add an equal volume of a water-immiscible organic solvent (e.g., hexane (B92381) or dichloromethane).

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the pressure.

• Allow the layers to separate.

• Carefully collect the organic layer (top layer for hexane, bottom for dichloromethane) and transfer it to a clean vial.

• Dry the organic extract with a small amount of anhydrous sodium sulfate.

• Transfer the dried extract to a 2 mL autosampler vial for GC-MS analysis.

1.3. GC-MS Parameters

Two sets of GC-MS parameters are provided, one for a non-polar column and one for a polar column.[2]

Table 2: GC-MS Parameters for Butyl Isobutyrate Analysis

Parameter	Method A: Non-Polar Column	Method B: Polar Column
GC System	Gas Chromatograph with Mass Spectrometer	Gas Chromatograph with Mass Spectrometer
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	DB-WAX (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness[3]
Injector	Split/Splitless	Split/Splitless
Injection Volume	1 µL	1 µL
Injector Temp.	250 °C	250 °C
Split Ratio	20:1 (can be adjusted based on concentration)	20:1 (can be adjusted based on concentration)
Carrier Gas	Helium, constant flow at 1.0 mL/min	Helium, constant flow at 1.0 mL/min
Oven Program	Initial: 40 °C, hold for 2 minRamp: 10 °C/min to 250 °CHold: 5 min at 250 °C	Initial: 50 °C, hold for 2 minRamp: 8 °C/min to 240 °CHold: 5 min at 240 °C
MS System	Quadrupole Mass Spectrometer	Quadrupole Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV	Electron Ionization (EI) at 70 eV
Source Temp.	230 °C	230 °C
Quadrupole Temp.	150 °C	150 °C
Scan Range	m/z 40-350	m/z 40-350
Acquisition Mode	Full Scan (for identification)Selected Ion Monitoring (SIM) for quantification (ions: 43, 71, 89)	Full Scan (for identification)Selected Ion Monitoring (SIM) for quantification (ions: 43, 71, 89)

Protocol 2: Headspace Analysis for Volatile Compounds in Complex Matrices

This protocol is ideal for analyzing volatile compounds like butyl isobutyrate in solid or complex liquid matrices (e.g., fruits, food products) without extensive sample cleanup.[4]

2.1. Sample Preparation: Headspace (HS)

• Accurately weigh a known amount of the homogenized solid or liquid sample into a headspace vial (e.g., 20 mL).

• If desired, add a salting-out agent (e.g., NaCl) to increase the volatility of the analytes.[5]

• Add a known amount of a suitable internal standard.

• Immediately seal the vial with a septum and cap.

• Place the vial in the headspace autosampler.

2.2. Headspace Autosampler and GC-MS Parameters

Table 3: Headspace and GC-MS Parameters for Butyl Isobutyrate Analysis

Parameter	Headspace-GC-MS
Headspace System	Static Headspace Sampler
Vial Incubation Temp.	90 °C[4]
Incubation Time	20 min[4]
Injection Volume	1 mL of headspace gas
GC System	As in Protocol 1
Column	DB-5ms or DB-WAX (as in Table 2)
Injector	Split/Splitless
Injector Temp.	250 °C
Split Ratio	10:1[4]
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Program	As in Table 2 (Method A or B)
MS System	As in Protocol 1

Data Analysis and Quantification

• Identification: Identify butyl isobutyrate in the chromatogram by its retention time and by comparing its mass spectrum with a reference library (e.g., NIST) and the characteristic ions listed in Table 1.

• Quantification: Create a calibration curve by analyzing a series of standards of known concentrations. Plot the ratio of the peak area of butyl isobutyrate to the peak area of the internal standard against the concentration of butyl isobutyrate. Determine the concentration of butyl isobutyrate in the samples by applying the regression equation from the calibration curve.

Workflow Diagrams

References

• 1. Butyl isobutyrate | C8H16O2 | CID 7353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Optimized method for analyzing volatile compounds in edible yeast using headspace SPME-GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Butyl Isobutyrate in Beverages Using Gas Chromatography with Flame Ionization Detection (GC-FID)

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and reliable method for the quantification of butyl isobutyrate in various beverage matrices using Gas Chromatography with a Flame Ionization Detector (GC-FID). Butyl isobutyrate is an important ester that contributes to the characteristic fruity aroma and flavor profile of many beverages, including fruit juices and alcoholic spirits.[1][2] The presented protocol employs a liquid-liquid extraction (LLE) sample preparation technique, followed by analysis on a polar capillary column for excellent separation and sensitivity. This method is suitable for quality control, flavor profile analysis, and regulatory compliance in the beverage industry.

Principle

The quantification of butyl isobutyrate is achieved by separating the volatile compounds present in the beverage sample using gas chromatography. The sample, after extraction, is injected into the GC system, where it is vaporized and carried by an inert gas through a capillary column. The column's stationary phase separates compounds based on their boiling points and polarity.[2] As butyl isobutyrate elutes from the column, it is combusted in a hydrogen-air flame within the Flame Ionization Detector (FID). This combustion produces ions, generating an electrical signal proportional to the mass of the analyte.[3] Quantification is performed using an internal standard method to ensure high accuracy and precision by correcting for variations in sample injection volume and matrix effects.

Experimental Protocol

1. Apparatus and Materials

• Gas Chromatograph (GC): Equipped with a Flame Ionization Detector (FID), split/splitless injector, and autosampler.

• GC Column: Polar capillary column, such as a DB-WAX or CP-Wax 57 CB (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[4][5]

• Gases: Helium or Nitrogen (Carrier Gas, 99.999% purity), Hydrogen (FID), and Compressed Air (FID).

• Vials: 2 mL amber glass autosampler vials with PTFE-lined septa.

• Glassware: 15 mL screw-cap centrifuge tubes, volumetric flasks, pipettes.

• Equipment: Vortex mixer, centrifuge.

2. Reagents and Standards

• Solvents: Dichloromethane (B109758) (DCM) or Hexane (HPLC grade).

• Butyl Isobutyrate Standard: Purity >99%.

• Internal Standard (IS): 3-Pentanol or Methyl Valerate, Purity >99%.

• Reagent Alcohol: Ethanol (B145695), 40% (v/v) in deionized water for standard preparation in alcoholic beverage simulation.[6]

• Sodium Chloride (NaCl): ACS grade, for salting out during extraction.

3. Standard Preparation

• Primary Stock Standard (1000 µg/mL): Accurately weigh 100 mg of butyl isobutyrate standard into a 100 mL volumetric flask. Dissolve and dilute to the mark with reagent alcohol.

• Internal Standard Stock (1000 µg/mL): Prepare a 1000 µg/mL stock solution of the chosen internal standard (e.g., 3-pentanol) in reagent alcohol.[6]

• Calibration Standards: Prepare a series of calibration standards by serially diluting the primary stock standard with the appropriate matrix (e.g., 40% ethanol for spirits, or a model juice solution). A typical concentration range would be 1, 5, 10, 50, and 100 µg/mL.[7]

• Spiking: Spike each calibration standard and blank with the internal standard to a final concentration of 50 µg/mL.

4. Sample Preparation (Liquid-Liquid Extraction)

• Pipette 5 mL of the beverage sample into a 15 mL centrifuge tube.

• Spike the sample with the internal standard stock solution to achieve a final concentration of 50 µg/mL.

• Add approximately 1 g of NaCl to the tube to increase the ionic strength of the aqueous phase, which enhances the extraction efficiency of the ester into the organic phase.

• Add 2 mL of dichloromethane (DCM).

• Cap the tube tightly and vortex for 2 minutes to ensure thorough mixing.

• Centrifuge the sample at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the bottom organic layer (DCM) into a 2 mL autosampler vial using a Pasteur pipette.

• The sample is now ready for GC-FID analysis.

Experimental Workflow

Caption: Workflow from sample preparation to final quantification.

GC-FID Operating Conditions

Parameter	Condition
Column	CP-Wax 57 CB, 50 m x 0.25 mm ID, 0.2 µm film thickness (or equivalent polar column)
Injector	Split/Splitless, operated in Split mode
Injector Temp.	250 °C[4]
Split Ratio	20:1 to 50:1 (can be optimized)
Injection Volume	1 µL
Carrier Gas	Helium or Nitrogen
Flow Rate	1.0 mL/min (Constant Flow)[4]
Oven Program	Initial: 40 °C, hold 2 min Ramp 1: 5 °C/min to 150 °C Ramp 2: 20 °C/min to 230 °C, hold 5 min
Detector	Flame Ionization Detector (FID)
Detector Temp.	260 °C[5]
Hydrogen Flow	30 mL/min[8]
Air Flow	300 mL/min[8]
Makeup Gas (N₂)	25 mL/min

Method Performance and Validation Data

The described method provides excellent performance for the quantification of butyl isobutyrate. Key validation parameters, synthesized from established methods for similar analytes, are summarized below.[3][9]

Parameter	Typical Performance Value
Linearity (R²)	> 0.999[5][7]
Limit of Detection (LOD)	1 - 5 mg/L[10][11]
Limit of Quantification (LOQ)	3 - 10 mg/L[10][11]
Precision (%RSD)	< 5% (Intra-day, n=6)[5]
Accuracy (% Recovery)	95 - 105%[5][10]

1. Linearity A calibration curve is generated by plotting the peak area ratio (Butyl Isobutyrate / Internal Standard) against the concentration of the standards. The method demonstrates excellent linearity across the specified concentration range with a coefficient of determination (R²) greater than 0.999.[9]

2. Limit of Detection (LOD) and Quantification (LOQ) LOD and LOQ are determined based on the signal-to-noise ratio (S/N), typically at 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.[10]

3. Precision and Accuracy Method precision is evaluated by analyzing replicate samples (n=6) at a known concentration, with the relative standard deviation (%RSD) serving as the measure of repeatability.[5] Accuracy is determined by spiking a blank beverage matrix with a known amount of butyl isobutyrate at low, medium, and high concentrations and calculating the percent recovery.[5][8]

Data Analysis and Calculation

The concentration of butyl isobutyrate in the beverage sample is calculated using the calibration curve generated from the standards. The peak area of butyl isobutyrate and the internal standard are determined by the chromatography data system.

The concentration is calculated as follows:

• Calculate the Response Factor (RF) for each calibration standard: RF = (Areaanalyte / AreaIS) / (Concanalyte / ConcIS)

• Determine the average RF from all standards.

• Calculate the concentration of butyl isobutyrate in the sample: Concanalyte = (Areaanalyte / AreaIS) * (ConcIS / Avg. RF)

Conclusion

The GC-FID method detailed in this application note is a highly effective tool for the routine quantification of butyl isobutyrate in various beverages. The protocol, combining a straightforward liquid-liquid extraction with a robust instrumental analysis, provides the high levels of accuracy, precision, and sensitivity required for quality control and flavor analysis in the food and beverage industry. The use of an internal standard ensures the reliability of the results, making this method suitable for implementation in a high-throughput laboratory setting.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. sciepub.com [sciepub.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. shimadzu.com [shimadzu.com]
• 7. agilent.com [agilent.com]
• 8. researchgate.net [researchgate.net]
• 9. redalyc.org [redalyc.org]
• 10. scielo.br [scielo.br]
• 11. scispace.com [scispace.com]

Application Notes and Protocols for the Enzymatic Synthesis of Butyl Isobutyrate Using Lipase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl isobutyrate is a valuable ester recognized for its characteristic fruity aroma, reminiscent of pineapple and apricot. It finds significant applications in the food, beverage, cosmetic, and pharmaceutical industries as a flavoring and fragrance agent. Traditional chemical synthesis of butyl isobutyrate often requires harsh conditions, such as high temperatures and strong acid catalysts, which can lead to undesirable by-products and environmental concerns. Enzymatic synthesis, employing lipases as biocatalysts, offers a green and highly specific alternative, proceeding under mild conditions with high yields and purity.

Lipases (triacylglycerol acyl hydrolases, E.C. 3.1.1.3) are versatile enzymes that can catalyze esterification, transesterification, and hydrolysis reactions. In low-water environments, the equilibrium of the reaction shifts towards synthesis, making lipases excellent catalysts for ester production. The use of immobilized lipases further enhances the process by improving enzyme stability, reusability, and simplifying product purification. This document provides detailed application notes and protocols for the enzymatic synthesis of butyl isobutyrate.

Key Advantages of Enzymatic Synthesis

• High Specificity: Lipases exhibit high chemo-, regio-, and enantioselectivity, leading to purer products with fewer side reactions.[1]

• Mild Reaction Conditions: Enzymatic reactions are typically conducted at lower temperatures and neutral pH, preserving the integrity of sensitive molecules and reducing energy consumption.

• Environmental Sustainability: Biocatalysis avoids the use of harsh chemicals and toxic solvents, aligning with the principles of green chemistry.

• Enzyme Reusability: Immobilized lipases can be easily recovered and reused for multiple reaction cycles, significantly reducing catalyst cost.[2]

Data Presentation: Optimization of Reaction Parameters

The efficiency of butyl isobutyrate synthesis is influenced by several key parameters. The following tables summarize quantitative data from various studies on the optimization of these parameters.

Table 1: Effect of Lipase (B570770) Source on Butyl Isobutyrate Conversion

Lipase Source	Support/Form	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Reference
Novozym SP 435 (Candida antarctica lipase B)	Immobilized	Heptane	30	6	56	[3]
Lipozyme TL-IM (Thermomyces lanuginosus)	Immobilized	n-Hexane	48	2	>90	[2]
Aspergillus niger lipase	Free & Encapsulated	Not specified	60	Not specified	Not specified	[4]
Porcine Pancreatic Lipase	Immobilized on Celite	Hexane	37	24	~90	[5]

Table 2: Influence of Reaction Conditions on Butyl Isobutyrate Yield

Parameter	Condition	Enzyme	Solvent	Result	Reference
Temperature	30-60°C	Lipozyme TL-IM	n-Hexane	Optimal at 48°C	[2][6]
60°C	Aspergillus niger lipase	Not specified	Maximum production	[4]
Substrate Molar Ratio (Butanol:Isobutyric Acid)	3:1	Lipozyme TL-IM	n-Hexane	Optimal for >90% yield	[2][6]
3:1	Aspergillus niger lipase	Not specified	Maximum production	[4]
Enzyme Concentration	40% of acid mass	Lipozyme TL-IM	n-Hexane	Optimal for >90% yield	[2][6]
Solvent	Heptane	Novozym SP 435	-	Found to be the best solvent	[3]
n-Hexane	Lipozyme TL-IM	-	Selected as most appropriate	[2][6]

Experimental Protocols

The following are detailed protocols for the enzymatic synthesis of butyl isobutyrate based on established methodologies.

Protocol 1: Synthesis of Butyl Isobutyrate using Immobilized Thermomyces lanuginosus Lipase (Lipozyme TL-IM)

This protocol is optimized for high yield in a short reaction time.[2]

Materials:

• Immobilized Thermomyces lanuginosus lipase (Lipozyme TL-IM)

• n-Butanol

• Isobutyric acid

• n-Hexane (anhydrous)

• Molecular sieves (3Å), activated

• Sodium hydroxide (B78521) (NaOH) solution (0.1 M) for titration

• Phenolphthalein (B1677637) indicator

• Shaking incubator or magnetic stirrer with temperature control

• Reaction vessel (e.g., 50 mL screw-capped flask)

• Gas chromatograph (GC) for product analysis (optional, for precise quantification)

Procedure:

• Substrate Preparation: In a 50 mL screw-capped flask, prepare the reaction mixture by adding n-butanol and isobutyric acid in a 3:1 molar ratio in n-hexane. For example, use 10 mmol of isobutyric acid (0.88 g) and 30 mmol of n-butanol (2.22 g) in 20 mL of n-hexane.

• Water Removal: Add activated molecular sieves to the reaction mixture to remove any residual water, which can promote the reverse hydrolysis reaction.

• Enzyme Addition: Add the immobilized lipase, Lipozyme TL-IM, to the reaction mixture. The optimal amount is typically 40% of the mass of the limiting substrate (isobutyric acid). In this example, add 0.35 g of Lipozyme TL-IM.

• Reaction Incubation: Seal the flask and place it in a shaking incubator at 48°C with constant agitation (e.g., 200 rpm).

• Monitoring the Reaction: The progress of the reaction can be monitored by taking small aliquots of the reaction mixture at different time intervals and determining the consumption of isobutyric acid by titration with 0.1 M NaOH using phenolphthalein as an indicator. Alternatively, product formation can be quantified using GC analysis.

• Reaction Termination and Product Isolation: After the desired conversion is achieved (e.g., >90% in 2 hours), terminate the reaction by filtering out the immobilized enzyme. The enzyme can be washed with fresh n-hexane and stored for reuse.

• Product Purification: The butyl isobutyrate can be purified from the reaction mixture by removing the solvent under reduced pressure (rotary evaporation). Further purification can be achieved by distillation if necessary.

Protocol 2: Synthesis of Butyl Isobutyrate using Immobilized Candida antarctica Lipase B (Novozym SP 435)

This protocol describes a widely used and robust commercial lipase for ester synthesis.[3]

Materials:

• Immobilized Candida antarctica lipase B (Novozym SP 435)

• n-Butanol

• Isobutyric acid

• Heptane (anhydrous)

• Shaking incubator or magnetic stirrer with temperature control

• Reaction vessel (e.g., 50 mL screw-capped flask)

Procedure:

• Substrate Preparation: In a reaction vessel, combine equimolar quantities of n-butanol and isobutyric acid in heptane. For instance, use 10 mmol of each substrate in 20 mL of heptane.

• Enzyme Addition: Add Novozym SP 435 to the reaction mixture. A typical enzyme loading is 5-10% (w/w) of the total substrate mass.

• Reaction Incubation: Seal the vessel and incubate at 30°C with continuous agitation for 6 hours.

• Monitoring and Work-up: Monitor the reaction progress as described in Protocol 1. Once the reaction reaches the desired endpoint, separate the immobilized enzyme by filtration for reuse. The product can be isolated by evaporating the solvent.

Visualizations

Reaction Mechanism: Ping-Pong Bi-Bi

The lipase-catalyzed esterification of isobutyric acid and n-butanol generally follows a Ping-Pong Bi-Bi mechanism.[3][7][8] This mechanism involves the formation of an acyl-enzyme intermediate.

Caption: Ping-Pong Bi-Bi mechanism for lipase-catalyzed esterification.

Experimental Workflow

The general workflow for the enzymatic synthesis of butyl isobutyrate is outlined below.

Caption: General experimental workflow for butyl isobutyrate synthesis.

Conclusion

The enzymatic synthesis of butyl isobutyrate using lipases presents a highly efficient, selective, and environmentally friendly alternative to conventional chemical methods. By optimizing key reaction parameters such as enzyme choice, temperature, and substrate molar ratio, high conversion yields can be achieved. The use of immobilized lipases not only simplifies the process but also allows for catalyst recycling, making the process economically viable for industrial applications in the flavor, fragrance, and pharmaceutical sectors. The provided protocols and data serve as a comprehensive guide for researchers and scientists to develop and implement robust enzymatic esterification processes.

References

• 1. mdpi.com [mdpi.com]
• 2. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. repositorio.ucp.pt [repositorio.ucp.pt]
• 8. Lipase-catalyzed synthesis of isoamyl butyrate. A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Microbial Production of Butyl Isobutyrate in E. coli: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butyl isobutyrate is a valuable ester with applications in the flavor, fragrance, and biofuel industries. Chemical synthesis of this compound often relies on petroleum-based feedstocks and can generate hazardous waste. Microbial production offers a sustainable alternative. This document provides detailed application notes and protocols for the biosynthesis of butyl isobutyrate in Escherichia coli, focusing on a synthetic coculture strategy. This approach divides the metabolic labor between two specialist strains to optimize the production pathway and enhance product titer and selectivity. The protocols provided herein cover E. coli strain engineering, coculture fermentation, and analytical quantification of the final product.

Introduction

The de novo biosynthesis of esters in a microbial host presents significant metabolic engineering challenges. The pathways are often long, requiring the balanced expression of multiple heterologous enzymes, and can be constrained by the availability of precursor molecules. Butyl isobutyrate synthesis, for example, requires the convergence of two distinct metabolic pathways: one supplying isobutanol and the other providing butyryl-CoA.

To overcome these challenges, a coculture system has been engineered, spatially separating the isobutanol and butyryl-CoA synthesis pathways into two distinct E. coli strains.[1][2][3] This modular approach allows for the independent optimization of each pathway and can lead to higher product titers and reduced formation of unwanted byproducts. In this system, a glucose-utilizing specialist is engineered to produce isobutanol, while a xylose-utilizing specialist is engineered to produce butyryl-CoA and express an alcohol acyltransferase (AAT) to catalyze the final esterification step.

Data Presentation

The following table summarizes the quantitative data from engineered E. coli cocultures for the production of butyl isobutyrate.

Strain(s)	Genotype Highlights	Substrate(s)	Titer (mg/L)	Selectivity (%)	Key Byproducts (mg/L)	Reference
Coculture of HSEC0916 and HSEC1017 (1:4 inoculum ratio)	HSEC0916 (Glucose-utilizing): Expresses isobutanol synthesis pathway. HSEC1017 (Xylose-utilizing): Expresses butyryl-CoA pathway and AAT. Both strains have adhE and dld deletions.	Glucose and Xylose	133 ± 14	46 (mol/mol)	Isobutanol (521 ± 25), Isobutyl acetate (B1210297) (127 ± 15)
Monoculture (for comparison)	Not specified in detail, different genetic background.	Glucose	12.6	Not specified	Not specified

Signaling Pathways and Experimental Workflows

Engineered Metabolic Pathway for Butyl Isobutyrate Production in a Coculture System

The following diagram illustrates the compartmentalized metabolic pathways for the de novo biosynthesis of butyl isobutyrate from glucose and xylose in an engineered E. coli coculture.

Caption: Compartmentalized biosynthesis of butyl isobutyrate.

General Experimental Workflow

The diagram below outlines the overall workflow for the microbial production of butyl isobutyrate, from strain engineering to final product analysis.

Caption: Workflow for butyl isobutyrate production.

Experimental Protocols

Protocol 1: E. coli Strain Engineering

This protocol describes the general steps for creating the specialist E. coli strains required for the coculture system. It involves the knockout of competing pathway genes and the introduction of the biosynthetic pathway plasmids.

1.1. Gene Knockout using CRISPR/Cas9 (General Protocol)

This protocol is based on the λ Red recombinase system combined with CRISPR/Cas9 for efficient gene editing in E. coli.

• Materials:

  • E. coli host strain (e.g., BL21(DE3))

  • pCasRed plasmid (expressing λ Red recombinase and Cas9)

  • pCRISPR-gRNA plasmid (for expressing the guide RNA)

  • Donor DNA (oligonucleotides with desired edits)

  • LB medium and agar (B569324) plates with appropriate antibiotics

  • Electroporator and cuvettes

  • PCR reagents and primers for verification

• Procedure:

  • gRNA Design: Design a 20-30 nucleotide guide RNA (gRNA) targeting the 5' end of the gene to be knocked out (e.g., adhE, dld). The gRNA sequence should be immediately upstream of a Protospacer Adjacent Motif (PAM) sequence (5'-NGG-3'). Use online tools to design and check for off-target effects.

  • pCRISPR-gRNA Plasmid Construction: Clone the designed gRNA sequence into a suitable pCRISPR plasmid. This is typically done by annealing two complementary oligonucleotides encoding the gRNA and ligating them into a linearized vector.

  • Preparation of Electrocompetent Cells with pCasRed: Transform the E. coli host strain with the pCasRed plasmid and select on appropriate antibiotic plates. Prepare electrocompetent cells from an overnight culture of the pCasRed-containing strain.

  • Electroporation: Co-transform the electrocompetent cells with the pCRISPR-gRNA plasmid and the linear donor DNA. The donor DNA should contain the desired deletion and flanking homology arms (typically ~50 bp) to the target gene locus.

  • Selection and Verification: Plate the transformed cells on LB agar containing the appropriate antibiotics for both plasmids. Screen individual colonies by colony PCR using primers flanking the target gene to identify successful knockouts (indicated by a smaller PCR product). Verify the deletion by Sanger sequencing.

1.2. Plasmid Construction for Biosynthetic Pathways

• Materials:

  • Expression vectors (e.g., pETDuet-1, pCDFDuet-1)

  • Genes for the isobutanol pathway (e.g., alsS, ilvC, ilvD, kivd, adh)

  • Genes for the butyryl-CoA pathway (e.g., thl, hbd, crt, bcd)

  • Alcohol acyltransferase (AAT) gene (e.g., from Fragaria x ananassa)

  • Restriction enzymes, T4 DNA ligase, and competent E. coli for cloning (e.g., DH5α)

  • PCR reagents and primers for gene amplification

• Procedure:

  • Gene Amplification: Amplify the individual genes for each pathway from their respective sources (e.g., genomic DNA, existing plasmids) using PCR with primers that add appropriate restriction sites.

  • Vector and Insert Digestion: Digest the expression vectors and the amplified gene fragments with the corresponding restriction enzymes.

  • Ligation: Ligate the digested gene fragments into the linearized vectors to create the pathway plasmids. For multi-gene pathways, sequential cloning or Gibson assembly can be used.

  • Transformation and Verification: Transform the ligation products into competent E. coli DH5α. Select for transformants on antibiotic plates. Verify the correct plasmid construction by restriction digestion and Sanger sequencing.

  • Transformation into Production Hosts: Transform the verified plasmids into the appropriate engineered E. coli knockout strains to create the glucose-utilizing (isobutanol producing) and xylose-utilizing (butyryl-CoA and AAT expressing) specialists.

Protocol 2: Coculture Fermentation for Butyl Isobutyrate Production

This protocol details the cultivation of the two specialist E. coli strains in a coculture for the production of butyl isobutyrate.

• Materials:

  • Engineered glucose-utilizing and xylose-utilizing E. coli strains

  • M9 minimal medium supplemented with glucose and xylose

  • Appropriate antibiotics

  • Shake flasks or bioreactor

  • Hexadecane (B31444) (for in situ product extraction)

  • Incubator shaker

• Procedure:

  • Inoculum Preparation: Inoculate separate starter cultures of the glucose-utilizing and xylose-utilizing specialist strains in LB medium with the respective antibiotics. Grow overnight at 37°C with shaking.

  • Production Culture Preparation: Prepare the production medium (e.g., M9 medium with 25 g/L glucose and 10 g/L xylose) in a shake flask or bioreactor. Add the appropriate antibiotics.

  • Inoculation: Inoculate the production medium with the overnight starter cultures to a starting OD600 of 0.1. The ratio of the two strains can be optimized; a 1:4 ratio of the glucose-utilizing to the xylose-utilizing strain has been shown to be effective.

  • In Situ Extraction: Add a layer of hexadecane (e.g., 50% v/v) to the culture to sequester the produced butyl isobutyrate, which can be toxic to the cells at high concentrations.

  • Fermentation: Incubate the coculture at 30°C with shaking (e.g., 250 rpm).

  • Induction (if applicable): If using inducible promoters, add the appropriate inducer (e.g., IPTG) at mid-log phase (OD600 of 0.6-0.8).

  • Sampling: At regular intervals, take samples from the organic (hexadecane) layer for analysis of butyl isobutyrate concentration.

Protocol 3: Analytical Method for Quantification of Butyl Isobutyrate

This protocol describes the quantification of butyl isobutyrate from the hexadecane layer of the fermentation culture using Gas Chromatography-Mass Spectrometry (GC-MS).

• Materials:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS)

  • GC column suitable for volatile compounds (e.g., DB-5ms or equivalent)

  • Butyl isobutyrate standard

  • Internal standard (e.g., butyl pentanoate or another suitable ester not produced by the cells)

  • Hexadecane

  • GC vials

• Procedure:

  • Sample Preparation:

    • Take a known volume (e.g., 100 µL) of the hexadecane layer from the fermentation culture.

    • Add a known concentration of the internal standard.

    • Dilute the sample in a suitable solvent (e.g., ethyl acetate) if necessary to fall within the calibration curve range.

    • Transfer the prepared sample to a GC vial.

  • Calibration Curve: Prepare a series of calibration standards of butyl isobutyrate in hexadecane (or the sample matrix) with concentrations spanning the expected range of the samples. Add the same concentration of the internal standard to each calibration standard.

  • GC-MS Analysis:

    • Injector Temperature: 250°C

    • Injection Mode: Split (e.g., 20:1 split ratio)

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

    • Oven Temperature Program:

      • Initial temperature: 40°C, hold for 2 minutes.

      • Ramp to 150°C at 10°C/min.

      • Ramp to 250°C at 25°C/min, hold for 2 minutes.

    • MS Transfer Line Temperature: 280°C

    • Ion Source Temperature: 230°C

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Scan Mode: Scan from m/z 40 to 300, or use selected ion monitoring (SIM) for higher sensitivity, monitoring characteristic ions of butyl isobutyrate (e.g., m/z 89, 71, 57, 43) and the internal standard.

  • Data Analysis:

    • Identify the peaks for butyl isobutyrate and the internal standard based on their retention times and mass spectra.

    • Integrate the peak areas.

    • Construct a calibration curve by plotting the ratio of the peak area of butyl isobutyrate to the peak area of the internal standard against the concentration of butyl isobutyrate.

    • Determine the concentration of butyl isobutyrate in the samples by interpolating their peak area ratios on the calibration curve.

Conclusion

The microbial production of butyl isobutyrate in an engineered E. coli coculture represents a promising and sustainable manufacturing platform. The compartmentalization of the biosynthetic pathway into specialist strains allows for improved metabolic flux and control over the production process. The protocols outlined in this document provide a comprehensive guide for researchers to replicate and further optimize this system. Further work could focus on improving the titer and yield through promoter engineering, ribosome binding site optimization, and dynamic regulation of the metabolic pathways.

References

• 1. Protocol: CRISPR Knockoout Cell Line Protocol (Part 1): gRNA Design and Vector Cloning_Vitro Biotech [vitrobiotech.com]
• 2. Multiple Stepwise Gene Knockout Using CRISPR/Cas9 in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Engineering a Synthetic Escherichia coli Coculture for Compartmentalized de novo Biosynthesis of Isobutyl Butyrate from Mixed Sugars - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Butyl Isobutyrate as a Flavoring Agent in Food: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl isobutyrate (FEMA Number 2188) is a flavoring substance generally recognized as safe (GRAS) for its intended use in food.[1][2] It is an ester characterized by a sweet, fruity aroma, often described as reminiscent of apple and banana.[3][4] This document provides detailed application notes and experimental protocols for the use of butyl isobutyrate as a flavoring agent in various food matrices. The information is intended to guide researchers and product development scientists in the effective application, sensory evaluation, analytical quantification, and stability assessment of this flavor compound.

Application Notes

Flavor Profile and Sensory Characteristics

Butyl isobutyrate imparts a distinct fruity and sweet flavor profile. Its primary sensory attributes include:

• Fruity: Dominant notes of apple and banana.

• Sweet: A pleasant, sugary character.

• Green: Subtle green or unripe fruit undertones.

• Tropical: Hints of tropical fruit nuances.

Regulatory Status

• FEMA GRAS: Butyl isobutyrate is listed by the Flavor and Extract Manufacturers Association (FEMA) as GRAS, with the designation number 2188.

• FDA: The U.S. Food and Drug Administration (FDA) permits butyl isobutyrate for direct addition to food for human consumption as a synthetic flavoring substance under 21 CFR 172.515.[1][2]

• JECFA: The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated butyl isobutyrate and assigned it JECFA number 188.[5]

Physicochemical Properties

A summary of the key physicochemical properties of butyl isobutyrate is presented in Table 1.

Property	Value	Reference
Chemical Name	Butyl 2-methylpropanoate	[2]
Synonyms	Butyl isobutanoate, Isobutyric acid butyl ester	[2]
CAS Number	97-87-0	[2]
Molecular Formula	C₈H₁₆O₂
Molecular Weight	144.21 g/mol	[4]
Appearance	Colorless liquid	[3]
Odor	Sweet, fruity, apple, banana	[3][4]
Boiling Point	155-156 °C	[4]
Flash Point	43 °C (109.4 °F) - closed cup	[4]
Solubility	Miscible in alcohol and oils; insoluble in water.	[6]
Refractive Index	n20/D 1.401	[4]

Recommended Usage Levels

The following table summarizes the average usual and maximum use levels for butyl isobutyrate in various food categories as recognized by FEMA. It is important to note that these are guidelines, and optimal usage levels should be determined through sensory testing in the specific food matrix.

Food Category	Average Usual Use Level (ppm)	Average Maximum Use Level (ppm)
General	5	10

Note: While a FEMA publication indicates these general levels, it does not specify the food categories. These should be taken as a starting point for product development.

Experimental Protocols

Protocol 1: Sensory Evaluation of Butyl Isobutyrate in a Beverage Matrix (Triangle Test)

This protocol describes a discrimination test to determine if a sensory difference exists between a control beverage and a beverage flavored with butyl isobutyrate.

1. Objective: To determine if the addition of butyl isobutyrate at a specific concentration creates a perceivable sensory difference in a model beverage (e.g., carbonated water, simple syrup solution).

2. Materials:

• Control beverage (without butyl isobutyrate).
• Test beverage (with a predetermined concentration of butyl isobutyrate, e.g., 5 ppm).
• Sensory evaluation booths with controlled lighting and temperature.[7]
• Identical, odor-free tasting cups labeled with random three-digit codes.[7]
• Palate cleansers (e.g., unsalted crackers, room temperature water).[6]
• Ballot sheets for recording results.

3. Panelist Selection and Training:

• Recruit 20-30 panelists.
• Train panelists on the basic principles of sensory evaluation and the triangle test procedure.[8]
• Familiarize panelists with fruity ester aromas by presenting them with reference standards (e.g., solutions of isoamyl acetate (B1210297) for banana notes, hexyl acetate for pear notes).

4. Procedure:

• Prepare the control and test beverages.
• For each panelist, present three coded samples in a randomized order. Two samples will be identical (either both control or both test), and one will be different.[9] The six possible presentation orders (AAB, ABA, BAA, BBA, BAB, ABB) should be balanced across the panelists.[9]
• Instruct panelists to evaluate the samples from left to right.[9]
• Ask panelists to identify the "odd" or "different" sample.[9]
• Panelists should rinse their mouths with water and eat a piece of an unsalted cracker between samples to cleanse their palate.[9]
• Collect the completed ballots.

5. Data Analysis:

• Tally the number of correct and incorrect identifications.
• Determine if the number of correct identifications is statistically significant using a triangle test statistical table or a chi-square test. The probability of correctly guessing the odd sample by chance is 1/3.

Workflow for Triangle Test:

Triangle Test Experimental Workflow

Protocol 2: Quantitative Analysis of Butyl Isobutyrate in a Fruit Juice Matrix using Headspace Solid-Phase Microextraction (HS-SPME) and Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a method for the quantification of butyl isobutyrate in a fruit juice sample.

1. Objective: To accurately quantify the concentration of butyl isobutyrate in a fruit juice matrix.

2. Materials and Reagents:

• Fruit juice sample.
• Butyl isobutyrate standard.
• Internal standard (e.g., heptyl acetate).
• Sodium chloride (NaCl).
• 20 mL headspace vials with PTFE/silicone septa.[10]
• SPME fiber assembly: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is recommended for volatile esters.[10]
• SPME holder (manual or autosampler).
• GC-MS system.

3. Sample Preparation and HS-SPME Procedure:

• Pipette 5 mL of the fruit juice sample into a 20 mL headspace vial.
• Add 1 g of NaCl to the vial to increase the ionic strength and promote the release of volatile compounds into the headspace.
• Spike the sample with the internal standard to a known concentration (e.g., 1 ppm).
• Seal the vial and place it in a heated agitator.
• Equilibrate the sample at 50°C for 15 minutes with agitation.
• Expose the SPME fiber to the headspace of the vial for 30 minutes at 50°C.[11]
• After extraction, retract the fiber and immediately introduce it into the GC inlet for thermal desorption.

4. GC-MS Parameters:

Parameter	Setting
GC Inlet	250°C, Splitless mode, Desorption time: 3 min
Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temp: 40°C (hold 2 min), Ramp: 5°C/min to 150°C, then 15°C/min to 250°C (hold 5 min)
MS Transfer Line	250°C
MS Source	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-300
Acquisition Mode	Selected Ion Monitoring (SIM) using characteristic ions for butyl isobutyrate (e.g., m/z 43, 71, 89) and the internal standard.

5. Quantification:

• Prepare a calibration curve by spiking a blank matrix (e.g., a model juice solution) with known concentrations of butyl isobutyrate and a constant concentration of the internal standard.
• Process the standards using the same HS-SPME-GC-MS method.
• Plot the ratio of the peak area of butyl isobutyrate to the peak area of the internal standard against the concentration of butyl isobutyrate.
• Calculate the concentration of butyl isobutyrate in the samples based on the calibration curve.

Workflow for HS-SPME-GC-MS Analysis:

HS-SPME-GC-MS Analysis Workflow

Protocol 3: Stability Testing of Butyl Isobutyrate in a Food Matrix

This protocol outlines a procedure for assessing the stability of butyl isobutyrate in a food product under different storage conditions.

1. Objective: To evaluate the chemical stability of butyl isobutyrate in a food matrix over time at various temperatures and pH levels.

2. Materials:

• Food product samples spiked with a known concentration of butyl isobutyrate.
• Control samples (without butyl isobutyrate).
• Environmental chambers or incubators set to desired temperatures (e.g., 4°C, 25°C, 40°C for accelerated testing).
• pH meter and buffers for adjusting the pH of the food matrix if required.
• HS-SPME-GC-MS system for quantification.

3. Procedure:

• Prepare a batch of the food product and spike it with a known concentration of butyl isobutyrate.
• If investigating pH effects, divide the batch and adjust the pH of each sub-batch to the desired levels (e.g., pH 3, 5, 7).
• Package the samples in their final intended packaging.
• Store the samples in environmental chambers at the selected temperatures.
• At specified time intervals (e.g., 0, 1, 3, 6, and 12 months for real-time stability; 0, 1, 3, 6 months for accelerated stability), withdraw samples for analysis.[12]
• Quantify the concentration of butyl isobutyrate in each sample using the HS-SPME-GC-MS protocol described in Protocol 2.
• Conduct sensory evaluation (e.g., triangle test or descriptive analysis) at each time point to assess any changes in the flavor profile.

4. Data Analysis:

• Plot the concentration of butyl isobutyrate as a function of time for each storage condition (temperature and pH).
• Determine the degradation rate and estimate the shelf life of the flavoring in the product.
• Analyze the sensory data to identify any significant changes in the flavor profile over time.

Logical Relationship for Stability Testing:

Factors Influencing Butyl Isobutyrate Stability

References

• 1. scribd.com [scribd.com]
• 2. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. waters.com [waters.com]
• 5. femaflavor.org [femaflavor.org]
• 6. bevsource.com [bevsource.com]
• 7. flavorsum.com [flavorsum.com]
• 8. DLG Expert report 07/2017: Practice guide for sensory panel training Part 1 [dlg.org]
• 9. tandobeverage.com [tandobeverage.com]
• 10. benchchem.com [benchchem.com]
• 11. repositum.tuwien.at [repositum.tuwien.at]
• 12. edaegypt.gov.eg [edaegypt.gov.eg]

Application Notes and Protocols: Butyl Isobutyrate in Organic Synthesis

Introduction

Butyl isobutyrate (IUPAC name: butyl 2-methylpropanoate) is a carboxylic ester characterized by its colorless appearance and a distinctively fruity aroma, reminiscent of apple and banana.[1][2] While it is widely recognized as a flavoring agent in the food and fragrance industries, its properties also make it a viable candidate for use as a solvent in various organic synthesis applications.[3][4] Its moderate polarity, relatively high boiling point, and miscibility with many organic compounds suggest its potential as a replacement for more traditional, and often more hazardous, volatile organic solvents.[5][6] This document provides detailed application notes, experimental protocols, and safety information for researchers, scientists, and drug development professionals interested in utilizing butyl isobutyrate in their work.

Physicochemical Properties

A thorough understanding of a solvent's physical and chemical properties is paramount for its effective application in synthesis. The key properties of butyl isobutyrate are summarized below.

Property	Value	Reference
Molecular Formula	C₈H₁₆O₂	[3]
Molecular Weight	144.21 g/mol	[3][5]
Appearance	Colorless liquid	[1][5]
Odor	Fruity (apple, banana)	[1][7]
Boiling Point	155-158 °C at 760 mmHg	[1][3][7]
Melting Point	< 25 °C	[3]
Density	0.859-0.864 g/mL at 25 °C	[1][2][3]
Refractive Index	1.401-1.404 at 20 °C	[3][7]
Flash Point	45.56 °C (114.00 °F)	[7]
Solubility	Insoluble in water; miscible with alcohol, ether, and most fixed oils.[1][3][5]
Vapor Pressure	2.906 mmHg at 25 °C (estimated)	[7]

Applications in Organic Synthesis

Butyl isobutyrate's ester functionality and physical properties define its scope as a solvent in organic reactions.

As a General Organic Solvent

With a boiling point of 155-158 °C, butyl isobutyrate is suitable for reactions requiring elevated temperatures. Its miscibility with a range of organic compounds makes it a potential solvent for various solutes.[1][3][5] It has been identified as a potential greener, low-polarity solvent to replace traditional volatile non-polar solvents like toluene (B28343).[6] Its applications in coatings, adhesives, and inks suggest good solvency for polymers and resins, which can be extrapolated to its use in polymer synthesis and modification reactions.[4][8]

Esterification Reactions

Butyl isobutyrate is an ideal solvent for esterification reactions, including transesterification. Given that it is an ester itself, it is chemically compatible with the reaction environment. The most prominent example is its own synthesis via the Fischer-Speier esterification of isobutyric acid and n-butanol.[1][9]

Potential in Named Reactions

• Friedel-Crafts Reactions: Friedel-Crafts alkylations and acylations are fundamental C-C bond-forming reactions that proceed via electrophilic aromatic substitution.[10][11] These reactions typically require a non-reactive solvent. While butyl isobutyrate's ester group contains lone pairs on the oxygen atoms that could coordinate with the Lewis acid catalyst, its use could be explored in systems where this interaction is minimal or in catalyst systems that are less susceptible to inhibition by Lewis bases.

• Grignard Reactions: The use of butyl isobutyrate as a solvent for Grignard reactions is generally not recommended. Grignard reagents are potent nucleophiles and bases that readily react with electrophilic carbonyl groups, including esters.[12] The Grignard reagent would attack the ester carbonyl of butyl isobutyrate, leading to the formation of a tertiary alcohol and consuming the reagent. Therefore, aprotic and non-electrophilic solvents like diethyl ether or tetrahydrofuran (B95107) remain the standard choice for these reactions.

Experimental Protocols

Protocol 1: Synthesis of Butyl Isobutyrate (Fischer-Speier Esterification)

This protocol describes the synthesis of butyl isobutyrate, which serves as a model for esterification reactions where it might be used as a solvent or is the target product.[1][9]

Materials:

• Isobutyric acid

• n-Butanol

• Concentrated sulfuric acid (catalyst)

• Benzene (B151609) or toluene (for azeotropic removal of water)

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• To a 250 mL round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add isobutyric acid (0.5 mol), n-butanol (0.6 mol, 1.2 equivalents), and benzene (50 mL).

• Slowly add concentrated sulfuric acid (1 mL) to the flask while swirling.

• Heat the mixture to reflux using a heating mantle. Water will be collected in the Dean-Stark trap as an azeotrope with benzene.

• Continue the reaction until no more water is collected in the trap (approximately 2-3 hours).

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with 50 mL of water, 50 mL of 5% sodium bicarbonate solution (until no more effervescence is observed), and 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the benzene solvent by simple distillation.

• Purify the crude butyl isobutyrate by fractional distillation. Collect the fraction boiling at 155-158 °C.[1][3][7]

Protocol 2: General Workflow for a Reaction Using Butyl Isobutyrate as a Solvent

This protocol outlines a general workflow for a hypothetical reaction where butyl isobutyrate is used as the primary solvent.

Procedure:

• Reaction Setup: Assemble a clean, dry reaction vessel (e.g., a three-necked flask) with a magnetic stirrer, condenser, and an inert gas inlet (e.g., nitrogen or argon).

• Reagent Addition: Charge the flask with the starting materials and butyl isobutyrate as the solvent under an inert atmosphere.

• Reaction Conditions: Heat the reaction mixture to the desired temperature and monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Quench the reaction if necessary (e.g., by adding water or an acidic/basic solution).

• Extraction: If an aqueous workup is performed, transfer the mixture to a separatory funnel. Since butyl isobutyrate is insoluble in water, the product will likely be in the organic layer.[3] Separate the layers and extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane) to recover any dissolved product.

• Drying and Concentration: Combine the organic layers, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by a suitable method such as column chromatography, crystallization, or distillation.

Visualizations

References

• 1. Butyl isobutyrate | 97-87-0 [chemicalbook.com]
• 2. 异丁酸丁酯 natural, 97%, FG | Sigma-Aldrich [sigmaaldrich.com]
• 3. Butyl isobutyrate | C8H16O2 | CID 7353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 97-87-0: Butyl isobutyrate | CymitQuimica [cymitquimica.com]
• 5. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. butyl isobutyrate, 97-87-0 [thegoodscentscompany.com]
• 8. CN1485311A - A kind of preparation method of butyl butyrate - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. cerritos.edu [cerritos.edu]
• 11. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 12. Grignard Reagents [chemed.chem.purdue.edu]

Application Note: 1H and 13C NMR Spectral Assignment of Butyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl isobutyrate is an ester commonly used as a flavoring and fragrance agent. Its structural elucidation and purity assessment are critical in various industries, including food science, cosmetics, and pharmaceuticals. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the unambiguous structural confirmation and quantification of such small organic molecules. This application note provides a detailed protocol for the ¹H and ¹³C NMR spectral assignment of butyl isobutyrate, complete with tabulated spectral data and experimental workflows.

Molecular Structure and Atom Numbering

For clarity in spectral assignment, the atoms of butyl isobutyrate are numbered as illustrated in the diagram below. This numbering scheme will be used consistently throughout this document to correlate NMR signals with their corresponding atoms in the molecule.

Caption: Molecular structure of butyl isobutyrate with atom numbering for NMR spectral assignment.

¹H and ¹³C NMR Spectral Data

The ¹H and ¹³C NMR spectra of butyl isobutyrate were acquired in deuterated chloroform (B151607) (CDCl₃). Chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) as an internal standard.

¹H NMR Spectral Data Summary

The proton NMR spectrum of butyl isobutyrate displays five distinct signals, each corresponding to a set of chemically equivalent protons. The detailed assignments are presented in the table below.

Proton Assignment	Chemical Shift (δ) [ppm]	Multiplicity	Integration	Coupling Constant (J) [Hz]
H5	~4.06	Triplet (t)	2H	~6.6
H2	~2.53	Septet (sept)	1H	~7.0
H6	~1.63	Multiplet (m)	2H	-
H7	~1.39	Sextet (sxt)	2H	~7.4
H3, H4	~1.15	Doublet (d)	6H	~7.0
H8	~0.93	Triplet (t)	3H	~7.3

¹³C NMR Spectral Data Summary

The proton-decoupled ¹³C NMR spectrum of butyl isobutyrate shows eight distinct signals, corresponding to each carbon atom in the molecule. The assignments are detailed in the following table.[1]

Carbon Assignment	Chemical Shift (δ) [ppm]
C1	~177.2
C5	~64.1
C2	~34.1
C6	~30.7
C7	~19.2
C3, C4	~19.1
C8	~13.7

Experimental Protocol

A standardized protocol is essential for acquiring high-quality and reproducible NMR data. The following section outlines the methodology for the ¹H and ¹³C NMR analysis of butyl isobutyrate.

Sample Preparation

• Sample Quantity: For ¹H NMR, accurately weigh 5-25 mg of butyl isobutyrate. For ¹³C NMR, a more concentrated sample of 50-100 mg is recommended to achieve a good signal-to-noise ratio in a reasonable timeframe.

• Solvent: Use high-purity deuterated chloroform (CDCl₃).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to the sample to serve as an internal reference (δ = 0.00 ppm).

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Filtration: To remove any particulate matter, which can degrade the quality of the NMR spectrum, filter the solution through a pipette with a small cotton or glass wool plug directly into a 5 mm NMR tube.

• Final Volume: Ensure the final volume of the sample in the NMR tube is sufficient to cover the detection coils of the spectrometer, typically a height of about 4-5 cm.

NMR Instrument Parameters

The following parameters are recommended for a standard NMR spectrometer.

For ¹H NMR:

• Pulse Program: Standard single-pulse experiment.

• Temperature: 298 K.

• Number of Scans: 8-16 scans are typically sufficient.

• Relaxation Delay: 1-2 seconds.

• Acquisition Time: 2-4 seconds.

• Spectral Width: A range of -2 to 12 ppm is generally adequate.

For ¹³C NMR:

• Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30') to obtain singlets for each carbon.

• Temperature: 298 K.

• Number of Scans: A higher number of scans (e.g., 1024 or more) is typically required due to the lower natural abundance of the ¹³C isotope.

• Relaxation Delay: 2 seconds.

• Acquisition Time: 1-2 seconds.

• Spectral Width: A range of 0 to 200 ppm is standard for most organic molecules.

NMR Data Acquisition and Processing Workflow

The overall process from sample preparation to final spectral assignment follows a logical sequence, as depicted in the workflow diagram below.

Caption: General workflow for NMR spectral acquisition and assignment.

Spectral Interpretation

¹H NMR Spectrum:

• The triplet at approximately 4.06 ppm corresponds to the two protons on the α-carbon of the butyl group (H5), which are deshielded by the adjacent oxygen atom. The triplet splitting pattern arises from coupling to the two neighboring protons on C6.

• The septet at around 2.53 ppm is assigned to the single proton on the α-carbon of the isobutyrate moiety (H2). This proton is coupled to the six equivalent protons of the two methyl groups (H3 and H4), resulting in a septet.

• The multiplets for H6 and H7 appear in the upfield region, consistent with alkyl protons.

• The doublet at approximately 1.15 ppm, integrating to six protons, is characteristic of the two equivalent methyl groups of the isobutyrate group (H3 and H4), coupled to the single proton on C2.

• The triplet at the most upfield region (around 0.93 ppm) is assigned to the terminal methyl group of the butyl chain (H8).

¹³C NMR Spectrum:

• The signal at the most downfield chemical shift (~177.2 ppm) is characteristic of the carbonyl carbon (C1) of the ester group.[1]

• The signal at ~64.1 ppm corresponds to the carbon atom of the butyl group bonded to the ester oxygen (C5), which is deshielded.[1]

• The remaining signals in the upfield region are assigned to the other aliphatic carbons of the butyl and isobutyrate moieties.

This application note provides a comprehensive guide for the ¹H and ¹³C NMR spectral assignment of butyl isobutyrate. The provided data and protocols can be readily adapted for routine analysis, quality control, and research purposes in various scientific and industrial settings.

References

• 1. pubsapp.acs.org [pubsapp.acs.org]

Application Note: High-Performance Liquid Chromatography Method for the Determination of Butyl Isobutyrate

Introduction

Butyl isobutyrate is a volatile ester commonly used as a flavoring and fragrance agent, with a characteristic fruity aroma. It is found in various natural sources and is also synthesized for use in food products, beverages, and cosmetics. Accurate quantification of butyl isobutyrate is crucial for quality control and regulatory compliance in these industries. While gas chromatography (GC) is a common method for analyzing volatile esters, High-Performance Liquid Chromatography (HPLC) offers a viable alternative, particularly for non-volatile sample matrices or when GC is unavailable. This application note presents a reverse-phase HPLC (RP-HPLC) method for the determination of butyl isobutyrate.

Analytical Method

The analysis of butyl isobutyrate can be performed using a reverse-phase HPLC method with simple conditions.[1] A C18 column is employed for the separation, and the mobile phase consists of a mixture of an organic solvent (acetonitrile) and an aqueous solution containing a pH modifier like phosphoric acid.[1][2] For applications requiring mass spectrometry (MS) compatibility, formic acid can be used as a substitute for phosphoric acid.[1][2]

Experimental Protocol

1. Instrumentation and Materials

• HPLC system with a UV detector

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Acetonitrile (B52724) (HPLC grade)

• Phosphoric acid (or formic acid for MS compatibility)

• Ultrapure water

• Butyl isobutyrate standard (≥97% purity)

• Syringe filters (0.45 µm)

2. Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of butyl isobutyrate standard and dissolve it in a 100 mL volumetric flask with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations in the desired linear range (e.g., 10, 25, 50, 100, 250 µg/mL).

3. Sample Preparation

• Liquid Samples (e.g., beverages): Directly filter the sample through a 0.45 µm syringe filter. If the concentration of butyl isobutyrate is expected to be high, dilute the sample with the mobile phase to fall within the calibration range.

• Solid or Semi-Solid Samples (e.g., food products):

  • Accurately weigh a representative portion of the homogenized sample.

  • Perform a solvent extraction using a suitable solvent like acetonitrile or a mixture of acetonitrile and water. The exact solvent and extraction procedure may need to be optimized depending on the sample matrix.

  • Vortex or sonicate the mixture to ensure complete extraction.

  • Centrifuge the mixture to separate the solid components.

  • Filter the supernatant through a 0.45 µm syringe filter prior to injection.

4. Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (v/v)
(Gradient or Isocratic, e.g., 60:40)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 210 nm
Run Time	Approximately 10-15 minutes

Method Validation Parameters (Typical Expected Values)

The following table summarizes the typical performance characteristics expected from a validated HPLC method for butyl isobutyrate, based on methods for similar compounds.

Parameter	Typical Specification
Linearity (r²)	≥ 0.999
Range	10 - 250 µg/mL
Limit of Detection (LOD)	< 1 µg/mL
Limit of Quantification (LOQ)	< 5 µg/mL
Precision (%RSD)	< 2%
Accuracy (Recovery)	98 - 102%
Specificity	No interference from blank and placebo

Experimental Workflow

Caption: Workflow for the HPLC analysis of butyl isobutyrate.

This application note provides a general framework for the development of a robust and reliable RP-HPLC method for the quantification of butyl isobutyrate. The described methodology, including sample preparation and chromatographic conditions, can be adapted and optimized for specific sample matrices and analytical requirements. This method is suitable for routine quality control in the food, beverage, and cosmetic industries.

References

• 1. Separation of Isobutyl isobutyrate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. Isobutyl butyrate | SIELC Technologies [sielc.com]

Application Notes: Butyl Isobutyrate as a Standard for Flavor Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl isobutyrate is a volatile ester recognized for its strong, fresh, and fruity aroma, often associated with apple, banana, and pineapple notes.[1] Its distinct sensory profile and chemical properties make it a valuable tool in flavor analysis, serving as a reliable standard for the identification and quantification of various flavor compounds in a wide range of matrices, including food, beverages, and pharmaceutical formulations. This document provides detailed application notes and protocols for the effective use of butyl isobutyrate as a standard in flavor analysis, with a focus on gas chromatography-mass spectrometry (GC-MS) techniques.

Physicochemical Properties of Butyl Isobutyrate

A thorough understanding of the physicochemical properties of butyl isobutyrate is essential for its proper handling and application as a standard.

Property	Value	Reference
Molecular Formula	C8H16O2	[1][2]
Molecular Weight	144.21 g/mol	[2][3]
Appearance	Colorless liquid	[1][4]
Odor	Strong, fresh, fruity (apple, banana)	[1]
Boiling Point	155-156 °C	[1][3]
Density	0.862 g/mL at 25 °C	[1]
Solubility	Almost insoluble in water; miscible with alcohol and oils	[1][3]
Flash Point	45.56 °C	[5]
Refractive Index	1.401-1.404 at 20 °C	[3][5]

Experimental Protocols

The following protocols outline the use of butyl isobutyrate as an internal standard for the quantitative analysis of flavor compounds by GC-MS. The methodologies provided are general and may require optimization based on the specific sample matrix and analytical instrumentation.

Preparation of Standard Solutions

Accurate preparation of standard solutions is critical for generating reliable calibration curves.

Materials:

• Butyl isobutyrate (analytical grade, ≥98.0% purity)

• High-purity volatile solvent (e.g., hexane, dichloromethane, or ethyl acetate)

• Class A volumetric flasks and pipettes

Protocol:

• Primary Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh 100 mg of pure butyl isobutyrate.

  • Dissolve the weighed standard in a suitable solvent in a 100 mL volumetric flask.

  • Fill the flask to the mark with the solvent and mix thoroughly.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serial dilution of the primary stock solution.

  • Typical concentration ranges for calibration curves are between 0.1 µg/mL and 50 µg/mL, but this should be adjusted based on the expected concentration of the analytes in the sample.

Sample Preparation

The choice of sample preparation technique is dependent on the sample matrix. The goal is to efficiently extract the volatile flavor compounds while minimizing matrix interference.

3.2.1. Liquid-Liquid Extraction (LLE) for Liquid Samples (e.g., Beverages, Juices)

Materials:

• Sample containing flavor analytes

• Butyl isobutyrate internal standard solution

• Extraction solvent (e.g., dichloromethane, diethyl ether)

• Anhydrous sodium sulfate

• Centrifuge and centrifuge tubes

• Vortex mixer

Protocol:

• Pipette a known volume (e.g., 10 mL) of the liquid sample into a centrifuge tube.

• Spike the sample with a known concentration of the butyl isobutyrate internal standard solution (e.g., to a final concentration of 10 µg/mL).

• Add an equal volume of extraction solvent to the centrifuge tube.

• Vortex the mixture vigorously for 2-5 minutes to ensure thorough extraction.

• Centrifuge the mixture to separate the organic and aqueous layers.

• Carefully collect the organic layer and dry it over anhydrous sodium sulfate.

• Transfer the dried extract to a clean GC vial for analysis.

3.2.2. Headspace Analysis for Solid and Liquid Samples

Headspace analysis is a solvent-free technique suitable for the analysis of highly volatile flavor compounds.

Materials:

• Sample containing flavor analytes

• Butyl isobutyrate internal standard solution

• Headspace vials with PTFE-lined septa

• Heated agitator for headspace autosampler

Protocol:

• Place a known amount of the sample (e.g., 1-5 g of solid or 1-5 mL of liquid) into a headspace vial.

• Spike the sample with a known concentration of the butyl isobutyrate internal standard solution.

• Immediately seal the vial.

• Place the vial in the headspace autosampler and incubate at a set temperature (e.g., 60-80 °C) for a specific time (e.g., 15-30 minutes) with agitation to allow the volatile compounds to partition into the headspace.

• Inject a known volume of the headspace gas into the GC-MS system.

GC-MS Analysis

The following are typical GC-MS parameters for the analysis of flavor compounds using butyl isobutyrate as a standard. Optimization may be necessary for specific applications.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890B or equivalent
Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Injector Temperature	250 °C
Injection Mode	Splitless (for trace analysis) or Split (e.g., 20:1)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Temperature Program	Initial temperature of 40 °C, hold for 2 min, ramp to 250 °C at 10 °C/min, hold for 5 min
Mass Spectrometer	Agilent 5977B or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Mass Scan Range	m/z 40-400

Calibration and Quantification

An internal standard calibration method is used for accurate quantification.

Protocol:

• Prepare a series of calibration standards of the target analytes, each containing the same constant concentration of butyl isobutyrate internal standard.

• Analyze the calibration standards using the established GC-MS method.

• For each calibration standard, calculate the response factor (RF) using the following equation:

  • RF = (Peak Area of Analyte / Peak Area of Internal Standard) / (Concentration of Analyte / Concentration of Internal Standard)

• Construct a calibration curve by plotting the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) against the concentration of the analyte.

• Analyze the prepared samples and identify the peak areas of the analytes and the internal standard.

• Calculate the concentration of the analytes in the samples using the calibration curve or the average response factor.

Data Presentation

Quantitative data should be summarized in a clear and structured format for easy comparison.

Table 1: Example Calibration Data for a Target Flavor Analyte

Analyte Concentration (µg/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio
0.1	50,000	1,000,000	0.05
0.5	250,000	1,000,000	0.25
1.0	500,000	1,000,000	0.50
5.0	2,500,000	1,000,000	2.50
10.0	5,000,000	1,000,000	5.00

Table 2: Example Quantification of Flavor Compounds in a Beverage Sample

Analyte	Retention Time (min)	Quantifying Ion (m/z)	Concentration (µg/mL)
Ethyl Acetate	3.52	43	12.5
Isoamyl Acetate	5.89	43	5.2
Limonene	9.71	68	2.8
Butyl Isobutyrate (IS)	7.45	43	10.0 (spiked)

Visualizations

Experimental Workflow for Flavor Analysis using LLE

Caption: Workflow for flavor analysis using Liquid-Liquid Extraction (LLE) and an internal standard.

Experimental Workflow for Flavor Analysis using Headspace

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Sample preparation for the analysis of flavors and off-flavors in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of Volatile Flavor Compounds in Four Commercial Beverages Using Static Headspace Gas Chromatography/Mass Spectrometry: A Qualitative Approach [mdpi.com]
• 5. Quantitation of Flavor Compounds in Refill Solutions for Electronic Cigarettes Using HS-GCxIMS and Internal Standards - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis and Structure-Activity Studies of Butyl Isobutyrate Analogues

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis and structure-activity relationship (SAR) studies of butyl isobutyrate analogues. The information contained herein is intended to guide researchers in the design, synthesis, and evaluation of novel compounds targeting key biological pathways.

Introduction

Butyl isobutyrate and its analogues are short-chain fatty acid esters that have garnered significant interest in drug discovery due to their potential to modulate various physiological processes. These compounds can mimic the effects of endogenous short-chain fatty acids (SCFAs), which are microbial metabolites known to play crucial roles in gut homeostasis, metabolism, and inflammation. The primary molecular targets for many of these effects are G-protein-coupled receptors (GPCRs), such as GPR43 (also known as FFAR2), and histone deacetylases (HDACs). Modulation of these targets can influence signaling pathways implicated in inflammatory diseases, metabolic disorders, and cancer.

Structure-activity relationship studies are essential for optimizing the potency, selectivity, and pharmacokinetic properties of lead compounds. By systematically modifying the chemical structure of butyl isobutyrate, researchers can identify key molecular features that govern biological activity. This document outlines the synthetic methodologies to generate analogues and the experimental protocols to evaluate their biological effects.

Data Presentation: Structure-Activity Relationship of GPR43 Agonists

The following table summarizes the in vitro activity of novel GPR43 agonists, providing a basis for understanding the structural requirements for receptor activation. While not direct analogues of butyl isobutyrate, these compounds provide valuable SAR insights for a key target of isobutyrate-like molecules.

Compound	Structure	GPR43 EC50 (cAMP) (μM)	GPR43 EC50 (Ca2+) (μM)	GPR43 EC50 (β-Arrestin 2) (μM)	GPR43 EC50 (NF-κB) (μM)
Acetate	CH₃COOH	300.7	57.72	1,438	77.38
PAAT	Phenylacetamide derivative	0.089	7.673	4.15	12.06
Compound 110	Synthetic agonist	18.65	2.410	1.609	3.406
Compound 187	Synthetic agonist	0.016	0.019	0.018	0.019

Data extracted from a study on novel GPR43 agonists.[1]

Experimental Protocols

Protocol 1: General Synthesis of Butyl Isobutyrate Analogues via Fischer Esterification

This protocol describes a standard method for the synthesis of esters from a carboxylic acid and an alcohol using an acid catalyst.

Materials:

• Isobutyric acid or substituted carboxylic acid (1.0 eq)

• Butanol or desired alcohol (1.5 - 3.0 eq)

• Concentrated sulfuric acid (H₂SO₄) or other acid catalyst (e.g., p-toluenesulfonic acid) (catalytic amount)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Diethyl ether or other suitable organic solvent

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add the carboxylic acid and the alcohol.

• Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

• Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and dilute with diethyl ether.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude ester.

• Purify the crude product by distillation or column chromatography to yield the pure butyl isobutyrate analogue.

Protocol 2: In Vitro GPR43 Activation Assay (Calcium Flux)

This protocol outlines a method to assess the agonist activity of synthesized compounds on GPR43 by measuring intracellular calcium mobilization.

Materials:

• HEK293 cells stably expressing GPR43

• Cell culture medium (e.g., DMEM with 10% FBS)

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• Test compounds (butyl isobutyrate analogues)

• Positive control (e.g., propionate)

• 96-well black, clear-bottom microplate

• Fluorescence plate reader

Procedure:

• Seed the GPR43-expressing HEK293 cells in a 96-well plate and culture overnight.

• Prepare the Fluo-4 AM loading solution by dissolving it in DMSO and then diluting in HBSS containing Pluronic F-127.

• Remove the culture medium from the cells and add the Fluo-4 AM loading solution to each well.

• Incubate the plate at 37°C for 1 hour in the dark.

• Wash the cells with HBSS to remove excess dye.

• Prepare serial dilutions of the test compounds and the positive control in HBSS.

• Place the plate in a fluorescence plate reader and measure the baseline fluorescence.

• Add the test compounds or control to the wells and immediately start recording the fluorescence intensity over time.

• The increase in fluorescence intensity corresponds to an increase in intracellular calcium, indicating GPR43 activation.

• Calculate EC50 values from the dose-response curves.

Protocol 3: In Vitro Histone Deacetylase (HDAC) Inhibition Assay

This protocol provides a method to screen for the HDAC inhibitory activity of the synthesized analogues.

Materials:

• HeLa or other suitable cell line nuclear extract as a source of HDACs

• HDAC substrate (e.g., Fluor de Lys®-SIRT1)

• HDAC assay buffer

• Developer solution

• Test compounds (butyl isobutyrate analogues)

• Positive control (e.g., Trichostatin A)

• 96-well microplate

• Fluorescence plate reader

Procedure:

• In a 96-well plate, add the HDAC assay buffer.

• Add serial dilutions of the test compounds or the positive control.

• Add the HDAC substrate to each well.

• Initiate the reaction by adding the nuclear extract containing HDACs.

• Incubate the plate at 37°C for a specified time (e.g., 1 hour).

• Stop the reaction by adding the developer solution.

• Incubate for a further 15 minutes at room temperature.

• Measure the fluorescence intensity using a fluorescence plate reader.

• Inhibition of HDAC activity will result in a lower fluorescence signal.

• Calculate IC50 values from the dose-response curves.

Visualizations

Caption: GPR43 signaling pathway activation by an agonist.

Caption: Experimental workflow for SAR studies.

References

• 1. Novel GPR43 Agonists Exert an Anti-Inflammatory Effect in a Colitis Model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Sensory Evaluation of Butyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of olfactometry techniques for the sensory evaluation of butyl isobutyrate, a key aroma compound with a characteristic fruity profile. The following sections detail its sensory characteristics, relevant olfactometry techniques, and standardized protocols for its evaluation.

Sensory Profile of Butyl Isobutyrate

Butyl isobutyrate is an ester known for its strong, fresh, and fruity aroma. Its scent is commonly described with notes of apple, banana, and pineapple, accompanied by a sweet, and sometimes tutti-frutti or cherry-like character.[1] In flavor applications, it contributes to a wide range of fruit profiles, including apple, apricot, banana, cherry, melon, pineapple, and strawberry.[1]

Data Presentation: Sensory Thresholds and Descriptors

The sensory perception of butyl isobutyrate is concentration-dependent. Below is a summary of reported odor and taste thresholds, along with descriptive profiles at various concentrations.

Sensory Modality	Threshold Type	Matrix	Concentration	Sensory Descriptors
Odor	Detection	Air	80 - 170 ppb[1]	-
Odor	Detection	Air	22 ppb (0.022 ppm)[2]	-
Odor	-	Air	Not Specified	Strong, fresh, fruity (apple, banana)[1]
Taste	-	Water	10 ppm	Sweet, fruity, apple, strawberry, banana, tutti-frutti with a winey, blue cheesey nuance
Taste	-	Water	30 ppm[1]	Fruity, sweet, pineapple, apple, cherry, tutti-frutti, banana[1]

Note: Odor and taste thresholds can vary based on the specific methodology, panelist sensitivity, and the purity of the compound. The data presented is a compilation from various sources and should be considered as a reference range.

Experimental Protocols

Two primary olfactometry techniques are detailed below for the comprehensive sensory analysis of butyl isobutyrate: Dynamic Dilution Olfactometry for threshold determination and Gas Chromatography-Olfactometry (GC-O) for identifying its contribution in complex mixtures.

Protocol 1: Determination of Odor Threshold by Dynamic Dilution Olfactometry

This protocol is based on the principles outlined in the ASTM E679-19 standard, "Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits."

1. Objective: To determine the detection and recognition thresholds of butyl isobutyrate in air.

2. Materials and Equipment:

• Dynamic dilution olfactometer

• High-purity butyl isobutyrate (≥97%)

• Odor-free air supply (filtered compressed air)

• Gas sampling bags (e.g., Tedlar®)

• Syringes for sample injection

• Sensory panel of at least 8 screened and trained assessors

3. Panelist Selection and Training:

• Screening: Panelists should be screened for their ability to detect a standard odorant (e.g., n-butanol) within a defined concentration range.

• Training: Panelists must be trained on the forced-choice ascending concentration series method. They should be familiar with the sensory descriptors associated with butyl isobutyrate.

4. Sample Preparation:

• A known concentration of butyl isobutyrate vapor in an odor-free gas is prepared in a sample bag. This serves as the starting concentration for the dilution series.

5. Olfactometry Procedure:

• Presentation Method: A three-alternative forced-choice (3-AFC) method is employed, where two ports present odor-free air (blanks) and one port presents the diluted butyl isobutyrate sample.

• Ascending Concentration Series: The olfactometer presents a series of increasing concentrations of butyl isobutyrate to the panelists, starting from a sub-threshold level. The concentration is typically increased by a factor of two at each step.

• Panelist Task: At each concentration level, the panelist is required to identify the port containing the odor.

• Threshold Determination:

  • Detection Threshold: The lowest concentration at which a panelist correctly identifies the odorous port.

  • Recognition Threshold: The lowest concentration at which a panelist can correctly describe the odor with the predetermined descriptors (e.g., "fruity," "apple").

6. Data Analysis:

• The individual threshold for each panelist is calculated as the geometric mean of the last concentration missed and the first concentration correctly identified.

• The group threshold is the geometric mean of the individual thresholds.

Protocol 2: Sensory Evaluation by Gas Chromatography-Olfactometry (GC-O)

This protocol outlines the procedure for identifying the specific contribution of butyl isobutyrate to the overall aroma of a complex sample (e.g., a flavor formulation or a food product).

1. Objective: To separate and identify the odor-active compounds in a sample, including butyl isobutyrate, and to characterize their individual sensory attributes.

2. Materials and Equipment:

• Gas chromatograph (GC) equipped with a sniffing port (olfactometry detector) and a conventional detector (e.g., Flame Ionization Detector - FID or Mass Spectrometer - MS).

• Appropriate GC column for separating volatile esters (e.g., a polar column like DB-WAX or a non-polar column like DB-5).

• Sample containing butyl isobutyrate.

• Trained sensory panelists.

3. Sample Preparation:

• The volatile fraction of the sample is extracted using an appropriate technique, such as headspace sampling (e.g., SPME) or solvent extraction.

4. GC-O Procedure:

• Injection: The extracted sample is injected into the GC.

• Separation: The volatile compounds are separated based on their boiling points and polarity as they pass through the GC column.

• Detection: The column effluent is split between the conventional detector (FID or MS) and the sniffing port.

• Sensory Evaluation: A trained panelist sniffs the effluent from the sniffing port and records the time, intensity, and description of any detected odors.

• Compound Identification: The retention time of the detected odor is matched with the corresponding peak on the chromatogram from the conventional detector. The compound is identified by comparing its mass spectrum (if using MS) and retention time with that of a pure butyl isobutyrate standard.

5. Data Analysis:

• An "aromagram" or "olfactogram" is constructed by plotting the odor intensity and description against the retention time.

• This allows for the direct correlation of a specific sensory perception with the chemical compound, confirming the contribution of butyl isobutyrate to the overall aroma profile.

Visualizations

The following diagrams illustrate the workflows and logical relationships of the described olfactometry techniques.

Caption: Workflow for Dynamic Dilution Olfactometry.

Caption: Workflow for Gas Chromatography-Olfactometry.

Caption: Logic of Sensory Threshold Determination.

References

• 1. Butyl isobutyrate | 97-87-0 [chemicalbook.com]
• 2. env.go.jp [env.go.jp]

Application of Butyl Isobutyrate in the Development of Fruit Flavor Models

Introduction

Butyl isobutyrate is a key ester utilized in the flavor and fragrance industry to impart fruity notes, particularly reminiscent of apple, banana, and pineapple.[1][2] Its chemical and sensory properties make it a valuable component in the development of artificial fruit flavor models for various applications, including food and beverages, pharmaceuticals, and consumer products. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the use of butyl isobutyrate in creating and evaluating fruit flavor models.

Chemical and Physical Properties of Butyl Isobutyrate

A thorough understanding of the physicochemical properties of butyl isobutyrate is essential for its effective application in flavor model development.

Property	Value	Reference
Chemical Formula	C₈H₁₆O₂	[1]
Molecular Weight	144.21 g/mol	[1]
Appearance	Colorless liquid	[1]
Odor Profile	Strong, fresh, fruity (apple, banana)	[1]
Taste Profile	Sweet, pineapple-like	[1]
Boiling Point	155-156 °C	[1]
Density	0.862 g/mL at 25 °C	[1]
Solubility	Miscible with alcohol and oils; insoluble in water	[1]
Odor Threshold	0.022 ppm	[1]
Typical Concentration	~40 ppm in finished products (up to 2000 ppm in chewing gum)	[1]

Experimental Protocols

Development of a Fruit Flavor Model

The creation of a realistic fruit flavor model is a meticulous process that involves the precise blending of various volatile compounds. Butyl isobutyrate often serves as a foundational note, which is then built upon with other esters, aldehydes, and alcohols to achieve a complex and authentic aroma and taste profile.

This protocol describes the formulation of a pineapple flavor model where butyl isobutyrate (or its isomer, isobutyl acetate) can be a significant contributor. The following table is based on a formulation from a patent for pineapple flavor.[3]

Component	Function	Concentration (parts by weight)
Ethyl Acetate (B1210297)	Fruity, sweet	0.310
Isobutyl Acetate *	Fruity, banana-like	0.345
Ethyl Butyrate	Fruity, pineapple	0.755
Ethyl Isovalerate	Fruity, apple-like	0.465
Isoamyl Acetate	Banana, pear	0.465
Methyl Hexanoate	Fruity, pineapple	0.260
Allyl Hexanoate	Pineapple	2.420
Ethyl Maltol	Sweet, caramel	1.500
Propylene Glycol	Solvent	86.000

Note: Isobutyl acetate is an isomer of butyl isobutyrate and is often used interchangeably or in conjunction to achieve desired fruity notes. For an apple or banana profile, the concentration of butyl isobutyrate or its related esters would be adjusted accordingly.[4][5][6][7]

Sensory Evaluation of the Fruit Flavor Model

Sensory evaluation is critical to determine if the developed flavor model is perceptibly similar to the target fruit. The Triangle Test is a common discrimination test used for this purpose.[8][9][10]

Objective: To determine if a sensory difference exists between the developed fruit flavor model and a natural fruit reference.

Materials:

• Developed fruit flavor model (e.g., pineapple flavor from 2.1.1) diluted in a neutral base (e.g., sugar water).

• Natural fruit reference (e.g., fresh pineapple juice).

• Identical sample cups, coded with random three-digit numbers.[1]

• Palate cleansers (e.g., unsalted crackers, filtered water).[10]

• A panel of 25-50 screened and untrained panelists.[11]

• Sensory evaluation booths with controlled lighting and temperature.[12]

Procedure:

• Sample Preparation: Prepare two identical samples of the natural fruit reference (A) and one sample of the developed flavor model (B). Also prepare sets with one of A and two of B.

• Sample Presentation: Present three coded samples to each panelist. The order of presentation should be randomized across panelists to account for order effects (AAB, ABA, BAA, BBA, BAB, ABB).[9]

• Instructions to Panelists: Instruct panelists to evaluate the samples from left to right and identify the "odd" or "different" sample.[9][10] Panelists should cleanse their palate between samples.[10]

• Data Collection: Record the number of correct and incorrect identifications.

• Statistical Analysis: Analyze the results using a Chi-square test or by consulting a statistical table for triangle tests to determine if the number of correct identifications is statistically significant.[9] The null hypothesis is that there is no perceptible difference between the samples.

Instrumental Analysis of the Fruit Flavor Model

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for identifying and quantifying the volatile compounds in a flavor model, ensuring its composition is consistent and matches the desired profile.[13][14][15]

Objective: To identify and quantify the volatile compounds, including butyl isobutyrate, in the developed fruit flavor model.

Materials:

• Developed fruit flavor model.

• Headspace vials (20 mL).

• Sodium chloride (NaCl).

• Internal standard (e.g., 2-octanol).

• SPME fiber assembly (e.g., DVB/CAR/PDMS).[16]

• GC-MS system with a suitable capillary column (e.g., DB-5ms).

Procedure:

• Sample Preparation: Place a precise amount of the flavor model (e.g., 1 g) into a headspace vial. Add a saturated NaCl solution to enhance the release of volatile compounds.[17] Add a known amount of the internal standard.

• HS-SPME Extraction:

  • Pre-incubate the vial at a controlled temperature (e.g., 50°C) for a set time (e.g., 10 minutes) with agitation.[18]

  • Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) to allow for the adsorption of volatile compounds.[17][18]

• GC-MS Analysis:

  • Inject the adsorbed compounds by desorbing the SPME fiber in the hot GC inlet (e.g., 250°C).[17]

  • Separate the volatile compounds using a programmed temperature ramp in the GC oven.

  • Detect and identify the compounds using the mass spectrometer, comparing the resulting mass spectra with a reference library (e.g., NIST).

  • Quantify the compounds by comparing their peak areas to that of the internal standard.[19]

Signaling Pathways and Experimental Workflows

Olfactory Signaling Pathway for Esters

The perception of fruity esters like butyl isobutyrate begins with the interaction of the odorant molecule with Olfactory Receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the cilia of olfactory sensory neurons.[20][21] This initiates a signaling cascade that leads to the perception of smell.

References

• 1. Measuring Flavor and Sensory Protocols [sensapure.com]
• 2. butyl isobutyrate, 97-87-0 [thegoodscentscompany.com]
• 3. WO2014186918A1 - Flavoring pineapple juice extract liquid and application thereof - Google Patents [patents.google.com]
• 4. The chemistry of Banana, smell and flavor - Blog — Scentspiracy [scentspiracy.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Biochemistry of Apple Aroma: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. fiveable.me [fiveable.me]
• 9. Triangle Test [sensorysociety.org]
• 10. Sensory triangle testing, discrimination test at Campden BRI [campdenbri.co.uk]
• 11. foodsciencetoolbox.com [foodsciencetoolbox.com]
• 12. flavorsum.com [flavorsum.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. GC-MS: A Key Tool for Flavor and Fragrance Analysis [hplcvials.com]
• 15. rroij.com [rroij.com]
• 16. researchgate.net [researchgate.net]
• 17. HS-SPME-GC-MS detection of volatile compounds in Myrciaria jabuticaba Fruit [scielo.org.pe]
• 18. m.youtube.com [m.youtube.com]
• 19. Good quantification practices of flavours and fragrances by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Olfactory receptor - Wikipedia [en.wikipedia.org]
• 21. Reactome | Olfactory Signaling Pathway [reactome.org]

Application Notes and Protocols for Butyl Isobutyrate in Insect Pheromone Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl isobutyrate, a volatile ester with a fruity aroma, has emerged as a significant semiochemical in the field of insect chemical ecology. This document provides detailed application notes and protocols for the use of butyl isobutyrate in insect pheromone research, with a particular focus on its role as an attractant for the variegated ladybug, Hippodamia variegata. The information compiled herein is intended to guide researchers in designing and executing experiments to investigate the behavioral and electrophysiological effects of this compound on insects.

Application Notes

Butyl isobutyrate has been identified as a potent attractant for Hippodamia variegata, a predatory ladybug species widely used in the biological control of aphids.[1] This makes it a valuable tool for developing strategies to enhance the effectiveness of integrated pest management (IPM) programs. By attracting and retaining these beneficial insects in agricultural fields, butyl isobutyrate can contribute to the suppression of aphid populations.

Key Applications:

• Monitoring: Traps baited with butyl isobutyrate can be used to monitor the presence and population density of H. variegata and potentially other beneficial insects.

• Attract-and-Retain Strategies: Disseminating butyl isobutyrate in fields can attract and encourage the retention of H. variegata, thereby augmenting local predator populations.

• Behavioral Studies: Butyl isobutyrate serves as a reliable stimulus for laboratory-based behavioral assays, such as Y-tube olfactometer experiments, to study insect olfactory responses.

• Electrophysiological Research: It can be used as a standard odorant in electroantennography (EAG) to investigate the sensitivity and specificity of insect olfactory receptor neurons.

Data Presentation

The following tables summarize the quantitative data on the response of Hippodamia variegata to butyl isobutyrate and other related compounds as identified in laboratory and field trials.

Table 1: Electroantennogram (EAG) Response of Hippodamia variegata to Butyl Isobutyrate

Compound	Dose	Mean EAG Response (mV) ± SE
Butyl Isobutyrate	10 µg	0.38 ± 0.04
Butyl Acrylate	10 µg	0.41 ± 0.03
Butyl Butyrate	10 µg	0.35 ± 0.03
α-pinene	10 µg	0.45 ± 0.04
β-pinene	10 µg	0.42 ± 0.03
Control (Paraffin Oil)	-	0.12 ± 0.02

Source: Adapted from Jiang et al., 2024. The data indicates a significant antennal response of H. variegata to butyl isobutyrate.

Table 2: Behavioral Response of Hippodamia variegata in a Y-Tube Olfactometer

Test Compound	No. of Responding Insects	No. of Non-Responding Insects	Attraction Rate (%)
Butyl Isobutyrate	42	8	84.0
Butyl Butyrate	39	11	78.0
α-pinene	45	5	90.0
β-pinene	43	7	86.0
Control (Paraffin Oil)	15	35	30.0

Source: Adapted from Jiang et al., 2024. Butyl isobutyrate demonstrates a strong attractive effect on H. variegata in laboratory conditions.

Table 3: Field Trapping of Hippodamia variegata in Cotton Fields

Attractant	Mean No. of H. variegata Trapped (per trap per day) ± SE
Butyl Isobutyrate	15.3 ± 1.2
Butyl Butyrate	13.8 ± 1.1
α-pinene	18.5 ± 1.5
β-pinene	16.9 ± 1.3
Control (Unbaited)	2.1 ± 0.4

Source: Adapted from Jiang et al., 2024. Butyl isobutyrate significantly increases the capture of H. variegata in field conditions.

Experimental Protocols

Electroantennography (EAG)

This protocol describes the general procedure for measuring the electrophysiological response of an insect antenna to butyl isobutyrate.

Materials:

• Adult Hippodamia variegata

• Butyl isobutyrate (high purity)

• Paraffin (B1166041) oil (solvent)

• Saline solution (e.g., Beadle-Ephrussi saline)

• Micromanipulators

• Glass capillary electrodes

• Ag/AgCl wires

• Amplifier and data acquisition system

• Odor delivery system (olfactometer)

• Dissecting microscope

Procedure:

• Insect Preparation: Immobilize an adult ladybug. Carefully excise one antenna at the base using fine scissors.

• Electrode Preparation: Pull glass capillaries to a fine tip and fill with saline solution. Insert Ag/AgCl wires into the capillaries to act as electrodes.

• Antenna Mounting: Mount the excised antenna between the two electrodes. The basal end of the antenna is connected to the reference electrode, and the tip is connected to the recording electrode. A small portion of the antennal tip may be removed to ensure good electrical contact.

• Odor Stimulus Preparation: Prepare a serial dilution of butyl isobutyrate in paraffin oil (e.g., 10 µg/µL). Apply a small amount of the solution to a filter paper strip and insert it into a Pasteur pipette.

• Stimulus Delivery: Place the mounted antenna in a continuous stream of humidified, clean air. Deliver a puff of air through the odor cartridge to introduce the butyl isobutyrate vapor to the antenna.

• Data Recording: Record the resulting depolarization of the antennal membrane as a negative voltage deflection (the EAG response).

• Controls: Use a pipette with only paraffin oil as a negative control.

Y-Tube Olfactometer Bioassay

This protocol outlines a two-choice behavioral assay to evaluate the attractiveness of butyl isobutyrate to H. variegata.

Materials:

• Y-tube olfactometer

• Air pump, flow meters, and connecting tubing

• Charcoal-filtered, humidified air

• Adult Hippodamia variegata (starved for ~24h)

• Butyl isobutyrate

• Paraffin oil

Procedure:

• Setup: Connect the Y-tube olfactometer to a clean air source. The air should be split and passed through two separate chambers before entering the arms of the Y-tube.

• Odor Source: In one chamber, place a filter paper treated with a solution of butyl isobutyrate in paraffin oil. In the other chamber, place a filter paper treated with paraffin oil only (control).

• Airflow: Establish a constant, equal airflow through both arms of the Y-tube.

• Insect Release: Introduce a single adult ladybug at the base of the Y-tube.

• Observation: Allow the insect to walk up the tube and choose one of the arms. A choice is recorded when the insect moves a set distance into an arm.

• Data Collection: Record the number of insects choosing the arm with butyl isobutyrate versus the control arm.

• Replication: Repeat the experiment multiple times, alternating the position of the odor and control arms to avoid positional bias.

Field Trapping

This protocol provides a general method for assessing the effectiveness of butyl isobutyrate as a lure for H. variegata in an agricultural setting.

Materials:

• Sticky traps or other suitable insect traps

• Lures (e.g., rubber septa or cotton wicks)

• Butyl isobutyrate

• Solvent (e.g., paraffin oil)

• Stakes or hangers for trap deployment

Procedure:

• Lure Preparation: Load lures with a specific amount of butyl isobutyrate solution.

• Trap Deployment: Place the baited traps in the field in a randomized block design. Include unbaited traps as controls. The number of traps and their spacing will depend on the specific experimental design and field conditions.

• Data Collection: At regular intervals (e.g., daily or weekly), count and identify the insects captured in each trap.

• Lure Replacement: Replace the lures at appropriate intervals to ensure a consistent release of the attractant.

• Data Analysis: Analyze the trap catch data to compare the number of H. variegata captured in baited versus control traps.

Signaling Pathways and Experimental Workflows

Insect Olfactory Signaling Pathway

The detection of volatile compounds like butyl isobutyrate in insects is a complex process initiated at the antenna. While the specific receptors for butyl isobutyrate in H. variegata have not yet been definitively identified, the general pathway is understood to involve several key protein families.

Caption: Generalized insect olfactory signaling pathway.

Experimental Workflow: Electroantennography (EAG)

The following diagram illustrates the typical workflow for an EAG experiment.

Caption: Workflow for Electroantennography (EAG).

Experimental Workflow: GC-MS Analysis of Insect-Related Volatiles

This diagram outlines the steps for analyzing volatile compounds from sources like host plants that attract insects.

Caption: Workflow for GC-MS analysis of volatiles.

Experimental Workflow: Field Trapping

The logical flow of a field trapping experiment to test an attractant is depicted below.

Caption: Workflow for a field trapping experiment.

References

• 1. Volatiles from cotton aphid (Aphis gossypii) infested plants attract the natural enemy Hippodamia variegata - PMC [pmc.ncbi.nlm.nih.gov]

Butyl Isobutyrate: Application Notes and Protocols for Fragrance Formulations

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of butyl isobutyrate as a component in fragrance formulations. It is intended for an audience of researchers, scientists, and professionals involved in fragrance development and analysis.

Introduction to Butyl Isobutyrate in Fragrance

Butyl isobutyrate (CAS No. 97-87-0) is an aliphatic ester recognized for its strong, fresh, and fruity aroma, often described with nuances of apple, banana, and pineapple.[1][2][3] Its sweet and versatile scent profile makes it a valuable ingredient in a wide array of fragrance applications, from fine perfumery to personal care and household products.[4][5] Butyl isobutyrate can be found naturally in some fruits like bananas and melons, as well as in chamomile and hop oil.[6] However, for commercial fragrance applications, it is typically synthesized to ensure high purity and a consistent olfactory profile.[6]

Physicochemical and Olfactory Properties

A comprehensive understanding of the physicochemical and olfactory properties of butyl isobutyrate is essential for its effective use in fragrance formulations.

Physicochemical Data

The following table summarizes the key physicochemical properties of butyl isobutyrate. This data is crucial for predicting its behavior in various formulations and during the manufacturing process.

Property	Value	Reference
Molecular Formula	C₈H₁₆O₂	[4][7][8]
Molecular Weight	144.21 g/mol	[7][9]
Appearance	Colorless liquid	[1][4][9]
Boiling Point	155-158 °C at 760 mmHg	[1][4][7]
Melting Point	< 25 °C	[7]
Density	0.859 - 0.864 g/mL at 25 °C	[1][7][8]
Refractive Index	1.401 - 1.404 at 20 °C	[1][2][7]
Flash Point	43 °C (109.4 °F) - closed cup	[3]
Solubility	Miscible in alcohol and most fixed oils; insoluble in water, glycerin, and propylene (B89431) glycol.	[7][10]
Vapor Pressure	4.33 mmHg at 25 °C	[9]

Olfactory Profile

The olfactory characteristics of butyl isobutyrate are its primary contribution to a fragrance.

Olfactory Attribute	Description	Reference
Odor Type	Fruity	[1][2][4]
Odor Description	Sweet, tutti-frutti, green, with notes of melon, banana, and a cheesy undertone.	[2]
Flavor Profile	Sweet, pineapple-like taste.	[1]
Applications	Used in flavor compositions for apple, apricot, banana, cherry, melon, pineapple, raspberry, and strawberry notes.	[1]

Application in Fragrance Formulations

Butyl isobutyrate is a versatile top-to-middle note ingredient in perfumery. Its primary function is to impart a fresh, fruity character to a fragrance composition. It blends well with other esters, as well as with floral, citrus, and green notes.

The typical concentration of butyl isobutyrate in finished products is generally low, often around 40 ppm, though it can be significantly higher in specific applications like chewing gum flavors, where it can reach up to 2000 ppm.[1]

Experimental Protocols

The following protocols are provided as a guide for the analysis and evaluation of butyl isobutyrate in fragrance formulations. These are general methodologies that may require optimization based on the specific formulation matrix and analytical instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Compositional Analysis

GC-MS is a fundamental technique for identifying and quantifying volatile compounds in a fragrance.[4][7]

Objective: To determine the purity of butyl isobutyrate raw material and to quantify its concentration within a fragrance formulation.

Instrumentation and Materials:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary GC column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Helium (carrier gas)

• Autosampler vials

• Microsyringe

• Butyl isobutyrate standard (≥98% purity)

• Solvent (e.g., ethanol (B145695) or acetone, GC grade)

Sample Preparation:

• Purity Assessment: Prepare a 1% (v/v) solution of the butyl isobutyrate raw material in the chosen solvent.

• Fragrance Formulation Analysis: Dilute the fragrance oil containing butyl isobutyrate in the chosen solvent. The dilution factor will depend on the expected concentration of butyl isobutyrate and the sensitivity of the instrument. A typical starting dilution is 1:100 (v/v). For complex matrices like creams or lotions, a liquid-liquid extraction or solid-phase microextraction (SPME) may be necessary to isolate the volatile components.[4][7][9]

GC-MS Parameters (Example):

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 5 °C/minute to 280 °C

  • Hold: 5 minutes at 280 °C

• Carrier Gas Flow (Helium): 1.0 mL/minute (constant flow)

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Mass Range: m/z 40-400

Data Analysis:

• Identify the butyl isobutyrate peak based on its retention time and comparison of its mass spectrum with a reference library (e.g., NIST).

• For quantification, create a calibration curve using standards of known butyl isobutyrate concentrations.

Sensory Evaluation Protocol: Triangle Test

The triangle test is a discriminative sensory method used to determine if a perceptible difference exists between two samples.[10]

Objective: To determine if a change in the concentration of butyl isobutyrate or a substitution with a different ingredient results in a perceivable difference in the overall fragrance profile.

Materials:

• Two fragrance samples (A and B)

• Glass smelling strips (blotters)

• Odor-free evaluation booths

• Panel of at least 15 trained sensory assessors

Procedure:

• Prepare three coded samples for each panelist: two of one fragrance (e.g., A) and one of the other (e.g., B), or vice versa. The presentation order should be randomized for each panelist (e.g., AAB, ABA, BAA, BBA, BAB, ABB).

• Dip the smelling strips into the fragrance samples to a consistent depth and allow the solvent to evaporate for a few seconds.

• Present the three coded strips to each panelist.

• Instruct the panelists to smell each strip from left to right and identify the sample that is different from the other two.

• Record the responses.

Data Analysis:

• The number of correct identifications is compared to a statistical table for the triangle test to determine if the difference is statistically significant at a chosen confidence level (typically p < 0.05).

Stability Testing Protocol

Stability testing is crucial to ensure that the fragrance maintains its intended character throughout the product's shelf life.[6][11][12]

Objective: To evaluate the stability of a fragrance formulation containing butyl isobutyrate under various environmental conditions.

Materials:

• Fragrance formulation in its final product base (e.g., ethanol for a perfume, lotion base for a cream)

• Final product packaging

• Controlled environment chambers (e.g., ovens, humidity chambers, UV light cabinets)[6]

Procedure:

• Prepare multiple samples of the final product.

• Store the samples under the following conditions for a predetermined period (e.g., 1, 2, and 3 months):

  • Accelerated Aging: 40-45 °C[6]

  • Room Temperature: 20-25 °C (as a control)

  • Light Exposure: In a UV light cabinet to simulate exposure to sunlight.[6]

  • Freeze-Thaw Cycles: Alternate between freezing (-10 °C) and thawing (room temperature) for several cycles.[6]

• At each time point, evaluate the samples for any changes in:

  • Odor: Using sensory evaluation methods (e.g., descriptive analysis by a trained panel).

  • Color and Appearance: Visual inspection.

  • Chemical Composition: Using GC-MS to monitor the concentration of butyl isobutyrate and the formation of any degradation products.

Data Analysis:

• Compare the results from the stressed samples to the control samples stored at room temperature. Any significant changes in odor, appearance, or chemical composition indicate potential stability issues.

Visualizations

The following diagrams illustrate key workflows and relationships in the application of butyl isobutyrate in fragrance formulations.

Caption: Workflow for incorporating butyl isobutyrate into a fragrance formulation.

Caption: Logical flow of a triangle test for sensory evaluation.

Safety and Regulatory Information

Butyl isobutyrate has been evaluated for safety in fragrance applications. The Research Institute for Fragrance Materials (RIFM) has conducted safety assessments, and it is important to adhere to the guidelines and concentration limits set by regulatory bodies such as the International Fragrance Association (IFRA).[11][13] It is recommended to consult the latest IFRA standards and the material's Safety Data Sheet (SDS) for comprehensive safety and handling information. Butyl isobutyrate is listed as a flavoring agent and fragrance ingredient by various regulatory bodies.[4][9]

References

• 1. jcanoingenieria.com [jcanoingenieria.com]
• 2. 2024.sci-hub.ru [2024.sci-hub.ru]
• 3. parfums-de-grasse.com [parfums-de-grasse.com]
• 4. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]
• 5. scioninstruments.com [scioninstruments.com]
• 6. iltusa.com [iltusa.com]
• 7. testinglab.com [testinglab.com]
• 8. mbrfingredients.com.br [mbrfingredients.com.br]
• 9. matheo.uliege.be [matheo.uliege.be]
• 10. sitaramdixit.synthasite.com [sitaramdixit.synthasite.com]
• 11. Fragrance Stability Testing: Ensuring Product Longevity and Consumer Satisfaction - 🌿 MLAP Botanicals — Pure. Potent. Proven. [mlapbotanicals.com]
• 12. testinglab.com [testinglab.com]
• 13. agilent.com [agilent.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Butyl Isobutyrate Yield in Enzymatic Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming common challenges in the enzymatic synthesis of butyl isobutyrate.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental enzymatic reaction for producing butyl isobutyrate?

A1: Butyl isobutyrate is synthesized via an esterification reaction between isobutyric acid and n-butanol. This reaction is catalyzed by a lipase (B570770) enzyme, which, in a non-aqueous environment, reverses its usual hydrolytic function to create an ester bond. The reaction is reversible, and water is produced as a byproduct.[1]

Q2: Which enzymes are most effective for butyl isobutyrate synthesis?

A2: Lipases (E.C. 3.1.1.3) are the primary enzymes used for this synthesis. Immobilized lipases are highly recommended due to their enhanced stability, ease of recovery, and reusability.[1] Novozym 435, an immobilized lipase B from Candida antarctica, is frequently cited as a highly efficient catalyst for this type of reaction.[2]

Q3: Why is controlling the water content in the reaction so critical?

A3: Water content, or more precisely water activity (a_w), is a critical parameter. A minimal amount of water is essential to maintain the three-dimensional structure and catalytic activity of the lipase. However, since esterification is a reversible reaction, any excess water produced as a byproduct can shift the reaction equilibrium back towards hydrolysis (the breakdown of the ester), which significantly reduces the final yield.[1][3] Conversely, a completely anhydrous environment can strip the essential water layer from the enzyme, leading to its inactivation.[1]

Q4: What are the main advantages of using an enzymatic approach over traditional chemical synthesis?

A4: Enzymatic synthesis offers several key "green chemistry" advantages over chemical methods that often rely on harsh acid catalysts and high temperatures:

• Milder Reaction Conditions: Lower temperatures (typically 30-60°C) and neutral pH reduce energy consumption and prevent the formation of unwanted side products.[1]

• High Specificity: Lipases are highly selective, leading to a purer final product with fewer byproducts, simplifying downstream purification.[1]

• Environmental Benefits: The process uses biodegradable catalysts and generates less hazardous waste.[1]

• "Natural" Product Labeling: In the food and fragrance industries, products synthesized enzymatically can often be labeled as "natural," which provides a significant market advantage.

Troubleshooting Guide

This guide addresses common issues encountered during the enzymatic synthesis of butyl isobutyrate.

Problem	Potential Cause(s)	Recommended Solutions & Actions
No or Very Low Ester Conversion	1. Inactive Enzyme: The lipase may have lost activity due to improper storage or handling.	Action: Verify enzyme activity using a standard assay (e.g., p-nitrophenyl butyrate (B1204436) hydrolysis). Use a fresh batch of enzyme if activity is low. Ensure storage at recommended conditions (typically ≤4°C).
2. Completely Anhydrous System: The absence of essential water can inactivate the enzyme.	Action: Ensure the reaction medium is not completely dry. While excess water is detrimental, a very small, controlled amount is necessary for enzyme function.
Reaction Starts but Plateaus at Low Yield	1. Reaction Equilibrium: The accumulation of water as a byproduct shifts the equilibrium towards the reverse reaction (hydrolysis).[4]	Action: Implement in-situ water removal. Add activated molecular sieves (e.g., 3Å or 4Å) to the reaction mixture or conduct the reaction under a vacuum to continuously remove water and drive the reaction forward.[4][5]
2. Substrate Inhibition: High concentrations of isobutyric acid can lower the pH in the enzyme's microenvironment, leading to inactivation. High concentrations of n-butanol can also be inhibitory.[2][6]	Action: Optimize the substrate molar ratio. An excess of the alcohol is often used to shift equilibrium, but a very large excess can be inhibitory.[4] Consider a fed-batch approach where the inhibitory substrate (usually the acid) is added incrementally.[4]
3. Product Inhibition: The accumulation of butyl isobutyrate may inhibit the enzyme's activity.	Action: If feasible for your setup, consider in-situ product removal techniques to alleviate inhibition and shift the equilibrium.
Reaction Rate is Very Slow	1. Suboptimal Temperature: The temperature may be too low for efficient catalysis or too high, causing gradual enzyme denaturation.[7]	Action: Determine the optimal temperature for your specific lipase. For many common lipases like Novozym 435, this is typically in the 40-60°C range.[8] Perform small-scale experiments at various temperatures (e.g., 30, 40, 50, 60°C) to find the optimum.
2. Insufficient Enzyme Concentration: The amount of catalyst may be the rate-limiting factor.	Action: Increase the enzyme loading. A typical starting range is 5-10% (w/w) of the limiting substrate.[4] Studies on similar esters have shown that increasing biocatalyst content up to 40% can dramatically increase yield.[9]
3. Mass Transfer Limitations: Poor mixing can prevent substrates from efficiently reaching the active sites of the immobilized enzyme.	Action: Increase the agitation speed (e.g., 150-250 rpm). Be aware that excessively high speeds can cause mechanical damage to some immobilized enzyme supports.[5]

Data Presentation: Optimized Reaction Parameters

The optimal conditions for ester synthesis can vary depending on the specific enzyme and substrates used. The table below summarizes conditions found to be effective for the synthesis of butyl isobutyrate and the closely related butyl butyrate, providing a strong starting point for optimization.

Parameter	Butyl Isobutyrate	Butyl Butyrate (for comparison)	Key Considerations
Enzyme	Novozym 435[2]	Lipozyme TL-IM[9], Aspergillus niger lipase[8]	Immobilized lipases are generally preferred for stability and reusability.
Solvent	Heptane (recommended)[2]	n-Hexane[9], Solvent-free[8]	Hydrophobic solvents are often used to reduce substrate inhibition and improve solubility.[10]
Temperature	30°C (yielded 56% conversion)[2]	48°C[9], 60°C[8]	Must be optimized to balance reaction rate against enzyme stability. Most lipases are stable up to 60°C.[7]
Substrate Molar Ratio (Acid:Alcohol)	1:1[2]	1:3[9]	An excess of alcohol is often used to shift the equilibrium, but high concentrations can be inhibitory.[10]
Enzyme Concentration	Not specified	40% of acid mass[9]	Higher concentrations generally increase the reaction rate but must be balanced against cost.
Water Control	Not specified	Addition of molecular sieves or control of water activity (a_w ≈ 0.33-0.54)[3]	Crucial for shifting equilibrium and maximizing yield.[3]
Reaction Time	6 hours (for 56% conversion)[2]	2 hours (for >90% yield)[9]	Varies significantly based on all other reaction conditions.

Experimental Protocols

Protocol 1: General Synthesis of Butyl Isobutyrate

This protocol provides a baseline procedure for the synthesis of butyl isobutyrate using an immobilized lipase.

Materials:

• Isobutyric acid

• n-Butanol

• Immobilized lipase (e.g., Novozym 435)

• Organic solvent (e.g., n-heptane)

• Activated molecular sieves (4Å)

• Shaking incubator or magnetic stirrer with temperature control

• Sealed reaction vessel (e.g., screw-cap flask)

Procedure:

• Reactant Preparation: In a sealed flask, dissolve isobutyric acid and n-butanol in n-heptane. A typical starting point is an equimolar ratio (1:1) of acid to alcohol.

• Enzyme Addition: Add the immobilized lipase. A common enzyme loading is 5-10% of the weight of the limiting substrate.

• Water Removal: Add activated molecular sieves (e.g., 10-20% w/w of total substrates) to the flask to adsorb the water produced during the reaction.[5]

• Incubation: Seal the flask tightly and place it in a shaking incubator set to a controlled temperature (e.g., 40-50°C) and agitation speed (e.g., 200 rpm).

• Reaction Monitoring: Monitor the reaction progress by periodically taking small aliquots of the supernatant and analyzing them via gas chromatography (GC) to determine the concentration of butyl isobutyrate.

• Reaction Termination & Enzyme Recovery: Once the reaction reaches the desired conversion (or equilibrium), stop the agitation. Recover the immobilized enzyme by simple filtration. The enzyme can be washed with fresh solvent, dried, and stored for reuse.[9]

• Product Isolation: Remove the solvent from the filtrate using a rotary evaporator to obtain the crude butyl isobutyrate. Further purification can be performed via distillation if required.

Protocol 2: Optimization of Substrate Molar Ratio

This protocol details a method to determine the optimal ratio of n-butanol to isobutyric acid.

• Setup: Prepare a series of identical reactions according to Protocol 1, keeping the concentration of isobutyric acid, enzyme loading, temperature, and total volume constant.

• Vary Molar Ratio: Vary the molar ratio of n-butanol to isobutyric acid across the different reaction vessels. Suggested ratios to test include 1:1, 1:1.5, 1:2, 1:2.5, and 1:3.

• Execution: Run all reactions simultaneously under the same conditions (temperature, agitation) for a fixed period (e.g., 6 hours).

• Analysis: At the end of the reaction period, analyze a sample from each vessel by GC to determine the percent conversion of isobutyric acid.

Visualizations

Experimental Workflow Diagram

Caption: General experimental workflow for the enzymatic synthesis of butyl isobutyrate.

Troubleshooting Logic Diagram

Caption: Decision tree for troubleshooting low yield in butyl isobutyrate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Lipase-catalyzed synthesis of isoamyl butyrate. A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enzymatic synthesis optimization of isoamyl butyrate from fusel oil [redalyc.org]

Byproduct formation in the chemical synthesis of butyl isobutyrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to byproduct formation during the chemical synthesis of butyl isobutyrate.

Troubleshooting Guide & FAQs

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of butyl isobutyrate via Fischer-Speier esterification?

A1: The most prevalent byproducts in the Fischer-Speier esterification of isobutyric acid and butanol are unreacted starting materials (isobutyric acid and butanol) and water, which is a direct product of the condensation reaction.[1][2] Depending on the reaction conditions and catalyst used, other side products may include di-n-butyl ether (from the dehydration of butanol), and potentially polymers if isobutene is used as a reactant with an acid catalyst.[3]

Q2: My final product is cloudy. What is the likely cause and how can I resolve this?

A2: A cloudy appearance in the final product is often due to the presence of residual water. Butyl isobutyrate is insoluble in water.[4] To resolve this, the organic layer containing the ester should be thoroughly dried with an anhydrous drying agent, such as anhydrous sodium sulfate (B86663) or magnesium sulfate, before the final distillation. Ensure the drying agent is added until it no longer clumps together, indicating that the water has been effectively removed.[1]

Q3: After purification, I still detect the presence of isobutyric acid in my final product. How can I improve its removal?

A3: The presence of residual isobutyric acid indicates insufficient neutralization and washing. To improve its removal, perform multiple washes of the crude product with a saturated sodium bicarbonate solution in a separatory funnel. The bicarbonate solution reacts with the acidic impurity to form a water-soluble salt that can be separated in the aqueous layer. Ensure thorough mixing during the washes and allow adequate time for the layers to separate completely. A final wash with deionized water will help remove any remaining bicarbonate solution.[1][2]

Q4: What is the role of the acid catalyst, and can it contribute to byproduct formation?

A4: The acid catalyst, typically sulfuric acid or p-toluenesulfonic acid, protonates the carbonyl oxygen of the isobutyric acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the butanol.[5][6] While essential for the reaction, strong, corrosive acid catalysts like concentrated sulfuric acid can promote side reactions, such as the dehydration of butanol to form di-n-butyl ether, especially at higher temperatures.[7] Using a milder catalyst, such as an acidic ion-exchange resin, can help minimize these side reactions.[8]

Q5: How can I shift the reaction equilibrium to favor the formation of butyl isobutyrate and minimize unreacted starting materials?

A5: The Fischer esterification is a reversible reaction.[9] To drive the equilibrium towards the product, you can either use an excess of one of the reactants (usually the less expensive one, which is often the alcohol) or remove a product as it is formed.[6][10] The most common approach is the removal of water as it is formed, often accomplished by azeotropic distillation using a Dean-Stark apparatus with a suitable solvent like toluene.[6]

Troubleshooting Common Issues

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction (equilibrium not sufficiently shifted).- Loss of product during workup.- Inactive catalyst.	- Use an excess of butanol.- Remove water during the reaction using a Dean-Stark trap.[6]- Ensure efficient separation of layers during washing.- Use a fresh or properly stored catalyst.
Product Contamination with Starting Materials	- Insufficient reaction time.- Inadequate purification.	- Increase the reaction time or temperature (while monitoring for byproduct formation).- Perform thorough aqueous washes to remove isobutyric acid and water-soluble components.[1]- Use fractional distillation to separate the product from unreacted butanol.[1]
Formation of Di-n-butyl Ether	- High reaction temperature.- Use of a strong, non-selective acid catalyst.	- Maintain the reaction temperature at the optimal level for esterification without promoting alcohol dehydration.- Consider using a solid acid catalyst like an ion-exchange resin (e.g., Dowex 50Wx8-400) which can be more selective.[8]
Dark Product Color	- Use of concentrated sulfuric acid which can cause charring and oxidation side reactions.[7]	- Use a milder catalyst such as p-toluenesulfonic acid or an ion-exchange resin.- Ensure the reaction temperature is not excessively high.

Experimental Protocols

Protocol 1: Synthesis of Butyl Isobutyrate using Sulfuric Acid Catalyst

This protocol describes a standard laboratory procedure for the synthesis of butyl isobutyrate via Fischer-Speier esterification.

Materials:

• Isobutyric acid

• n-Butanol

• Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Deionized water

• Anhydrous sodium sulfate

• Boiling chips

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Erlenmeyer flasks

• Distillation apparatus (simple or fractional)

• Beakers and graduated cylinders

Procedure:

• Reaction Setup: In a round-bottom flask, combine isobutyric acid (1.0 mol), n-butanol (1.2 mol), and a few boiling chips.

• Catalyst Addition: Slowly and carefully add concentrated sulfuric acid (0.1 mol) to the mixture while swirling.

• Reflux: Attach the reflux condenser and heat the mixture to reflux using a heating mantle. Maintain reflux for 1-2 hours. The progress of the reaction can be monitored by gas chromatography.[2]

• Cooling and Transfer: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel.

• Washing:

  • Wash the mixture with deionized water to remove the bulk of the sulfuric acid and unreacted butanol. Separate the aqueous layer.

  • Wash with a saturated sodium bicarbonate solution to neutralize any remaining sulfuric acid and unreacted isobutyric acid. Carbon dioxide gas will evolve, so vent the separatory funnel frequently. Continue washing until no more gas evolves. Separate the aqueous layer.

  • Wash with deionized water again to remove any residual sodium bicarbonate. Separate the aqueous layer.

• Drying: Transfer the organic layer (the crude butyl isobutyrate) to a clean, dry Erlenmeyer flask. Add anhydrous sodium sulfate and swirl until the drying agent no longer clumps.

• Purification: Decant or filter the dried crude product into a clean, dry round-bottom flask. Add fresh boiling chips and purify by distillation. Collect the fraction boiling at approximately 155-156°C.

Protocol 2: Analysis of Product Purity by Gas Chromatography (GC)

This protocol outlines a general method for determining the purity of the synthesized butyl isobutyrate.

Equipment and Reagents:

• Gas chromatograph with a flame ionization detector (GC-FID)

• Capillary column suitable for separating esters (e.g., DB-WAX or equivalent)

• Helium or Nitrogen as carrier gas

• Syringe for injection

• Vials for sample preparation

• High-purity butyl isobutyrate standard

• Solvent for dilution (e.g., dichloromethane (B109758) or hexane)

Procedure:

• Standard Preparation: Prepare a standard solution of high-purity butyl isobutyrate in the chosen solvent at a known concentration.

• Sample Preparation: Prepare a dilute solution of the synthesized butyl isobutyrate in the same solvent.

• GC Conditions (Example):

  • Injector Temperature: 250°C

  • Detector Temperature: 250°C

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 200°C at 10°C/min.

  • Carrier Gas Flow Rate: 1-2 mL/min

• Analysis:

  • Inject the standard solution to determine the retention time of butyl isobutyrate.

  • Inject the sample solution.

  • Identify the peak corresponding to butyl isobutyrate in the sample chromatogram based on the retention time from the standard.

  • Identify peaks for impurities by comparing with the retention times of known potential byproducts (e.g., n-butanol, isobutyric acid).

  • Calculate the purity of the sample by determining the area percentage of the butyl isobutyrate peak relative to the total area of all peaks in the chromatogram.

Visualizations

Caption: Reaction pathway for butyl isobutyrate synthesis and a common side reaction.

Caption: Troubleshooting workflow for byproduct formation in butyl isobutyrate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Fischer Esterification [organic-chemistry.org]
• 7. CN111217704B - Method for preparing butyl butyrate by directly catalyzing and converting n-butyraldehyde - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 10. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]

Troubleshooting peak tailing for butyl isobutyrate in GC analysis

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve peak tailing issues encountered during the Gas Chromatography (GC) analysis of butyl isobutyrate.

Troubleshooting Guides

Peak tailing, a form of peak asymmetry where the peak's trailing edge is drawn out, can significantly impact the accuracy and precision of your GC analysis. This guide provides a systematic approach to identifying and resolving the root causes of this issue.

Q1: My butyl isobutyrate peak is tailing. What are the most common causes?

Peak tailing for esters like butyl isobutyrate in GC analysis can stem from several factors, broadly categorized as either chemical interactions or physical/mechanical issues within the GC system.

Common Causes of Peak Tailing:

• Active Sites in the GC System: Unwanted interactions between butyl isobutyrate and active sites within the GC flow path are a primary cause of peak tailing.[1][2] These active sites can be exposed silanol (B1196071) groups on the surface of the inlet liner, glass wool, or the column itself, as well as metallic impurities.[3]

• Column Contamination: Accumulation of non-volatile residues from previous injections at the head of the column can lead to poor peak shape.[4]

• Improper Column Installation: A poorly cut column, incorrect installation depth in the inlet or detector, or leaks at the fittings can cause turbulence in the carrier gas flow, resulting in peak tailing.[2]

• Sub-optimal Method Parameters: Incorrect settings for the inlet temperature, carrier gas flow rate, or injection technique can all contribute to peak distortion.

• Sample Overload: Injecting a sample that is too concentrated can saturate the stationary phase, leading to peak fronting, but in some cases, can also contribute to tailing.

Q2: How can I systematically troubleshoot the peak tailing of my butyl isobutyrate?

A logical and systematic approach is the most efficient way to identify and resolve the source of peak tailing. The following workflow can guide you through the process.

Troubleshooting workflow for butyl isobutyrate peak tailing.

Frequently Asked Questions (FAQs)

Inlet System

Q3: How does the inlet liner affect the peak shape of butyl isobutyrate?

The inlet liner is the first surface your sample contacts upon injection. Active sites, such as silanol groups (-Si-OH) on an untreated glass liner, can interact with the polar ester group of butyl isobutyrate through hydrogen bonding. This secondary interaction can delay the transfer of a portion of the analyte to the column, resulting in a tailing peak. Using a deactivated liner, which has been treated to cap these active sites, is crucial for obtaining symmetrical peaks for polar compounds.[3]

Q4: What type of inlet liner is best for analyzing esters like butyl isobutyrate?

For the analysis of polar compounds like esters, a deactivated liner is highly recommended. Liners with a taper or "gooseneck" design can also be beneficial as they minimize contact between the sample and the metal surfaces of the inlet, further reducing the potential for active sites.[3] Some liners also contain deactivated glass wool, which can aid in the vaporization of the sample and trap non-volatile residues, protecting the column.

Q5: How often should I replace the inlet liner and septum?

The frequency of replacement depends on the cleanliness of your samples and the number of injections. For routine analysis, it is good practice to replace the septum daily or after every 100-200 injections to prevent leaks. The liner should be inspected regularly and replaced when it appears dirty or when peak tailing is observed for active compounds.

GC Column

Q6: Could my GC column be the cause of peak tailing for butyl isobutyrate?

Yes, the column is another common source of peak tailing. This can be due to:

• Contamination: Buildup of non-volatile material at the column inlet.

• Degradation: The stationary phase can degrade over time, especially if exposed to oxygen at high temperatures.

• Improper Installation: A poor cut at the column inlet or incorrect installation depth can create dead volume and turbulence.[2]

Q7: How can I resolve column-related peak tailing?

A good first step is to trim a small section (10-20 cm) from the front of the column to remove any contamination or degraded stationary phase.[4] If this does not resolve the issue, the column may need to be replaced. Proper column conditioning is also essential for ensuring optimal performance.

Method Parameters

Q8: What is the optimal inlet temperature for butyl isobutyrate analysis?

The inlet temperature should be high enough to ensure rapid and complete vaporization of butyl isobutyrate and the solvent, but not so high as to cause thermal degradation. A good starting point for the inlet temperature is typically 250 °C.[5] However, the optimal temperature may need to be determined empirically. An inlet temperature that is too low can lead to incomplete vaporization and peak tailing.

Q9: How does the carrier gas flow rate affect peak shape?

The carrier gas flow rate influences the time the analyte spends in the column and the efficiency of the separation. A flow rate that is too low can lead to broader peaks due to diffusion, while a flow rate that is too high can result in decreased resolution.[6] For a typical 30 m x 0.25 mm ID column, a helium carrier gas flow rate of 1-2 mL/min is a common starting point.

Q10: Should I use a split or splitless injection for butyl isobutyrate analysis?

The choice between split and splitless injection depends on the concentration of butyl isobutyrate in your sample.

• Split Injection: This is suitable for higher concentration samples. The high flow rate through the inlet leads to sharp, narrow peaks.[7][8]

• Splitless Injection: This is used for trace analysis to ensure the entire sample is transferred to the column for maximum sensitivity.[8][9] However, the lower flow rate during injection can sometimes lead to broader peaks for volatile analytes and may increase the chance of interactions with active sites.[8]

Data Presentation

The following tables summarize the expected impact of key GC parameters on the peak shape of butyl isobutyrate. Note: The Tailing Factor (Tf) is a measure of peak asymmetry; a value of 1.0 indicates a perfectly symmetrical peak, with values greater than 1.0 indicating tailing.

Table 1: Effect of Inlet Temperature on Butyl Isobutyrate Peak Shape

Inlet Temperature (°C)	Expected Tailing Factor (Tf)	Observations
200	> 1.5	Incomplete vaporization may lead to significant tailing.
250	1.0 - 1.2	Generally optimal for complete and rapid vaporization, leading to good peak symmetry.
300	1.0 - 1.2	May not offer significant improvement over 250 °C and increases the risk of degrading other sample components.

Table 2: Effect of Carrier Gas (Helium) Flow Rate on Butyl Isobutyrate Peak Shape

Flow Rate (mL/min)	Expected Tailing Factor (Tf)	Observations
0.5	> 1.3	Low flow can lead to increased peak broadening and tailing due to diffusion.
1.5	1.0 - 1.2	Typically provides a good balance for efficiency and peak shape.
3.0	> 1.2	Higher flow rates can lead to decreased resolution and may cause some peak distortion.

Experimental Protocols

Protocol 1: GC Column Conditioning

Proper column conditioning is essential to remove any contaminants and ensure a stable baseline and optimal performance.[4][10]

Materials:

• New GC column

• Carrier gas (high purity)

• GC instrument

Procedure:

• Installation: Install the column in the GC inlet, but do not connect it to the detector.[10]

• Purge: Set the carrier gas flow rate to the typical operating flow for your column diameter (e.g., 1-2 mL/min for a 0.25 mm ID column). Purge the column with carrier gas for 15-30 minutes at ambient temperature to remove any air from the column.[11]

• Temperature Program:

  • Set the initial oven temperature to 40 °C.

  • Program the oven to ramp at 10 °C/minute to the conditioning temperature. The conditioning temperature should be about 20 °C above the highest temperature you will use in your analytical method, but should not exceed the column's maximum isothermal temperature limit.[12]

• Hold: Hold the column at the conditioning temperature for 1-2 hours. For columns with thicker films, a longer conditioning time may be necessary.[4]

• Cool Down and Connect: Cool down the oven to the initial temperature of your method. Turn off the carrier gas flow and connect the column to the detector.

• Final Bake-out: Restore the carrier gas flow and repeat the temperature program, holding at the conditioning temperature for another 30-60 minutes to condition the detector end of the column.

• Verification: After cooling, inject a solvent blank to ensure a stable baseline.

Protocol 2: Deactivation of a GC Inlet Liner via Silylation

Deactivating a glass inlet liner by silylation will cap the active silanol groups, making the surface more inert. A common silylating reagent is dimethyldichlorosilane (DMDCS).

Materials:

• Glass GC inlet liner

• 5-10% solution of dimethyldichlorosilane (DMDCS) in toluene (B28343)

• Toluene (anhydrous)

• Methanol (B129727) (anhydrous)

• Beakers or vials

• Forceps

• Nitrogen gas source

• Oven

Procedure:

• Cleaning (if reusing a liner):

  • Remove any glass wool from the liner.

  • Soak the liner in a suitable solvent (e.g., dichloromethane, then methanol) to remove organic residues.

  • Rinse thoroughly with deionized water and then with methanol.

  • Dry the liner completely in an oven at 100-120 °C for at least one hour.

• Silylation:

  • Caution: Work in a fume hood and wear appropriate personal protective equipment (gloves, safety glasses). DMDCS is corrosive and reacts with moisture.

  • Immerse the clean, dry liner in the 5-10% DMDCS in toluene solution for 5-10 minutes.[13]

• Rinsing:

  • Remove the liner from the DMDCS solution using forceps and rinse it thoroughly with anhydrous toluene to remove excess reagent.[13]

  • Immediately rinse the liner with anhydrous methanol to react with any remaining chlorosilyl groups and neutralize the surface.[13]

• Drying:

  • Dry the liner under a gentle stream of nitrogen gas.

  • Place the liner in an oven at a low temperature (e.g., 60-80 °C) for 30 minutes to ensure it is completely dry before installation.

• Storage: Store the deactivated liners in a clean, sealed container until use.

References

• 1. benchchem.com [benchchem.com]
• 2. GC Troubleshooting—Tailing Peaks [restek.com]
• 3. agilent.com [agilent.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 6. scribd.com [scribd.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. GC Tech Tip: GC Column Conditioning and Testing | Phenomenex [phenomenex.com]
• 12. How to Condition a New Capillary GC Column [restek.com]
• 13. gcms.cz [gcms.cz]

Technical Support Center: Quantification of Butyl Isobutyrate in Wine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the quantification of butyl isobutyrate in wine samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a problem in wine analysis?

A1: A wine's matrix is a complex mixture of non-volatile components like ethanol (B145695), sugars, acids, and polyphenols, alongside numerous volatile compounds.[1] These components can interfere with the analysis of a target analyte, such as butyl isobutyrate, causing what is known as the "matrix effect." This effect can either suppress or enhance the analytical signal, leading to inaccurate quantification—either underestimation or overestimation of the true concentration.[2][3] The variability of the matrix between different types of wine (e.g., red vs. white, dry vs. sweet) makes it a significant challenge for achieving accurate and reproducible results.[4]

Q2: What is the recommended analytical technique for quantifying butyl isobutyrate in wine?

A2: The most widely used and effective technique is Gas Chromatography coupled with Mass Spectrometry (GC-MS).[5] For sample preparation, Headspace Solid-Phase Microextraction (HS-SPME) is highly recommended. It is a solvent-free, sensitive, and automatable technique that effectively isolates and concentrates volatile compounds like butyl isobutyrate from the complex wine matrix.[2]

Q3: Which SPME fiber is best suited for butyl isobutyrate analysis?

A3: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended. This combination of coatings allows for the effective extraction of a broad range of volatile and semi-volatile compounds, including esters like butyl isobutyrate, from the wine's headspace.[1][5][6]

Q4: How can I compensate for matrix effects to ensure accurate quantification?

A4: Several strategies can be employed:

• Stable Isotope Dilution Analysis (SIDA): This is the gold standard. It involves adding a known amount of a stable isotope-labeled version of the analyte (e.g., deuterated butyl isobutyrate) to the sample as an internal standard. This internal standard behaves almost identically to the analyte during extraction and analysis, effectively correcting for matrix-induced variations and improving accuracy and precision.[4][7]

• Matrix-Matched Calibration: This involves preparing calibration standards in a "blank" wine matrix that is similar to the samples being analyzed but does not contain the analyte. This helps to mimic the matrix effects experienced by the actual samples.[2]

• Standard Addition Method: This is a robust but time-consuming method where known amounts of a butyl isobutyrate standard are added to aliquots of the actual wine sample. The resulting data is used to create a calibration curve that accounts for the specific matrix of that sample.[2]

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Issue 1: Low or No Recovery of Butyl Isobutyrate

• Possible Cause 1: Inefficient Extraction

  • Troubleshooting Steps:

    • Optimize HS-SPME Parameters: Ensure your extraction time and temperature are optimized. For many wine esters, an extraction temperature of 30-40°C for 30-35 minutes is a good starting point.[5]

    • Increase Ionic Strength: Add salt (e.g., NaCl) to your sample vials. This increases the volatility of butyl isobutyrate, driving it from the liquid phase into the headspace and improving its adsorption onto the SPME fiber.[8]

    • Ensure Proper Agitation: Continuous agitation during extraction is crucial to facilitate the equilibrium of the analyte between the sample and the headspace.

• Possible Cause 2: Ineffective Desorption from SPME Fiber

  • Troubleshooting Steps:

    • Check GC Inlet Temperature: Ensure the GC inlet temperature is high enough for efficient thermal desorption. A temperature of around 250°C is typically effective.[8]

    • Optimize Desorption Time: A desorption time of 2-5 minutes in splitless mode is generally sufficient. If carryover is observed, increase the desorption time or add a fiber bake-out step after each injection.

Issue 2: Poor Reproducibility and High Variability in Results

• Possible Cause 1: Inconsistent Sample Matrix

  • Troubleshooting Steps:

    • Use a Robust Internal Standard: The most effective way to correct for variability is by using a stable isotope-labeled internal standard, such as deuterated butyl isobutyrate. This will compensate for variations in both sample preparation and matrix effects.[7]

    • Homogenize Samples: Ensure all wine samples are properly mixed before taking an aliquot for analysis.

• Possible Cause 2: Inconsistent SPME Procedure

  • Troubleshooting Steps:

    • Automate the Workflow: If possible, use an autosampler for the entire HS-SPME process. This ensures that every sample is treated with the exact same incubation time, temperature, and extraction time, significantly improving reproducibility.

    • Control Fiber Conditioning: Ensure the SPME fiber is conditioned according to the manufacturer's instructions before its first use and is properly cleaned (baked out) between injections to prevent carryover.

Issue 3: Suspected Matrix Effects Leading to Inaccurate Quantification

• Possible Cause: Co-eluting Matrix Components

  • Troubleshooting Steps:

    • Implement Matrix-Matched Calibration: Prepare your calibration standards in a model wine solution (e.g., 12% ethanol, 4 g/L tartaric acid, pH 3.4) or a real wine that has been determined to be free of butyl isobutyrate.[4]

    • Perform a Standard Addition Test: Analyze a sample with and without a known amount of spiked butyl isobutyrate. A significant difference between the expected and measured concentration of the spike indicates the presence of matrix effects.

    • Optimize GC-MS Method: Adjust the GC temperature program to better separate butyl isobutyrate from interfering compounds. Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to increase selectivity and reduce the impact of co-eluting compounds.

Experimental Protocols

Protocol 1: Quantification of Butyl Isobutyrate by HS-SPME-GC-MS with Stable Isotope Dilution

This protocol describes a validated approach for the accurate quantification of butyl isobutyrate in wine, adapted from established methods for wine esters.[4]

• Internal Standard Preparation:

  • Prepare a stock solution of deuterated butyl isobutyrate (e.g., Butyl-d9 Isobutyrate) in ethanol at a concentration of approximately 1 mg/mL.

  • Create a working internal standard (IS) solution by diluting the stock solution to a final concentration of ~10 µg/mL in ethanol.

• Sample Preparation:

  • Pipette 5 mL of the wine sample into a 20 mL headspace vial.

  • Add 1.5 g of sodium chloride (NaCl) to the vial.

  • Spike the sample with 10 µL of the working IS solution.

  • Immediately seal the vial with a PTFE/silicone septum cap.

• HS-SPME Extraction:

  • Place the vial in an autosampler with an agitator.

  • Equilibrate the sample at 40°C for 15 minutes with agitation.

  • Expose a pre-conditioned DVB/CAR/PDMS SPME fiber to the headspace of the vial for 35 minutes at 40°C with continued agitation.

• GC-MS Analysis:

  • GC Inlet: Desorb the SPME fiber in the GC inlet at 250°C for 5 minutes in splitless mode.

  • Column: Use a polar capillary column suitable for volatile compounds, such as a DB-WAX or similar (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Program:

    • Initial temperature: 40°C, hold for 3 minutes.

    • Ramp 1: Increase to 180°C at 3°C/min.

    • Ramp 2: Increase to 240°C at 20°C/min, hold for 10 minutes.

  • MS Parameters:

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • MS Source Temperature: 230°C.

    • MS Quad Temperature: 150°C.

    • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for both butyl isobutyrate (e.g., m/z 71, 89, 115) and its deuterated internal standard.

• Calibration and Quantification:

  • Prepare a series of calibration standards in a model wine solution.

  • Spike each calibration standard with the same amount of IS as the samples.

  • Analyze the standards using the same HS-SPME-GC-MS method.

  • Construct a calibration curve by plotting the peak area ratio (analyte/IS) against the analyte concentration.

  • Determine the concentration of butyl isobutyrate in the wine samples from the calibration curve.

Data Presentation

The following tables summarize typical performance data for the analysis of esters in wine using HS-SPME-GC-MS, which can be expected for butyl isobutyrate analysis following the provided protocol.

Table 1: GC-MS Parameters for Butyl Isobutyrate Analysis

Parameter	Setting
GC System	Gas Chromatograph with Mass Spectrometer
SPME Fiber	DVB/CAR/PDMS, 50/30 µm
Injection	250°C, Splitless Mode (5 min)
Column	DB-WAX (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium, 1.0 mL/min
Oven Program	40°C (3 min) -> 180°C (3°C/min) -> 240°C (20°C/min, 10 min hold)
MS Ionization	Electron Impact (EI), 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 2: Method Validation Data for Ester Quantification in Wine (Representative) [4]

Parameter	Typical Value
Linearity (R²)	> 0.995
Limit of Quantification (LOQ)	0.5 ng/L - 5 µg/L
Repeatability (RSD)	< 12%
Reproducibility (RSD)	< 15%
Accuracy (Recovery)	90 - 105%

Visualizations

Below are diagrams illustrating key workflows and relationships in the quantification of butyl isobutyrate.

References

• 1. Optimization of HS-SPME-GC/MS Analysis of Wine Volatiles Supported by Chemometrics for the Aroma Profiling of Trebbiano d’Abruzzo and Pecorino White Wines Produced in Abruzzo (Italy) [mdpi.com]
• 2. iris.unipa.it [iris.unipa.it]
• 3. Optimization of HS-SPME-GC/MS Analysis of Wine Volatiles Supported by Chemometrics for the Aroma Profiling of Trebbiano… [ouci.dntb.gov.ua]
• 4. researchgate.net [researchgate.net]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. Optimization of HS-SPME-GC/MS Analysis of Wine Volatiles Supported by Chemometrics for the Aroma Profiling of Trebbiano d'Abruzzo and Pecorino White Wines Produced in Abruzzo (Italy) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Optimisation of SPME Arrow GC/MS method for determination of wine volatile organic compounds | OENO One [oeno-one.eu]

Technical Support Center: Purification of Butyl Isobutyrate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the purification of butyl isobutyrate from a reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude butyl isobutyrate reaction mixture?

A1: The most frequent impurities are unreacted starting materials, namely isobutanol and isobutyric acid. Water is also commonly present as a byproduct of the esterification reaction.[1] Depending on the specific synthesis conditions, other byproducts might also be formed.

Q2: What is the initial step for purifying crude butyl isobutyrate?

A2: The recommended first step is to perform a series of washes in a separatory funnel. This typically involves washing the crude product with water, followed by a wash with a mild basic solution, such as saturated sodium bicarbonate, to neutralize and remove acidic impurities like isobutyric acid. A final wash with brine (saturated NaCl solution) is used to reduce the amount of dissolved water in the organic layer.[1][2]

Q3: How can I remove residual water from the washed butyl isobutyrate?

A3: After the washing steps, the organic layer containing the butyl isobutyrate should be dried using an anhydrous drying agent. Common choices include anhydrous sodium sulfate (B86663) or magnesium sulfate. The drying agent is added to the organic layer until it no longer clumps together, indicating that the water has been absorbed. The dried liquid is then decanted or filtered to remove the solid drying agent.[1]

Q4: When is fractional distillation the appropriate method for purification?

A4: Fractional distillation is necessary when the boiling points of the impurities are close to the boiling point of butyl isobutyrate.[1][3][4] While a simple distillation might be sufficient to remove impurities with significantly different boiling points, fractional distillation provides better separation and is recommended for achieving high purity.[1][2][4]

Q5: How can the purity of the final butyl isobutyrate product be confirmed?

A5: The most effective method for determining the purity of the final product is Gas Chromatography (GC).[1][2][5] By comparing the gas chromatogram of your purified sample to that of a known standard, you can identify and quantify any remaining impurities.

Troubleshooting Guides

Problem 1: The aqueous layer and organic layer do not separate well during extraction.

• Possible Cause: Formation of an emulsion.

• Solution:

  • Allow the separatory funnel to stand undisturbed for a longer period.

  • Gently swirl the funnel instead of vigorous shaking.

  • Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer, which can help break the emulsion.

  • If the emulsion persists, filtration through a bed of celite or glass wool may be effective.

Problem 2: The temperature does not stabilize during fractional distillation.

• Possible Cause 1: The heating rate is too high or too low.

• Solution: Adjust the heating mantle to provide slow, steady heating. A distillation rate of 1-2 drops per second is generally recommended.

• Possible Cause 2: Poor insulation of the distillation column.

• Solution: Insulate the column with glass wool or aluminum foil to maintain a proper temperature gradient and prevent heat loss.[1]

• Possible Cause 3: Incorrect thermometer placement.

• Solution: Ensure the top of the thermometer bulb is level with the bottom of the side arm of the distillation head to accurately measure the temperature of the vapor entering the condenser.[1]

Problem 3: The final product is still impure after fractional distillation.

• Possible Cause 1: Inefficient fractionating column.

• Solution: Use a longer fractionating column or one with a more efficient packing material (e.g., Raschig rings or Vigreux indentations) to increase the number of theoretical plates and improve separation.[4]

• Possible Cause 2: Distillation was performed too quickly.

• Solution: Reduce the heating rate to allow for proper equilibration between the liquid and vapor phases within the column.

• Possible Cause 3: Cross-contamination of fractions.

• Solution: Ensure that separate, clean receiving flasks are used for each fraction (forerun, main fraction, and residue).

Data Presentation

Table 1: Physical Properties of Butyl Isobutyrate and Common Impurities

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)	Water Solubility
Butyl Isobutyrate	144.21	156-158	0.86	Insoluble
Isobutanol	74.12	108	0.80	8.5 g/100 mL
Isobutyric Acid	88.11	152-155	0.95	Miscible
Water	18.02	100	1.00	Miscible

Data sourced from PubChem and other chemical suppliers.[6][7]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Removal of Acidic Impurities

This protocol outlines the washing of crude butyl isobutyrate to remove isobutyric acid and other water-soluble impurities.

Materials:

• Crude butyl isobutyrate

• Separatory funnel

• Deionized water

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Erlenmeyer flasks

• Beakers

• Ring stand and clamp

Procedure:

• Setup: Securely mount a separatory funnel on a ring stand.

• Transfer Crude Product: Pour the crude butyl isobutyrate into the separatory funnel.

• Water Wash: Add an equal volume of deionized water to the funnel. Stopper the funnel, invert it, and vent to release any pressure. Shake gently for 1-2 minutes, venting periodically. Allow the layers to separate and drain the lower aqueous layer.

• Bicarbonate Wash: Add an equal volume of saturated sodium bicarbonate solution to the organic layer. Stopper and shake gently, venting frequently to release the CO₂ gas produced. Allow the layers to separate and drain the lower aqueous layer.

• Final Water Wash: Wash the organic layer again with an equal volume of deionized water to remove any residual sodium bicarbonate. Separate and drain the aqueous layer.

• Brine Wash: Wash the organic layer with an equal volume of brine to remove the majority of the dissolved water.

• Drying: Drain the organic layer into a clean, dry Erlenmeyer flask. Add anhydrous sodium sulfate in small portions, swirling after each addition, until the drying agent no longer clumps.

• Filtration: Decant or filter the dried butyl isobutyrate into a clean, dry round-bottom flask, ready for distillation.

Protocol 2: Fractional Distillation of Butyl Isobutyrate

This protocol is for the final purification of butyl isobutyrate after initial washing and drying.

Materials:

• Washed and dried crude butyl isobutyrate

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Heating mantle

• Boiling chips

• Clamps and stands

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus. Place a few boiling chips in the round-bottom flask containing the washed and dried butyl isobutyrate.

• Heating: Begin to gently heat the flask with the heating mantle.

• Distillation: As the mixture heats, the vapor will rise through the fractionating column. Monitor the temperature at the distillation head closely.

• Collecting Fractions:

  • First Fraction (Forerun): Collect the initial distillate, which will primarily be any remaining low-boiling impurities like isobutanol. The temperature should hold steady at the boiling point of the impurity.

  • Intermediate Fraction: As the low-boiling impurity is removed, the temperature may fluctuate before rising to the boiling point of butyl isobutyrate. Collect this intermediate fraction in a separate flask.

  • Main Fraction: Once the temperature stabilizes at the boiling point of butyl isobutyrate (approximately 156-158 °C), switch to a clean receiving flask to collect the purified product.[6]

• Completion: Stop the distillation when only a small amount of liquid remains in the distillation flask to avoid distilling to dryness.

• Analysis: Analyze the purity of the collected main fraction using a suitable method like Gas Chromatography (GC).

Visualizations

Caption: Experimental workflow for the purification of butyl isobutyrate.

Caption: Troubleshooting decision tree for impure butyl isobutyrate.

References

• 1. benchchem.com [benchchem.com]
• 2. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 3. Simple and Fractional Distillation [cs.gordon.edu]
• 4. vernier.com [vernier.com]
• 5. osha.gov [osha.gov]
• 6. Butyl isobutyrate | C8H16O2 | CID 7353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. echemi.com [echemi.com]

Technical Support Center: Improving the Stability of Butyl Isobutyrate in Food Matrices

This technical support center provides researchers, scientists, and product development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of butyl isobutyrate in various food matrices.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. General Stability and Degradation

Q1: What are the primary factors that affect the stability of butyl isobutyrate in a food product?

A1: The stability of butyl isobutyrate, a common flavoring agent, is primarily influenced by the following factors within a food matrix:

• pH: Butyl isobutyrate is an ester and is susceptible to hydrolysis, a reaction that breaks it down into butanol and isobutyric acid. This reaction is catalyzed by both acidic and alkaline conditions.[1][2] Extreme pH levels, in particular, can accelerate this degradation.[2]

• Temperature: Elevated temperatures, such as those used in pasteurization or other heat treatments, can significantly increase the rate of hydrolysis and other degradation reactions.[3] The longer the exposure to high temperatures, the greater the potential for flavor loss.[3]

• Enzymatic Activity: The presence of enzymes, particularly lipases and esterases, can catalyze the hydrolysis of butyl isobutyrate.[4][5][6] These enzymes may be naturally present in the food ingredients or produced by microorganisms.

• Food Matrix Composition: Components of the food matrix, such as proteins and polysaccharides, can interact with and "trap" flavor molecules like butyl isobutyrate, a phenomenon known as flavor scalping.[7][8] This reduces the perceived aroma intensity, even if the ester has not chemically degraded.

• Packaging Material: Volatile flavor compounds can be absorbed by or permeate through certain types of packaging materials, leading to a loss of aroma in the final product.[7][9][10]

• Presence of Water: As hydrolysis is a reaction with water, the water activity (a_w) of the food matrix is a critical factor.

Q2: What are the main degradation products of butyl isobutyrate?

A2: The primary degradation pathway for butyl isobutyrate in food matrices is hydrolysis. This reaction breaks the ester bond, yielding n-butanol and isobutyric acid. The presence of these compounds can lead to off-flavors and a decrease in the desired fruity aroma of the product. In some cases, further reactions of these primary degradation products can lead to the formation of other volatile compounds.[11][12]

Q3: My product is losing its characteristic fruity aroma over its shelf life. What could be the cause?

A3: Loss of fruity aroma associated with butyl isobutyrate can stem from several issues:

• Chemical Degradation: The ester may be hydrolyzing into less aromatic compounds (n-butanol and isobutyric acid) due to factors like pH and temperature. Review your product's pH and storage temperature to see if they are contributing to instability.

• Flavor Scalping by the Matrix: Large molecules like proteins and starches in your product could be binding the butyl isobutyrate, making it unavailable to be perceived by the senses.

• Flavor Scalping by Packaging: Your packaging material might be absorbing the flavor compound.[7][9][10] This is a common issue with plastic packaging.[7][8] Consider conducting a shelf-life study with different packaging materials.

• Enzymatic Degradation: If your product contains active enzymes, they may be breaking down the ester. Consider heat treatment to deactivate enzymes, if appropriate for your product.

2. pH-Related Issues

Q4: At what pH is butyl isobutyrate most stable?

Q5: How can I minimize pH-driven degradation of butyl isobutyrate in my beverage product?

A5: To minimize pH-related degradation, consider the following:

• Buffering Systems: Incorporate a food-grade buffer system to maintain the pH of your product within the optimal stability range for the ester.

• Formulation Adjustments: If possible, adjust the formulation of your product to bring the pH closer to the range of maximum stability for esters (typically slightly acidic).

• Kinetic Studies: Conduct a stability study of your product at different pH values to determine the optimal pH for your specific matrix.

3. Temperature and Processing Effects

Q6: How does pasteurization affect the concentration of butyl isobutyrate?

A6: Pasteurization, due to the high temperatures involved, can lead to a reduction in the concentration of volatile flavor compounds like butyl isobutyrate.[3] The extent of this loss depends on the temperature and duration of the heat treatment.[3] Generally, longer exposure to higher temperatures will result in greater degradation. However, larger ester molecules tend to be more stable to heat than smaller ones.[3]

Q7: I am observing a significant loss of butyl isobutyrate flavor after heat processing. How can I mitigate this?

A7: To reduce flavor loss during heat processing:

• Optimize Processing Conditions: Use the mildest heat treatment possible (e.g., High-Temperature Short-Time pasteurization) that ensures product safety.

• Aseptic Dosing: If feasible, add the flavor after the heat treatment step under aseptic conditions.

• Encapsulation: Using an encapsulated form of butyl isobutyrate can provide a protective barrier during heat processing.

• Flavor Overdosing: A common practice is to add a slight excess of the flavor to compensate for the anticipated losses during processing. The exact amount of overdose needs to be determined experimentally.

4. Matrix and Ingredient Interactions

Q8: Can other ingredients in my food product interact with butyl isobutyrate?

A8: Yes, interactions with other ingredients are common.

• Proteins and Polysaccharides: These macromolecules can physically entrap flavor molecules, reducing their volatility and sensory perception.[3]

• Lipids: In products with a high fat content, the partitioning of the lipophilic butyl isobutyrate into the fat phase can affect its release and perception.

Q9: How can I determine if flavor scalping by the food matrix is an issue in my product?

A9: You can investigate matrix-related flavor scalping through the following approaches:

• Sensory vs. Analytical: Compare the results of sensory panel evaluations with analytical quantification of butyl isobutyrate (e.g., by GC-MS). A significant amount of the ester detected analytically but a low perceived aroma intensity could indicate scalping.

• Model Systems: Create simplified model systems with and without the suspected interacting components (e.g., a sugar-water solution vs. a protein-sugar-water solution) and measure the headspace concentration of butyl isobutyrate over time.

Data Presentation

Table 1: Factors Influencing Butyl Isobutyrate Stability and Troubleshooting Strategies

Factor	Potential Issue	Troubleshooting Strategies
pH	Hydrolysis at high and low pH	- Adjust pH to slightly acidic range (4-5)- Use a food-grade buffer system- Conduct a pH stability study
Temperature	Degradation during heat processing (e.g., pasteurization)	- Optimize time and temperature of heat treatment- Aseptically dose flavor post-processing- Use encapsulated flavor- Determine necessary flavor overdose experimentally
Enzymes	Enzymatic hydrolysis by lipases/esterases	- Heat treat to deactivate enzymes- Use purified ingredients with low enzymatic activity
Food Matrix	Flavor scalping by proteins, polysaccharides	- Compare sensory and analytical data- Test in simplified model systems- Consider flavor enhancers or release systems
Packaging	Flavor absorption or permeation	- Test different packaging materials (e.g., glass vs. different polymers)- Incorporate barrier layers in packaging

Experimental Protocols

Protocol 1: Quantification of Butyl Isobutyrate in a Clear Beverage using Headspace Solid-Phase Microextraction (HS-SPME) with GC-MS

This protocol provides a general framework. Optimization for specific matrices is recommended.

1. Objective: To quantify the concentration of butyl isobutyrate in a clear liquid matrix.

2. Materials:

• Solid-Phase Microextraction (SPME) fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Headspace vials (20 mL) with magnetic crimp caps (B75204) and septa

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Butyl isobutyrate standard

• Internal standard (e.g., ethyl heptanoate)

• Sodium chloride (NaCl)

3. Sample Preparation:

• Pipette 5 mL of the beverage sample into a 20 mL headspace vial.

• Add a known amount of internal standard.

• Add 1 g of NaCl to increase the ionic strength of the sample, which enhances the release of volatile compounds into the headspace.

• Immediately seal the vial with a magnetic crimp cap.

4. HS-SPME Procedure:

• Place the vial in a heating block or autosampler incubator set to a specific temperature (e.g., 40°C) for an equilibration time (e.g., 15 minutes).

• Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes) while maintaining the temperature.

• Retract the fiber and immediately introduce it into the GC injection port for thermal desorption.

5. GC-MS Analysis:

• Injection Port Temperature: 250°C (or as optimized for your instrument)

• Desorption Time: 2 minutes (or as optimized)

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: Start at 40°C, hold for 2 minutes, then ramp up to 240°C at 5°C/minute, and hold for 5 minutes. (This is an example program and should be optimized).

• Mass Spectrometer: Operate in scan mode over a mass range of m/z 35-350. For quantification, Selective Ion Monitoring (SIM) mode can be used for higher sensitivity, monitoring characteristic ions of butyl isobutyrate and the internal standard.

6. Quantification:

• Prepare a calibration curve using standard solutions of butyl isobutyrate of known concentrations in a matrix similar to the sample.

• Process the standards using the same HS-SPME-GC-MS method.

• Plot the ratio of the peak area of butyl isobutyrate to the peak area of the internal standard against the concentration of butyl isobutyrate.

• Calculate the concentration of butyl isobutyrate in the samples using the calibration curve.

Visualizations

Caption: Primary degradation pathway of butyl isobutyrate via hydrolysis.

Caption: Workflow for quantifying butyl isobutyrate in a food sample.

References

• 1. pure.psu.edu [pure.psu.edu]
• 2. mdpi.com [mdpi.com]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. foodsafetyupdate.wordpress.com [foodsafetyupdate.wordpress.com]
• 8. edepot.wur.nl [edepot.wur.nl]
• 9. FOOD PACKAGING TECHNOLOGY: Flavor scalping [foodpackaging-tech.blogspot.com]
• 10. kevaflavours.com [kevaflavours.com]
• 11. The degradation of endocrine disruptor di-n-butyl phthalate by UV irradiation: a photolysis and product study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Butyl Isobutyrate Analysis with GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce the analysis time for butyl isobutyrate using Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies to reduce the analysis time for butyl isobutyrate in GC-MS?

A1: The main strategies to shorten the analysis time for butyl isobutyrate involve optimizing three key parameters: the GC column dimensions, the carrier gas type and flow rate, and the oven temperature program. By making adjustments to these, you can significantly decrease the retention time of your analyte without compromising the quality of your results.[1][2]

Q2: How does changing the GC column dimensions affect the analysis time?

A2: Using a shorter column with a narrower internal diameter (ID) and a thinner film can lead to faster analyses.[1] A shorter column reduces the distance the analyte has to travel, while a narrower ID improves column efficiency, resulting in sharper peaks and allowing for shorter run times. It is important to maintain the phase ratio (the ratio of the column radius to the film thickness) when changing column dimensions to ensure similar chromatographic performance.[3]

Q3: Which carrier gas is best for fast GC-MS analysis of butyl isobutyrate?

A3: Hydrogen is often the preferred carrier gas for fast GC-MS analysis.[4][5][6][7] It allows for use at higher linear velocities compared to helium or nitrogen without a significant loss in separation efficiency.[6][7] This can reduce analysis times by up to 50% compared to helium.[1] However, it's crucial to ensure your GC-MS system is compatible with hydrogen and that all safety precautions are in place due to its flammability.[4][6]

Q4: How can I optimize the oven temperature program for faster analysis?

A4: Increasing the oven temperature ramp rate can significantly reduce the analysis time, especially for compounds that elute later in the run.[2][8] For a simple mixture containing butyl isobutyrate, you can often use a more aggressive (faster) temperature ramp. It is also possible to increase the initial oven temperature if very early eluting compounds are not of interest. However, be mindful that excessively high ramp rates can lead to a loss of resolution between closely eluting peaks.[2]

Q5: Will reducing the analysis time affect the sensitivity and resolution of my butyl isobutyrate peak?

A5: While the goal is to reduce analysis time without compromising data quality, aggressive optimization can potentially impact sensitivity and resolution. Sharper peaks resulting from faster analysis can actually lead to increased sensitivity (better signal-to-noise ratio). However, a loss of resolution can occur if the oven ramp is too fast or the column is too short for the complexity of the sample. It is a matter of finding the right balance for your specific application.

Troubleshooting Guide

Issue 1: My butyl isobutyrate peak is showing fronting after switching to a faster method.

• Possible Cause: Column overload. Faster methods often use columns with smaller internal diameters and thinner films, which have a lower sample capacity.

• Solution:

  • Reduce the injection volume.

  • Increase the split ratio to introduce less sample onto the column.

  • Dilute your sample.[9]

Issue 2: I'm seeing peak splitting or shouldering for butyl isobutyrate with my new fast method.

• Possible Causes:

  • Improper column installation: An incorrect column insertion depth into the inlet or a poor column cut can distort the peak shape.

  • Inlet issues: The liner may be contaminated or not suitable for the injection volume.

  • Condensation effects: The initial oven temperature might be too high, preventing proper focusing of the analyte at the head of the column.

• Solutions:

  • Ensure the column is cut cleanly at a 90-degree angle and installed according to the manufacturer's instructions.

  • Use a fresh, deactivated inlet liner.

  • Lower the initial oven temperature to be at least 20°C below the boiling point of your sample solvent.

Issue 3: The retention time for butyl isobutyrate is unstable from run to run.

• Possible Causes:

  • Leaks in the system: Fluctuations in carrier gas flow due to leaks will cause retention time shifts.

  • Inconsistent oven temperature: If the oven cannot keep up with a very fast programmed ramp rate, retention times will vary.[2]

  • Column degradation: Over time, the stationary phase can degrade, leading to changes in retention.

• Solutions:

  • Perform a leak check of your GC system.

  • Ensure your GC oven is capable of the ramp rates you have programmed. You may need to use a less aggressive ramp.[2]

  • Trim a small portion (e.g., 10-20 cm) from the inlet side of the column to remove any contaminated or degraded section.

Quantitative Data

The following tables provide an illustrative comparison of how different parameters can affect the analysis time for butyl isobutyrate. These are based on established chromatographic principles.

Table 1: Effect of Column Dimensions on Butyl Isobutyrate Analysis Time

Parameter	Standard Method	Fast Method	Approximate Time Savings
Column Length	30 m	15 m	~50%
Internal Diameter	0.25 mm	0.18 mm	-
Film Thickness	0.25 µm	0.18 µm	-
Retention Time	~8.0 min	~4.0 min	50%

Table 2: Effect of Carrier Gas on Butyl Isobutyrate Analysis Time

Parameter	Helium	Hydrogen	Approximate Time Savings
Carrier Gas	Helium	Hydrogen	-
Linear Velocity	30 cm/sec	50 cm/sec	-
Retention Time	~8.0 min	~5.6 min	30%

Table 3: Effect of Oven Temperature Program on Butyl Isobutyrate Analysis Time

Parameter	Standard Program	Fast Program	Approximate Time Savings
Initial Temperature	50°C	60°C	-
Ramp Rate	10°C/min to 200°C	25°C/min to 200°C	-
Retention Time	~8.0 min	~6.5 min	~19%

Experimental Protocols

Protocol 1: Standard GC-MS Method for Butyl Isobutyrate Analysis

This protocol provides a baseline method for the analysis of butyl isobutyrate.

• Sample Preparation: Dilute the sample containing butyl isobutyrate in a suitable solvent (e.g., hexane) to the desired concentration.

• GC-MS System: A standard GC-MS system equipped with a split/splitless inlet and a mass selective detector.

• GC Parameters:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent).

  • Inlet Temperature: 250°C.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 50°C, hold for 1 minute, then ramp at 10°C/min to 200°C and hold for 2 minutes.

• MS Parameters:

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-300.

Protocol 2: Fast GC-MS Method for Butyl Isobutyrate Analysis

This protocol is an example of an optimized method for faster analysis.

• Sample Preparation: Dilute the sample containing butyl isobutyrate in a suitable solvent (e.g., hexane) to the desired concentration.

• GC-MS System: A standard GC-MS system equipped with a split/splitless inlet and a mass selective detector, compatible with hydrogen carrier gas.

• GC Parameters:

  • Column: 15 m x 0.18 mm ID, 0.18 µm film thickness (e.g., DB-5ms or equivalent).

  • Inlet Temperature: 250°C.

  • Injection Volume: 1 µL.

  • Split Ratio: 100:1.

  • Carrier Gas: Hydrogen at a constant flow of 1.2 mL/min.

  • Oven Program: Start at 60°C, then ramp at 25°C/min to 200°C and hold for 1 minute.

• MS Parameters:

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-300.

Visualizations

Caption: Experimental workflow for GC-MS analysis of butyl isobutyrate.

Caption: Logical relationship for reducing GC-MS analysis time.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Fast(er) GC: How to Decrease Analysis Time using Existing Instrumentation? Part III: Impact of using Faster Temperature Programming [restek.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. littlemsandsailing.com [littlemsandsailing.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Hydrogen: A Carrier Gas Alternative to Helium [merckmillipore.com]
• 7. peakscientific.com [peakscientific.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Chromatographic Resolution of Butyl Isobutyrate and its Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in enhancing the chromatographic resolution of butyl isobutyrate and its structural isomers.

Isomers of Butyl Isobutyrate (C₈H₁₆O₂)

Butyl isobutyrate shares its molecular formula with several other esters, which can often be present as impurities or in complex mixtures. Effective chromatographic separation is crucial for accurate identification and quantification. Key structural isomers include:

• n-Butyl isobutyrate

• Isobutyl isobutyrate

• sec-Butyl isobutyrate

• tert-Butyl isobutyrate

• n-Butyl n-butyrate

• Isobutyl n-butyrate

• sec-Butyl n-butyrate

• tert-Butyl n-butyrate

• Ethyl hexanoate

• Hexyl acetate (B1210297)

• Methyl heptanoate

• Propyl pentanoate

The separation of these isomers by gas chromatography (GC) is influenced by their boiling points and their interactions with the stationary phase.

Table 1: Physical Properties of Common Butyl Isobutyrate Isomers

Isomer	IUPAC Name	Boiling Point (°C)
n-Butyl isobutyrate	Butyl 2-methylpropanoate	156-158[1][2][3]
Isobutyl isobutyrate	2-Methylpropyl 2-methylpropanoate	148.6[4][5]
n-Butyl n-butyrate	Butyl butanoate	166[6]
Isobutyl n-butyrate	2-Methylpropyl butanoate	157-159
Ethyl hexanoate	Ethyl hexanoate	168
Hexyl acetate	Hexyl acetate	171.5

Note: Boiling points are approximate and can vary slightly with atmospheric pressure.

Troubleshooting Guide: Enhancing Resolution

This guide addresses common issues encountered during the chromatographic analysis of butyl isobutyrate and its isomers.

Issue 1: Poor Resolution or Co-elution of Isomer Peaks in Gas Chromatography (GC)

Question: My GC chromatogram shows broad, overlapping, or completely co-eluting peaks for my butyl isobutyrate isomers. How can I improve the separation?

Answer: Poor resolution of isomers is a frequent challenge due to their similar physicochemical properties. A systematic approach to optimizing your GC method is necessary. The key factors to consider are the stationary phase, temperature program, and carrier gas flow rate.

Troubleshooting Workflow for Poor GC Resolution

Caption: Troubleshooting workflow for poor GC resolution.

Detailed Steps:

• Evaluate Your Stationary Phase:

  • Non-polar columns (e.g., DB-5, HP-5ms) primarily separate compounds based on their boiling points.[1][7] For isomers with significant differences in boiling points, these columns can be effective.

  • Polar columns (e.g., DB-WAX, Carbowax) provide a different selectivity based on dipole-dipole interactions.[1][7] The ester group in butyl isobutyrate and its isomers will interact more strongly with a polar stationary phase, leading to longer retention times and potentially better resolution, especially for isomers with similar boiling points but different polarities.[1][7]

• Optimize the Temperature Program:

  • Lower the Initial Temperature: Starting at a lower oven temperature can improve the separation of more volatile isomers that elute early in the chromatogram.

  • Reduce the Ramp Rate: A slower temperature ramp (e.g., 2-5°C/min) allows for more interaction between the analytes and the stationary phase, which can significantly enhance resolution, particularly for closely eluting compounds.[8]

  • Utilize Isothermal Segments: If you have a critical pair of isomers that are difficult to separate, introducing an isothermal hold in the temperature program just before their elution can improve their resolution.

• Adjust the Carrier Gas Flow Rate:

  • The linear velocity of the carrier gas (Helium or Hydrogen) affects column efficiency. An optimal flow rate minimizes peak broadening. For most capillary columns, a linear velocity of 20-40 cm/s for Helium is a good starting point. Consult your column's documentation for optimal flow rates.

Table 2: Expected Elution Order of Butyl Isobutyrate and Isomers on Different GC Columns

Elution Order	Non-Polar Column (e.g., HP-5ms) - Separation by Boiling Point	Polar Column (e.g., DB-WAX) - Separation by Polarity & Boiling Point
First	Isobutyl isobutyrate (BP: 148.6°C)	Less polar isomers may elute earlier.
...	n-Butyl isobutyrate (BP: 156-158°C)	Increased retention due to polar interactions.
...	n-Butyl n-butyrate (BP: 166°C)	Stronger polar interactions can alter elution order compared to boiling point.
Last	Hexyl acetate (BP: 171.5°C)	More polar isomers will have longer retention times.

This table provides a generalized elution order. The actual order can be influenced by the specific temperature program and column characteristics.

Issue 2: Peak Tailing in GC Analysis

Question: My peaks for butyl isobutyrate are asymmetrical and show significant tailing. What is the cause and how can I fix it?

Answer: Peak tailing is often caused by active sites within the GC system that interact with polar functional groups of the analytes.

• Possible Causes & Solutions:

  • Active Sites in the Inlet Liner: The glass inlet liner can have active silanol (B1196071) groups that interact with the ester carbonyl group.

    • Solution: Use a deactivated inlet liner and replace it regularly.

  • Column Contamination: Non-volatile residues at the head of the column can create active sites.

    • Solution: Trim the first 10-20 cm of the column from the inlet side.

  • Improper Column Installation: If the column is not installed correctly in the inlet or detector, it can create dead volumes and lead to peak distortion.

    • Solution: Re-install the column according to the manufacturer's instructions.

Frequently Asked Questions (FAQs)

Q1: Can High-Performance Liquid Chromatography (HPLC) be used to separate butyl isobutyrate isomers?

A1: Yes, HPLC can be used, particularly for isomers that are difficult to separate by GC. Reversed-phase HPLC with a C18 column is a common starting point.[9] Separation is based on the isomers' hydrophobicity. For more challenging separations, especially of positional isomers, columns with different selectivities (e.g., phenyl-hexyl or biphenyl (B1667301) phases) may be required. Chiral HPLC is necessary for separating enantiomers, should they exist.[10][11]

Q2: Does butyl isobutyrate have chiral isomers?

A2: n-Butyl isobutyrate and isobutyl isobutyrate themselves do not have chiral centers. However, some of their structural isomers, such as sec-butyl isobutyrate, do contain a chiral center and therefore exist as a pair of enantiomers. The separation of these enantiomers would require a chiral stationary phase in either GC or HPLC.

Q3: What is a good starting GC-FID temperature program for analyzing a mixture of butyl isobutyrate isomers?

A3: A good starting point for a "scouting" gradient would be:

• Initial Temperature: 50°C, hold for 2 minutes.

• Ramp Rate: 10°C/minute.

• Final Temperature: 200°C, hold for 5 minutes. This program can then be optimized based on the observed separation, as described in the troubleshooting guide.

Q4: How should I prepare my sample for GC analysis?

A4: For most liquid samples, a simple dilution with a suitable solvent is sufficient.

• Solvent Selection: Choose a volatile organic solvent that does not co-elute with your analytes of interest. Hexane (B92381), dichloromethane, or ethyl acetate are common choices.

• Concentration: Dilute your sample to a concentration that is within the linear range of your detector to avoid column overload, which can cause peak distortion.

Experimental Protocols

Protocol 1: GC-FID Analysis of Butyl Isobutyrate Isomers on a Non-Polar Column

This protocol provides a general method for the separation of butyl isobutyrate and its isomers based on boiling point.

• Instrumentation: Gas Chromatograph with Flame Ionization Detector (GC-FID).

• Column: HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector: Split/splitless injector at 250°C with a split ratio of 50:1.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 3 minutes.

  • Ramp to 180°C at 5°C/min.

  • Hold at 180°C for 5 minutes.

• Detector: FID at 280°C.

• Sample Preparation: Dilute the sample in hexane to a final concentration of approximately 100 ppm for each isomer.

Protocol 2: GC-FID Analysis of Butyl Isobutyrate Isomers on a Polar Column

This protocol is designed to enhance the separation of isomers with similar boiling points by utilizing polar interactions.

• Instrumentation: Gas Chromatograph with Flame Ionization Detector (GC-FID).

• Column: DB-WAX (or equivalent polyethylene (B3416737) glycol), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector: Split/splitless injector at 250°C with a split ratio of 50:1.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 3 minutes.

  • Ramp to 190°C at 4°C/min.

  • Hold at 190°C for 5 minutes.

• Detector: FID at 280°C.

• Sample Preparation: Dilute the sample in methanol (B129727) or isopropanol (B130326) to a final concentration of approximately 100 ppm for each isomer.

Experimental Workflow Diagram

Caption: General experimental workflow for GC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. medium.com [medium.com]
• 3. butyl isobutyrate, 97-87-0 [thegoodscentscompany.com]
• 4. Flowchart Creation [developer.mantidproject.org]
• 5. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. osha.gov [osha.gov]
• 7. mljar.com [mljar.com]
• 8. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 9. hplc.eu [hplc.eu]
• 10. Chiral Chromatography: Separating Twins | Stereochemistry [blogs.ntu.edu.sg]
• 11. chromatographyonline.com [chromatographyonline.com]

Minimizing solvent effects in butyl isobutyrate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing solvent effects during the synthesis of butyl isobutyrate.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing butyl isobutyrate?

A1: The primary methods for synthesizing butyl isobutyrate are Fischer-Speier esterification and enzymatic synthesis. Fischer-Speier esterification involves the acid-catalyzed reaction of isobutyric acid with n-butanol.[1][2] Enzymatic synthesis, a "green" alternative, typically employs lipases to catalyze the esterification reaction under milder conditions.[3][4]

Q2: How does the choice of solvent impact the synthesis of butyl isobutyrate?

A2: The solvent plays a crucial role in the synthesis of butyl isobutyrate by influencing reaction equilibrium, reaction rate, and the stability of reactants and catalysts.[5] In Fischer esterification, a non-polar solvent can be used to remove water azeotropically, driving the reaction towards the product.[2] In enzymatic synthesis, the solvent can affect the enzyme's activity and stability.[6] The polarity of the solvent can impact the solvation of reactants and transition states, thereby affecting the reaction rate.[5]

Q3: What are the advantages of solvent-free synthesis of butyl isobutyrate?

A3: Solvent-free synthesis offers several advantages, including reduced environmental impact, lower costs, and simplified product purification as there is no need for solvent removal.[7][8] In some cases, solvent-free conditions can lead to significantly improved yields and shorter reaction times.[7]

Q4: How can I shift the reaction equilibrium to favor the formation of butyl isobutyrate in Fischer esterification?

A4: The Fischer esterification is a reversible reaction. To favor product formation, you can either use a large excess of one of the reactants (typically the less expensive one, like the alcohol) or remove water as it is formed.[1][9] Water can be removed by using a Dean-Stark apparatus with a solvent that forms an azeotrope with water, such as toluene (B28343) or hexane.[1][2]

Q5: What are common side reactions in butyl isobutyrate synthesis, and how can they be minimized?

A5: In Fischer esterification, which uses strong acid catalysts and high temperatures, side reactions such as the dehydration of the alcohol to form ethers or alkenes can occur.[3] Using milder reaction conditions and choosing the appropriate catalyst can help minimize these side reactions. Enzymatic synthesis is highly specific and generally results in fewer byproducts.[4]

Troubleshooting Guides

Issue 1: Low Yield of Butyl Isobutyrate

Possible Cause	Troubleshooting Step	Explanation
Reaction has not reached equilibrium or has an unfavorable equilibrium.	- Increase reaction time.- Use an excess of one reactant (e.g., n-butanol).[1]- Remove water as it forms using a Dean-Stark trap with a suitable azeotropic solvent (e.g., toluene, hexane).[2]	Fischer esterification is a reversible reaction. Driving the equilibrium towards the products is essential for high yields.
In enzymatic synthesis, the enzyme activity is low.	- Optimize the reaction temperature (typically 30-60°C for lipases).[3]- Ensure the pH of the reaction medium is optimal for the chosen lipase (B570770).- Check for enzyme inhibition by substrates or products. Consider a fed-batch approach where substrates are added incrementally.[4]	Enzymes are sensitive to their environment. Sub-optimal conditions can significantly reduce their catalytic efficiency.
Poor choice of solvent.	- If using a solvent, screen different non-polar (e.g., hexane, heptane) or polar aprotic solvents.- Consider a solvent-free system.[7]	The solvent can affect reactant solubility, enzyme activity (in enzymatic synthesis), and reaction equilibrium.

Issue 2: Product Purity is Low

Possible Cause	Troubleshooting Step	Explanation
Presence of unreacted starting materials (isobutyric acid, n-butanol).	- After the reaction, wash the crude product with a 5% sodium bicarbonate solution to remove unreacted isobutyric acid.[3]- Wash with water to remove excess n-butanol.- Purify the final product by fractional distillation.[10]	Proper work-up procedures are crucial to remove unreacted starting materials.
Presence of byproducts from side reactions.	- Use milder reaction conditions (lower temperature, less harsh catalyst).- Consider switching to a more selective method like enzymatic synthesis.[4]	High temperatures and strong acids in Fischer esterification can lead to side reactions.
Residual solvent in the final product.	- After work-up, dry the organic layer with an anhydrous drying agent like sodium sulfate (B86663) before distillation.[10]- Ensure complete removal of the solvent by rotary evaporation or distillation.	Residual solvent is a common impurity that needs to be carefully removed.

Data Presentation

Table 1: Comparison of Synthesis Methods for Butyl Esters

Parameter	Chemical Synthesis (Fischer Esterification)	Enzymatic Synthesis (Lipase-Catalyzed)
Catalyst	Strong mineral acids (e.g., H₂SO₄)[3]	Lipases (e.g., Candida antarctica lipase B)[3]
Reaction Temperature	High (Reflux, typically >100°C)[3]	Mild (e.g., 30-60°C)[3]
Reaction Time	Several hours[3]	2 to 24 hours[3]
Yield	Variable, can exceed 90% with optimization[3]	Generally high, often exceeding 90%[3]
Product Purity	May require extensive purification[3]	High due to enzyme specificity[4]
Byproducts	Water, potential for alcohol dehydration[3]	Water[3]
Solvent	Excess alcohol or non-polar organic solvent[2]	Organic solvents (e.g., n-hexane) or solvent-free[3]
Environmental Impact	Involves corrosive acids and high energy consumption[3]	Biodegradable catalyst, lower energy use[4]

Experimental Protocols

Protocol 1: Fischer Esterification of Isobutyric Acid with n-Butanol

Materials:

• Isobutyric acid

• n-Butanol

• Concentrated sulfuric acid (H₂SO₄)

• Toluene (or another suitable azeotropic solvent)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, Dean-Stark trap, separatory funnel, distillation apparatus

Procedure:

• To a round-bottom flask, add isobutyric acid, a molar excess of n-butanol (e.g., 2-3 equivalents), and toluene.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the mass of the carboxylic acid).

• Assemble the reflux apparatus with a Dean-Stark trap.

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Continue the reaction until no more water is collected or the reaction is complete as monitored by a suitable technique (e.g., GC, TLC).

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium bicarbonate solution, and brine.[3]

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Purify the crude butyl isobutyrate by fractional distillation.

Protocol 2: Enzymatic Synthesis of Butyl Isobutyrate

Materials:

• Isobutyric acid

• n-Butanol

• Immobilized lipase (e.g., Novozym 435)

• n-Hexane (or other suitable organic solvent, or solvent-free)

• Molecular sieves (optional)

• Shaking incubator or magnetic stirrer with temperature control

• Filtration apparatus

Procedure:

• In a sealed flask, dissolve isobutyric acid and n-butanol in n-hexane (if not a solvent-free system). A common molar ratio is 1:1, but can be optimized.[3]

• Add the immobilized lipase to the reaction mixture (e.g., 5-10% w/w of the total substrate weight).[3]

• (Optional) Add activated molecular sieves to remove the water produced during the reaction.

• Incubate the mixture at a controlled temperature (e.g., 40-50°C) with constant agitation (e.g., 150-200 rpm) for 2-24 hours.[3]

• Monitor the reaction progress by analyzing small samples via GC.

• Once the desired conversion is achieved, separate the immobilized enzyme by filtration. The enzyme can be washed and reused.

• If a solvent was used, remove it by rotary evaporation to obtain the butyl isobutyrate product.

• Further purification by distillation can be performed if necessary.

Mandatory Visualization

Caption: General experimental workflow for butyl isobutyrate synthesis.

Caption: Troubleshooting workflow for low yield in butyl isobutyrate synthesis.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Lipase Stability for Butyl Isobutyrate Production

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the improvement of lipase (B570770) stability for butyl isobutyrate production.

Troubleshooting Guides

TR-01: Low or No Lipase Activity

Potential Cause	Troubleshooting Action
Enzyme Denaturation	Verify the storage conditions of the lipase. Ensure it is stored at the recommended temperature (typically 4°C or lower) to prevent denaturation. If in doubt, use a fresh batch of the enzyme.[1]
Incorrect Reaction Conditions	Optimize reaction parameters such as temperature, pH, and substrate molar ratio. The optimal temperature for many lipases in this synthesis is between 40°C and 50°C.[1] Excessively high temperatures can lead to enzyme denaturation, while low temperatures result in slower reaction rates.[1]
Inappropriate Solvent	The choice of solvent significantly impacts lipase activity.[2][3] Polar organic solvents can strip essential water from the enzyme, leading to inactivation, while non-polar solvents are generally preferred for esterification reactions.[3][4] Consider using hydrophobic solvents like n-hexane or heptane (B126788).[5]
Insufficient Water Activity	While excess water can promote the reverse reaction (hydrolysis), a certain amount of water is essential for maintaining the enzyme's active conformation.[1] The optimal water content is often low (e.g., below 1.5% v/v) and may need to be determined empirically.[1] Consider adding molecular sieves to control water activity.[1]

TR-02: Rapid Decrease in Lipase Activity Over Time (Poor Stability)

Potential Cause	Troubleshooting Action
Substrate Inhibition/Inactivation	High concentrations of isobutyric acid can lower the pH in the enzyme's microenvironment, leading to inactivation.[1][6] Similarly, high concentrations of butanol can also be inhibitory.[4][6] Implement a fed-batch or continuous process to maintain low substrate concentrations.
Product Inhibition	The accumulation of butyl isobutyrate or water (a by-product) can inhibit the enzyme or shift the reaction equilibrium towards hydrolysis.[1] Consider in-situ product removal techniques.
Leaching of Free Lipase	If using a free lipase, it may be unstable in the reaction medium. Immobilization of the lipase onto a solid support is a highly effective strategy to improve its stability and allow for reuse.[7][8][9]
Mechanical Stress on Immobilized Lipase	Vigorous agitation can damage the support material of immobilized lipase, leading to enzyme loss.[6] Optimize the agitation speed to ensure adequate mixing without causing mechanical damage.

TR-03: Low Yield of Butyl Isobutyrate with Immobilized Lipase

Potential Cause	Troubleshooting Action
Mass Transfer Limitations	Substrates may have difficulty accessing the active sites of the lipase if it is immobilized within deep or narrow pores of the support.[6] Use macroporous supports with larger pore diameters to improve diffusion.[6] Increasing agitation can also help overcome mass transfer limitations.[1]
Enzyme Leaching from Support	Weak binding of the lipase to the support can cause it to detach during the reaction.[6] Strengthen the immobilization by using covalent binding methods or cross-linking agents like glutaraldehyde (B144438) after initial adsorption.[6]
Insufficient Enzyme Loading	The amount of active enzyme on the support may be too low. Optimize the immobilization conditions (e.g., enzyme concentration, pH, incubation time) to achieve higher enzyme loading.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies to improve lipase stability for butyl isobutyrate production?

A1: The main strategies include:

• Immobilization: Anchoring the lipase to a solid support enhances its stability and allows for easy separation and reuse.[7][8][9]

• Chemical Modification: Modifying the lipase with molecules like polymers (e.g., PEGylation) or surfactants can improve its stability and activity.[8][10][11]

• Protein Engineering: Techniques like directed evolution and rational design can be used to develop lipase variants with enhanced stability in organic solvents.[3][12][13]

• Reaction Medium Engineering: Optimizing the solvent, water activity, and substrate concentrations is crucial for maintaining lipase stability.[1][2][4]

Q2: What are the most suitable support materials for lipase immobilization?

A2: Hydrophobic and macroporous supports are generally preferred for lipase immobilization in ester synthesis.[6] This is because lipases exhibit interfacial activation, where their active site opens in the presence of a hydrophobic interface. Suitable materials include polymethacrylate (B1205211), polypropylene, and silica (B1680970) gel.[6]

Q3: How does the choice of solvent affect lipase stability?

A3: The solvent plays a critical role in lipase stability and activity.[2] Non-polar, hydrophobic solvents like hexane (B92381) and heptane are generally ideal for esterification as they do not strip the essential water layer from the enzyme's surface, thus maintaining its active conformation.[3][4] Polar solvents, on the other hand, can be detrimental to lipase stability.[3]

Q4: Can high concentrations of substrates be detrimental to the lipase?

A4: Yes, high concentrations of both the acid (isobutyric acid) and the alcohol (butanol) can inhibit or inactivate the lipase.[6][14] Short-chain fatty acids like isobutyric acid can cause a significant drop in the micro-environmental pH around the enzyme, leading to denaturation.[1][6]

Q5: What is the importance of water activity in the reaction?

A5: Water activity is a critical parameter. While the reaction is an esterification that produces water, a minimal amount of water is necessary to maintain the three-dimensional structure and catalytic activity of the lipase.[1][15] However, excess water will shift the reaction equilibrium towards hydrolysis, reducing the yield of butyl isobutyrate.[1] Therefore, controlling the water activity at an optimal low level is essential.

Quantitative Data Summary

Table 1: Effect of Solvent on Lipase Relative Activity

Solvent	Log P	Relative Activity (%)
n-Hexane	3.5	100
Heptane	4.0	95
Isooctane	4.5	92
Toluene	2.5	75
Acetonitrile	-0.33	20
Acetone	-0.23	15
Dimethyl Sulfoxide (DMSO)	-1.35	10
Note: Data compiled from multiple sources for general guidance. Actual values may vary depending on the specific lipase and reaction conditions.

Table 2: Operational Stability of Immobilized Lipase in Different Solvents

Solvent	Support Material	Reusability (Number of Cycles)	Final Activity Retention (%)
n-Hexane	Polymethacrylate	10	> 85
Solvent-free	Silica Gel	5	~ 60
Toluene	Polypropylene	8	~ 70
Note: This table provides illustrative data. The actual stability will depend on the specific lipase, immobilization protocol, and reaction conditions.

Experimental Protocols

Protocol 1: Lipase Immobilization by Physical Adsorption

• Support Preparation: Select a hydrophobic, macroporous support (e.g., polymethacrylate beads). Wash the support with ethanol (B145695) and then with distilled water to remove any impurities. Dry the support at 60°C overnight.

• Enzyme Solution Preparation: Prepare a solution of the lipase (e.g., from Candida antarctica B) in a phosphate (B84403) buffer (50 mM, pH 7.0). The concentration will depend on the desired enzyme loading.

• Immobilization: Add the prepared support to the lipase solution. Gently agitate the mixture at room temperature for a specified time (e.g., 2-4 hours).

• Washing: After incubation, separate the immobilized lipase from the solution by filtration. Wash the immobilized lipase with the phosphate buffer to remove any unbound enzyme.

• Drying: Dry the immobilized lipase under vacuum or in a desiccator.

• Activity Assay: Determine the activity of the immobilized lipase using a standard assay, such as the hydrolysis of p-nitrophenyl butyrate (B1204436).

Protocol 2: Synthesis of Butyl Isobutyrate using Immobilized Lipase

• Reaction Setup: In a sealed flask, add the desired solvent (e.g., n-hexane).

• Substrate Addition: Add isobutyric acid and butanol to the flask. A common molar ratio is 1:2 (acid:alcohol).

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. A typical enzyme loading is 5-10% (w/w) of the limiting substrate.

• Water Control (Optional): Add activated molecular sieves (3Å) to remove the water produced during the reaction.

• Reaction: Incubate the reaction mixture at the optimal temperature (e.g., 45°C) with constant agitation.

• Monitoring: Monitor the progress of the reaction by taking samples at regular intervals and analyzing them by gas chromatography (GC).

• Enzyme Recovery: After the reaction, recover the immobilized lipase by filtration. Wash it with the solvent used in the reaction and dry it for reuse.[6]

Visualizations

Caption: Experimental workflow for lipase immobilization and subsequent use in butyl isobutyrate synthesis.

Caption: Logical relationship between strategies to improve lipase stability and the desired experimental outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Solvent Tolerance Improvement of Lipases Enhanced Their Applications: State of the Art [mdpi.com]
• 4. Organic Solvent Tolerant Lipases and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Chemical treatments for modification and immobilization to improve the solvent-stability of lipase | Semantic Scholar [semanticscholar.org]
• 8. Chemical treatments for modification and immobilization to improve the solvent-stability of lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Chemical modification of lipases: A powerful tool for activity improvement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. Latest Trends in Lipase-Catalyzed Synthesis of Ester Carbohydrate Surfactants: From Key Parameters to Opportunities and Future Development - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Microbial Fermentation of Butyl Isobutyrate

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low yields in the microbial fermentation of butyl isobutyrate.

Frequently Asked Questions (FAQs)

Q1: What are the key precursors for butyl isobutyrate synthesis in microbial fermentation?

A1: The primary precursors for butyl isobutyrate synthesis are isobutanol and an activated form of isobutyric acid, typically isobutyryl-CoA. The biosynthesis of these precursors originates from central carbon metabolism, often from pyruvate.[1][2]

Q2: What is the key enzyme responsible for the final condensation step to form butyl isobutyrate?

A2: The final step, the condensation of isobutanol and isobutyryl-CoA (or a related acyl-CoA), is catalyzed by alcohol acyltransferases (AATs).[1][3][4] The selection and expression level of the AAT is critical for achieving high yields.

Q3: Why am I seeing the production of other esters besides butyl isobutyrate?

A3: The formation of unwanted ester byproducts is a common issue. This is often due to the promiscuity of alcohol acyltransferases (AATs), which can utilize other alcohols (like ethanol (B145695) and butanol) and acyl-CoAs (like acetyl-CoA and butyryl-CoA) that are naturally present in the host organism.[1] This can lead to the synthesis of esters such as ethyl acetate, butyl acetate, and isobutyl acetate.

Q4: Can the host organism itself impact the yield of butyl isobutyrate?

A4: Yes, the choice of microbial host is crucial. Different organisms have varying native metabolic pathways that can compete for precursors. For example, some strains of E. coli have endogenous alcohol dehydrogenases that can lead to the formation of byproduct alcohols.[5][6] Genetically engineered strains with deletions in competing pathways are often used to improve product specificity.[1][5][6]

Q5: What are the typical fermentation conditions for butyl isobutyrate production?

A5: Optimal fermentation conditions are strain-dependent but generally involve controlled temperature, pH, and aeration. For example, some engineered E. coli strains are cultured at temperatures between 30°C and 37°C, with a controlled pH around 7.0.[5][6] Aeration needs to be optimized to balance cell growth with the desired metabolic state for production.

Troubleshooting Guides

This section provides structured guidance for addressing common issues encountered during butyl isobutyrate fermentation.

Problem 1: Low or No Titer of Butyl Isobutyrate

Possible Cause	Troubleshooting Step	Expected Outcome
Insufficient precursor supply (isobutanol and/or isobutyryl-CoA)	1. Overexpress key enzymes in the isobutanol and isobutyryl-CoA biosynthesis pathways. 2. Knock out competing pathways that drain precursors. 3. Supplement the medium with precursors like isobutyric acid or isobutanol.	Increased availability of precursors for the final condensation step, leading to a higher titer.
Low activity or expression of the alcohol acyltransferase (AAT)	1. Screen different AATs from various organisms for higher activity. 2. Optimize the expression of the selected AAT using different promoters or codon optimization.	Enhanced conversion of precursors to butyl isobutyrate.
Sub-optimal fermentation conditions	1. Optimize temperature, pH, and dissolved oxygen levels.[7][8] 2. Implement a fed-batch strategy to maintain optimal nutrient levels.	Improved cell health and productivity, leading to higher final titers.

Problem 2: High Levels of Byproduct Esters

Possible Cause	Troubleshooting Step	Expected Outcome
Promiscuous activity of the alcohol acyltransferase (AAT)	1. Engineer the AAT for higher specificity towards isobutanol and isobutyryl-CoA. 2. Screen for AATs with narrower substrate specificity.	Reduced formation of unwanted esters and increased selectivity for butyl isobutyrate.
Presence of competing endogenous pathways	1. Knock out genes encoding for endogenous alcohol dehydrogenases (e.g., adhE in E. coli) to reduce the formation of other alcohols.[1] 2. Delete pathways that produce competing acyl-CoAs.	A metabolic shift towards the desired precursors and final product.

Problem 3: Poor Cell Growth and Viability

Possible Cause	Troubleshooting Step	Expected Outcome
Toxicity of isobutanol or other metabolic intermediates	1. Implement in-situ product removal techniques, such as gas stripping or solvent overlay (e.g., with hexadecane), to continuously remove butyl isobutyrate from the culture.[1] 2. Engineer the host strain for improved tolerance to isobutanol.	Reduced product toxicity, leading to healthier cells and a longer productive fermentation phase.
Metabolic burden from heterologous pathway expression	1. Balance the expression of pathway enzymes using promoters of varying strengths. 2. Consider a co-culture approach where the biosynthetic pathway is split between two different microbial populations to distribute the metabolic load.[1][2]	Improved cellular fitness and more stable production over time.

Data Presentation

Table 1: Comparison of Butyl Isobutyrate and Related Ester Production in Different Engineered E. coli Systems

Engineering Strategy	Host Strain	Key Genes/Modifications	Titer (mg/L)	Selectivity (%)	Reference
Monoculture	E. coli	Overexpression of isobutanol and butyryl-CoA pathways, and AAT	12.6	Not Reported	[1]
Co-culture	E. coli specialists	Compartmentalized pathways for isobutanol and butyryl-CoA/AAT	133 ± 14	46	[1]
Byproduct Reduction	E. coli IBA15-2C	ΔyqhD, ΔygjB, two copies of padA	39.2% more isobutyrate (precursor)	80% of theoretical max (isobutyrate)	[5][6]

Table 2: Impact of Fermentation Conditions on Isobutyrate Production (a key precursor)

Parameter	Condition	Titer (g/L)	Fermentation Time (h)	Reference
pH Control	With Ca(OH)₂	90	144	[5][6]
pH Control	With NH₄OH	51.1	140	[6]
Dissolved Oxygen	10%	90	144	[5][6]

Experimental Protocols

Protocol 1: Shake Flask Fermentation for Butyl Isobutyrate Production

• Strain Preparation: Inoculate a single colony of the engineered microbial strain into 5 mL of Luria-Bertani (LB) medium with appropriate antibiotics and grow overnight at 37°C with shaking at 250 rpm.

• Production Culture: Inoculate the overnight culture into a 125 mL screw-capped shake flask containing 20 mL of M9 medium supplemented with glucose (e.g., 25 g/L) and xylose (e.g., 10 g/L) to an initial OD₆₀₀ of 0.1.

• Solvent Overlay: Add 10 mL of an organic solvent, such as hexadecane, to the flask to create an overlay for in-situ extraction of the produced ester.[1]

• Induction: If using an inducible promoter system, add the inducer (e.g., 0.2 mM IPTG) when the culture reaches a mid-log phase (OD₆₀₀ of 0.6-0.8).

• Incubation: Incubate the production culture at 30°C with shaking at 250 rpm for the desired production period (e.g., 48-72 hours).

• pH Adjustment (optional): For pH-controlled batch cultures, intermittently add 50-100 µL of 5 M KOH every 12 hours to maintain the pH between 6.0 and 7.5.[1]

• Sampling and Analysis: At desired time points, take samples from the organic layer for gas chromatography (GC) analysis to quantify butyl isobutyrate and other esters.

Protocol 2: Co-culture Fermentation for Improved Butyl Isobutyrate Production

• Strain Preparation: Prepare separate overnight cultures of the two specialist strains (e.g., one for isobutanol production and one for isobutyryl-CoA and AAT expression) as described in Protocol 1.

• Co-culture Inoculation: Inoculate a 125 mL screw-capped shake flask containing 20 mL of M9 medium with both specialist strains at a specific ratio (e.g., 1:4).[1]

• Substrate and Overlay: Use a mixed sugar medium (e.g., glucose and xylose) and add a solvent overlay as described in Protocol 1.

• Incubation and Analysis: Follow the incubation and analysis steps from Protocol 1. The ratio of the two strains may need to be optimized for maximal production.

Visualizations

Caption: De novo biosynthesis pathway of butyl isobutyrate from glucose.

Caption: Troubleshooting workflow for low butyl isobutyrate yield.

Caption: Comparison of monoculture and co-culture fermentation strategies.

References

• 1. Engineering a Synthetic Escherichia coli Coculture for Compartmentalized de novo Biosynthesis of Isobutyl Butyrate from Mixed Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. aimspress.com [aimspress.com]
• 6. researchgate.net [researchgate.net]
• 7. Step-by-Step Guide to Fermentation Optimization in Small Labs [synapse.patsnap.com]
• 8. How to Optimize Fermentation Parameters for Industrial Production [synapse.patsnap.com]

Technical Support Center: Optimal Separation of Butyl Isobutyrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of butyl isobutyrate.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting point for gas chromatography (GC) column selection for butyl isobutyrate analysis?

A1: For the analysis of an ester like butyl isobutyrate, both non-polar and polar GC columns can be utilized. The optimal choice is largely dependent on the complexity of the sample matrix.[1] A polar stationary phase, such as a polyethylene (B3416737) glycol (PEG) column (e.g., DB-WAX), is a recommended starting point, particularly for complex matrices where co-elution with other polar compounds is a concern. An OSHA-validated method for isobutyl isobutyrate specifies the use of a DB-WAX capillary column. For simpler mixtures where separation can be achieved based on boiling points, a non-polar column with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., HP-5ms, DB-5) is a robust choice.[1]

Q2: When should I choose a non-polar GC column over a polar one for butyl isobutyrate separation?

A2: A non-polar column is preferable for rapid screening and analysis of simple mixtures where the primary separation mechanism is based on the boiling points of the analytes.[1] If your sample contains butyl isobutyrate with other non-polar compounds of significantly different boiling points, a non-polar column will provide good resolution and shorter run times.

Q3: Can High-Performance Liquid Chromatography (HPLC) be used for the separation of butyl isobutyrate?

A3: Yes, HPLC is a viable technique for the analysis of butyl isobutyrate. A reverse-phase method using a C18 column with a mobile phase of acetonitrile (B52724) and water is suitable. For applications requiring mass spectrometry (MS) detection, a volatile acid like formic acid should be used in the mobile phase instead of non-volatile acids like phosphoric acid.[2]

Q4: My chromatogram shows peak tailing for butyl isobutyrate. What are the common causes and solutions?

A4: Peak tailing can be caused by several factors, including active sites in the GC system, poor column installation, or a mismatch between the sample solvent and the stationary phase. Here are some common causes and solutions:

• Active Sites: Polar analytes can interact with active sites in the inlet liner or at the head of the column. Using a fresh, deactivated liner or trimming a small portion (10-20 cm) from the front of the column can resolve this.

• Improper Column Installation: An incorrect column cut or improper positioning in the inlet can lead to peak tailing. Re-cutting the column to ensure a clean, 90-degree cut and reinstalling it at the correct height in the inlet is recommended.

• Contamination: Contamination in the injector or at the head of the column can cause peak distortion. Regular maintenance, including replacing the liner and septum, is crucial.

• Solvent Mismatch: Injecting a sample in a solvent that is not compatible with the stationary phase can cause peak tailing. Ensure your solvent polarity is appropriate for the column.

Q5: How do I prevent column bleed in my GC-MS analysis of butyl isobutyrate?

A5: Column bleed can increase baseline noise and reduce sensitivity. To minimize bleed, use "MS-grade" or low-bleed columns, ensure high-purity carrier gas with oxygen and hydrocarbon traps, and properly condition the column before connecting it to the mass spectrometer. Avoid exceeding the column's maximum operating temperature.

Troubleshooting Guides

GC Peak Shape and Retention Time Issues

Problem	Possible Cause	Recommended Solution
Peak Tailing	Active sites in the inlet or column	Use a deactivated inlet liner; trim the first few centimeters of the column.
Column contamination	Clean the injector and replace the liner and septum.
Improper column installation	Re-cut the column end and ensure correct installation depth in the injector and detector.
Peak Fronting	Column overload	Dilute the sample or use a column with a thicker film or larger internal diameter.
Incompatible injection solvent	Choose a solvent that is more compatible with the stationary phase.
Split Peaks	Improper injection technique	Optimize injection speed and ensure the syringe needle is not bent.
Incompatible solvent and initial oven temperature	For splitless injections, ensure the initial oven temperature is below the boiling point of the solvent.
Shifting Retention Times	Leak in the system	Check for leaks at the injector, column fittings, and gas lines.
Fluctuations in carrier gas flow rate	Verify and stabilize the carrier gas flow rate and pressure.
Column aging or contamination	Condition the column or replace it if performance degrades significantly.
Ghost Peaks	Contaminated syringe	Thoroughly clean the syringe or use a new one.
Septum bleed	Use a high-quality, low-bleed septum and ensure the injector temperature is not excessively high.
Carryover from previous injections	Run a solvent blank to confirm and clean the injector and column if necessary.

Experimental Protocols

Protocol 1: GC-FID Analysis of Butyl Isobutyrate on a Polar Column

This protocol is adapted from a standard method for the analysis of esters on a DB-WAX column.

• Column: DB-WAX (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.5 mL/min

• Injector: Split/Splitless, 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Oven Temperature Program:

  • Initial Temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 220°C

  • Hold: 5 minutes at 220°C

• Detector: Flame Ionization Detector (FID) at 250°C

• Sample Preparation: Dilute the sample containing butyl isobutyrate in a suitable polar-compatible solvent such as methanol (B129727) or isopropanol.

Protocol 2: GC-MS Analysis of Butyl Isobutyrate on a Non-Polar Column

This protocol is a general method for the analysis of flavor and fragrance compounds on an HP-5ms column.

• Column: HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Injector: Split/Splitless, 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Oven Temperature Program:

  • Initial Temperature: 50°C, hold for 1 minute

  • Ramp: 15°C/min to 250°C

  • Hold: 5 minutes at 250°C

• Mass Spectrometer:

  • Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Range: 40-350 amu

• Sample Preparation: Dilute the sample containing butyl isobutyrate in a suitable non-polar solvent like hexane (B92381) or dichloromethane.

Protocol 3: HPLC-UV Analysis of Butyl Isobutyrate

This is a general reverse-phase HPLC method for the separation of isobutyl isobutyrate.[2]

• Column: C18, 5 µm, 4.6 x 150 mm

• Mobile Phase: Acetonitrile:Water (70:30 v/v) with 0.1% Phosphoric Acid

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detector: UV at 210 nm

• Column Temperature: 30°C

• Sample Preparation: Dissolve the sample in the mobile phase.

Data Presentation

Table 1: Comparison of GC Column Performance for Butyl Isobutyrate Analysis

Performance Metric	Non-Polar Column (e.g., HP-5ms)	Polar Column (e.g., DB-WAX)	Comments
Primary Separation Mechanism	Boiling Point	Polarity and Boiling Point	Non-polar columns separate primarily by volatility, while polar columns offer additional selectivity based on dipole-dipole interactions.[1]
Retention Time	Shorter	Longer	The ester group of butyl isobutyrate interacts more strongly with the polar stationary phase, leading to increased retention.[1]
Resolution	Good for simple matrices	Excellent for complex matrices	The alternative selectivity of a polar column is advantageous for resolving butyl isobutyrate from other polar or co-eluting compounds.[1]
Peak Shape	Generally Symmetrical	Symmetrical with modern inert columns	Peak tailing can occur with polar compounds on some polar columns, but modern inert columns are designed to minimize this.

Visualizations

Caption: Workflow for selecting the optimal GC column for butyl isobutyrate separation.

Caption: A logical workflow for troubleshooting common GC peak shape issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Separation of Isobutyl butyrate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Derivatization methods for enhancing butyl isobutyrate detection

Welcome to the technical support center for the analysis of butyl isobutyrate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on derivatization methods aimed at enhancing the detection of butyl isobutyrate in various applications. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist you in your analytical workflows.

Frequently Asked Questions (FAQs)

Q1: Why should I consider derivatization for the analysis of butyl isobutyrate?

While butyl isobutyrate can be analyzed directly by gas chromatography (GC), derivatization is a chemical modification process that can significantly improve its analytical characteristics.[1] The primary reasons to derivatize are to increase the volatility and thermal stability of the analyte, which can lead to improved chromatographic peak shape, reduced interaction with active sites in the GC system, and consequently, enhanced sensitivity and more accurate quantification.[1][2]

Q2: What are the most common derivatization techniques applicable to butyl isobutyrate?

For an ester like butyl isobutyrate, the most relevant derivatization approaches are transesterification and silylation.

• Transesterification: This process involves the exchange of the butyl group in butyl isobutyrate with another alcohol, typically to form a methyl ester (Fatty Acid Methyl Ester - FAME), which is often more volatile.[3][4] Common reagents for this acid-catalyzed reaction include methanolic hydrochloric acid (HCl) and boron trifluoride in methanol (B129727) (BF3-methanol).[3][5]

• Silylation: This is a very common derivatization technique in GC analysis where an active hydrogen is replaced by a trimethylsilyl (B98337) (TMS) group.[6] While butyl isobutyrate does not have an active hydrogen, if the analysis involves the hydrolysis of the ester to isobutyric acid and butanol, silylation of the resulting carboxylic acid and alcohol can be performed.[2] N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) is a powerful silylating agent for this purpose.[2]

Q3: How do I choose the right derivatization method?

The choice of derivatization method depends on your specific analytical needs and sample matrix.

• For converting butyl isobutyrate to a more volatile ester, acid-catalyzed transesterification is a robust choice. It is effective for a broad range of lipids.[3]

• If your analytical workflow involves the hydrolysis of butyl isobutyrate, subsequent silylation of the resulting isobutyric acid and butanol can be highly effective, especially for complex matrices, as it increases volatility and reduces polarity.[2][6]

Q4: Is an internal standard necessary for accurate quantification of butyl isobutyrate?

Yes, the use of an internal standard is highly recommended for accurate and precise quantification. An internal standard helps to correct for variability during sample preparation, extraction, injection, and analysis.[7] For butyl isobutyrate analysis, a stable isotope-labeled analog would be ideal. If that is not available, a compound with similar chemical properties and retention time that is not present in the sample can be used.

Troubleshooting Guides

This section addresses common issues encountered during the derivatization and analysis of butyl isobutyrate.

Problem	Potential Causes	Recommended Solutions
Low or No Derivative Peak	Incomplete derivatization reaction.	- Ensure reagents are fresh and properly stored. - Optimize reaction time and temperature. - Check for the presence of water, which can interfere with silylation and some esterification reactions.[1]
Degradation of the analyte or derivative.	- Ensure proper sample storage conditions (e.g., cool and dark). - Analyze samples as soon as possible after derivatization.
Inefficient extraction of the derivative.	- Optimize the extraction solvent and technique for your specific sample matrix.[8]
Poor Peak Shape (Tailing or Fronting)	Active sites in the GC inlet or column.	- Use a deactivated inlet liner. - Condition the column according to the manufacturer's instructions.
Column overload.	- Dilute the sample extract.[8]
Incompatible injection solvent.	- Ensure the injection solvent is compatible with the GC column's stationary phase.[8]
Presence of Extraneous Peaks	Contaminated reagents or solvents.	- Use high-purity reagents and solvents. - Run a method blank to identify sources of contamination.[9]
Byproducts from the derivatization reaction.	- Optimize the derivatization conditions to minimize side reactions. - A post-derivatization cleanup step, such as a solvent extraction, may be necessary.
Irreproducible Results	Inconsistent sample preparation.	- Follow standardized sample preparation procedures meticulously. - Use calibrated pipettes for all additions.[10]
Instrument instability.	- Perform regular GC maintenance, including cleaning the ion source and checking for leaks. - Inject a set of standards to confirm system stability before and during the analytical run.[7]

Quantitative Data Summary

The following table summarizes a comparison of derivatization efficiencies for different methods, which can be indicative of their potential performance for butyl isobutyrate. The data is based on the analysis of fatty acids, which share functional similarities with the hydrolysis products of butyl isobutyrate.

Derivatization Method	Target Analytes	Derivatization Rate	Key Advantages	Key Limitations
Methanolic HCl	Free Fatty Acids, Polar Lipids, Triacylglycerols, Cholesterol Esters	>80% for all tested lipids[5]	Versatile for a broad range of lipid classes.[3]	Requires higher temperatures and longer reaction times compared to base-catalyzed methods.[3]
NaOH + BF3	Free Fatty Acids, Polar Lipids, Triacylglycerols, Cholesterol Esters	>80% for all tested lipids[5]	Suitable for a wide range of lipid classes.	BF3 can be less effective for transesterification on its own.[3]
Potassium Hydroxide (B78521) (KOH)	Triacylglycerols, Polar Lipids	High	Rapid reaction at room temperature.	Not effective for free fatty acids.[5]
Trimethylsulfonium hydroxide (TMSH)	Triacylglycerols, Polar Lipids	Insufficient for polyunsaturated fatty acids (<50%)[5]	Simple one-step reaction.	May not be suitable for all analytes, particularly unsaturated ones.[5]

Experimental Protocols

Protocol 1: Acid-Catalyzed Transesterification using Methanolic HCl

This protocol describes the conversion of butyl isobutyrate to isobutyric acid methyl ester.

• Sample Preparation: Prepare a solution of the sample containing butyl isobutyrate in a suitable solvent (e.g., hexane).

• Reagent Addition: To the sample solution, add 1 mL of 1 M methanolic HCl.[3]

• Reaction: Securely cap the reaction vial and heat it at 80°C in a water bath or heating block for 1 hour.[3]

• Cooling: Remove the vial from the heat source and allow it to cool to room temperature.

• Extraction of FAMEs: Add 1 mL of a 0.9% (w/v) aqueous sodium chloride solution and 150 µL of hexane (B92381). Vortex the mixture thoroughly for 1 minute.[3]

• Phase Separation: Centrifuge the vial at 1,500 x g for 10 minutes to achieve clear separation of the aqueous and organic layers.[3]

• Sample Collection: Carefully transfer the upper hexane layer containing the isobutyric acid methyl ester to a clean GC vial for analysis.

Protocol 2: Silylation using MSTFA (following hydrolysis)

This protocol is for the derivatization of isobutyric acid and butanol after the hydrolysis of butyl isobutyrate.

• Hydrolysis: The first step is to hydrolyze the butyl isobutyrate to isobutyric acid and butanol. This can be achieved through acidic or basic hydrolysis (a specific protocol for this step should be developed and validated based on the sample matrix).

• Drying: After hydrolysis and extraction of the isobutyric acid and butanol into a suitable organic solvent, the extract must be dried completely. This can be done under a gentle stream of nitrogen. It is crucial to remove all water as it will react with the silylating reagent.[1]

• Derivatization:

  • Add 100 µL of N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) to the dried residue.

  • If derivatization is difficult, 1% Trimethylchlorosilane (TMCS) can be added to the MSTFA as a catalyst.

  • Cap the vial tightly and heat at 60-80°C for 30-60 minutes.

• Analysis: After cooling to room temperature, the sample is ready for injection into the GC-MS.

Visualizations

Caption: Experimental workflow for enhancing butyl isobutyrate detection.

Caption: A logical workflow for troubleshooting common analytical issues.

References

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Determining the fatty acid composition in plasma and tissues as fatty acid methyl esters using gas chromatography – a comparison of different derivatization and extraction procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Sensory Panel Calibration for Butyl Isobutyrate Evaluation

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in calibrating sensory panels for the consistent evaluation of butyl isobutyrate.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of calibrating a sensory panel for butyl isobutyrate evaluation?

A1: The primary purpose of calibrating a sensory panel is to standardize how panelists interpret and rate the sensory attributes of butyl isobutyrate. This ensures that the data collected is reliable, reproducible, and consistent, minimizing variability that can arise from individual differences in perception and scaling.[1][2] Consistent panel performance is crucial for making accurate decisions in product development, quality control, and research.[3][4]

Q2: What are the key sensory attributes associated with butyl isobutyrate?

A2: Butyl isobutyrate is primarily characterized by its fruity and sweet aroma. Common descriptors include ethereal, tropical fruit, pineapple, grape skin, and banana.[5] The flavor profile is similarly described as fruity, with notes of pineapple and ripe tropical fruit.[5] It is essential for the panel to agree on a common vocabulary to describe these attributes.

Q3: How many panelists are recommended for a trained sensory panel?

A3: While there is no single definitive number, a trained analytical or expert panel typically consists of 8 to 15 individuals.[6] The selection process should focus on individuals who demonstrate good sensory acuity, motivation, and the ability to work as part of a team.[3][7]

Q4: What are the essential standards to follow for sensory evaluation?

A4: Several international standards provide a framework for sensory analysis. Key standards include ASTM E253 for terminology related to sensory evaluation, ISO 8586 for general guidelines on the selection, training, and monitoring of assessors, and ISO 3972 for methodology on investigating taste sensitivity.[8][9][10][11][12][13][14] Adhering to these standards helps ensure the quality and reliability of sensory data.[13]

Troubleshooting Guide

Q5: My panelists are using different parts of the intensity scale for the same sample. How can I fix this?

A5: This issue, known as scale usage bias, can be addressed through targeted training and calibration exercises.[15][16] One effective method is the use of reference standards to "anchor" the scale.[15] Provide panelists with samples representing low, medium, and high intensities of a key attribute (e.g., "fruity aroma") and assign specific numerical values to them on the scale. Regular practice with these anchors will help align the panel's ratings.[15]

Q6: Panelists are not consistently identifying the primary aroma of butyl isobutyrate. What steps should I take?

A6: Inconsistent identification of primary aromas often points to a need for more intensive training on attribute recognition.[1][7]

• Attribute Training: Begin with basic aroma identification exercises using reference materials for the expected aromas of butyl isobutyrate (e.g., pineapple, banana).[5]

• Vocabulary Alignment: Conduct group sessions where panelists discuss their perceptions of the reference aromas and collectively agree on a standardized vocabulary.[3]

• Discrimination Tests: Use methods like the triangle test, where panelists must identify the different sample among three, to sharpen their ability to detect subtle differences.[7][8]

Q7: There is significant variation in panel results from one session to another. How can I improve reproducibility?

A7: Poor reproducibility can stem from several factors. To improve it:

• Standardize Procedures: Ensure that sample preparation, serving temperature, and volume are identical for every session.[17]

• Control the Environment: Conduct sessions in a dedicated sensory analysis room that is free from distracting odors, noises, and has controlled lighting and temperature.[6][17][18]

• Monitor Panelist Performance: Regularly assess each panelist's performance for consistency. If a panelist shows high variability, they may require retraining.[2][19]

• Minimize Panelist Fatigue: Limit the number of samples evaluated in a single session and provide adequate breaks, along with water and unsalted crackers for palate cleansing.[17][18]

Q8: Some panelists report sensory fatigue quickly. What can be done to mitigate this?

A8: Sensory fatigue is a common issue, especially with potent aromas. To mitigate it:

• Limit Sample Numbers: For complex or strong-flavored products, it is advisable to limit the number of samples per session. For instance, while up to 6-8 beer samples might be manageable, for more intense products, 1-2 samples might be the maximum.[17]

• Enforce Palate Cleansing: Insist that panelists rinse their mouths with water and eat a small piece of an unsalted cracker between samples to neutralize lingering flavors.[17]

• Control Inter-Sample Time: Allow for a sufficient time interval between samples, typically around 30 seconds, to allow sensory receptors to recover.[12]

Experimental Protocols

Protocol 1: Panelist Screening and Selection

Objective: To select individuals with the requisite sensory acuity for training.

Methodology:

• Recruitment: Recruit potential panelists who are available, motivated, and have a positive attitude towards participating in sensory tests.[3][7]

• Basic Sensory Acuity Tests:

  • Color Vision Test: Use a standard test like the Ishihara test to screen for color blindness.[7]

  • Basic Taste Recognition: Prepare solutions of sweet (sucrose), sour (citric acid), salty (sodium chloride), and bitter (caffeine) at varying concentrations. Ask candidates to identify the tastes.[1][7]

  • Odor Recognition: Present a series of common food-related aromas for identification.[7]

• Ranking/Discrimination Test:

  • Provide a series of solutions of butyl isobutyrate at slightly different concentrations.

  • Ask candidates to rank them in order of intensity. This assesses their ability to discriminate between similar stimuli.[7]

• Selection: Select candidates who consistently demonstrate high accuracy in these tests for further training.

Protocol 2: Panel Calibration Using Reference Standards

Objective: To align the panel's use of the intensity scale for key attributes of butyl isobutyrate.

Methodology:

• Reference Standard Preparation: Prepare aqueous solutions of butyl isobutyrate at concentrations determined to represent "low," "medium," and "high" intensities of the primary "fruity" aroma.

• Anchoring Session:

  • Present the "low" reference and inform the panel that this represents a specific point on the scale (e.g., 15 on a 100-point scale).

  • Repeat for the "medium" (e.g., 50) and "high" (e.g., 85) reference standards.

• Practice Evaluation:

  • Provide panelists with several coded samples of butyl isobutyrate with varying intensities that fall between the anchors.

  • Panelists rate the intensity of the "fruity" attribute for each sample.

• Feedback and Discussion:

  • Reveal the codes and discuss the results as a group.

  • Identify and discuss discrepancies in ratings to help panelists adjust their internal scales.[20] Repeat this exercise regularly to maintain calibration.

Data Presentation

Table 1: Example Reference Standards for "Fruity" Aroma Intensity

Reference Point	Butyl Isobutyrate Concentration (in water)	Assigned Scale Value (0-100)
Low Anchor	0.5 ppm	15
Medium Anchor	2.0 ppm	50
High Anchor	5.0 ppm	85

Table 2: Panelist Performance Tracking (Example)

Panelist ID	Session 1 (Sample X)	Session 2 (Sample X)	Session 3 (Sample X)	Mean Score	Standard Deviation
P01	65	68	66	66.3	1.53
P02	80	75	78	77.7	2.52
P03	67	65	69	67.0	2.00
P04	62	85	70	72.3	11.68
Panel Mean	68.5	73.3	70.8	70.9

Note: Panelist P04 shows high standard deviation, indicating inconsistency that may require follow-up training.

Visualizations

Caption: Workflow for sensory panelist screening and selection.

Caption: Logical workflow for a sensory panel calibration session.

References

• 1. Training a Sensory Panel – Sensory Nutrition: the role of sensory properties of foods in nutrition and health [pressbooks.pub]
• 2. researchgate.net [researchgate.net]
• 3. Training an expert tasting panel at your company - Mérieux NutriSciences [consumer.silliker.es]
• 4. cdn.brewersassociation.org [cdn.brewersassociation.org]
• 5. isobutyl isobutyrate, 97-85-8 [thegoodscentscompany.com]
• 6. agritrop.cirad.fr [agritrop.cirad.fr]
• 7. Screening and Training Methods for Sensory Panelists - Agriculture Notes by Agriculture.Institute [agriculture.institute]
• 8. It's Sensory | ASTM [astm.org]
• 9. ASTM E253 : 2025 Standard Terminology Relating to Sensory Evaluation of Materials and Products [bsbedge.com]
• 10. scribd.com [scribd.com]
• 11. Standards for Sensing | ASTM [astm.org]
• 12. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 13. dlg.org [dlg.org]
• 14. dlg.org [dlg.org]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. youtube.com [youtube.com]
• 18. researchgate.net [researchgate.net]
• 19. How to measure consumer's inconsistency in sensory testing? - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A Comparison of Two Sensory Panels Trained with Different Feedback Calibration Range Specifications via Sensory Description of Five Beers - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of butyl isobutyrate during sample preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of butyl isobutyrate during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is butyl isobutyrate and why is its stability during sample preparation important?

A1: Butyl isobutyrate is a carboxylic ester with a characteristic fruity odor, used as a flavoring agent and in the manufacture of various products.[1] Its accurate quantification is critical for quality control and safety assessment. Degradation during sample preparation can lead to inaccurate measurements, affecting product quality, regulatory compliance, and research outcomes.

Q2: What are the primary degradation pathways for butyl isobutyrate?

A2: The main degradation pathways for butyl isobutyrate, like other esters, are hydrolysis and oxidation.[2]

• Hydrolysis: This is the reaction of the ester with water to form isobutyric acid and butanol. It can be catalyzed by both acids and bases.[3][4] The rate of hydrolysis is significantly influenced by pH.[1]

• Oxidation: This can be initiated by factors like light, elevated temperatures, and the presence of metal ions or peroxides.[2]

• Thermal Degradation: High temperatures can also lead to the breakdown of the molecule.[5]

Q3: What are the common signs of butyl isobutyrate degradation in a sample?

A3: Signs of degradation can include:

• A decrease in the measured concentration of butyl isobutyrate over time.

• The appearance of unexpected peaks in your chromatogram, corresponding to degradation products like isobutyric acid or butanol.

• A noticeable change in the odor of the sample, potentially a more acidic or sour smell due to the formation of isobutyric acid.

• Inconsistent results between replicate samples.

Q4: How can I minimize hydrolysis of butyl isobutyrate during sample preparation?

A4: To minimize hydrolysis:

• Control pH: Maintain the sample and extraction solvents at a neutral pH (around 7) where the hydrolysis rate is slowest.[1] Avoid strongly acidic or basic conditions. If the sample matrix is inherently acidic or basic, consider neutralization steps.

• Minimize Water Contact: Use anhydrous solvents and drying agents (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate) to remove residual water from your sample extracts.[6]

• Work Quickly and at Low Temperatures: Perform extraction and sample handling steps promptly and at reduced temperatures to slow down the hydrolysis reaction rate.

Q5: What analytical techniques are most suitable for the quantification of butyl isobutyrate?

A5: Gas chromatography (GC) is the primary technique for analyzing volatile compounds like butyl isobutyrate.[7] Common detectors include:

• Flame Ionization Detector (FID): Provides good sensitivity for organic compounds.[8]

• Mass Spectrometry (MS): Offers high selectivity and allows for positive identification of the compound based on its mass spectrum.[7][9]

Troubleshooting Guides

This section provides solutions to common problems encountered during the sample preparation of butyl isobutyrate.

Problem 1: Low or inconsistent recovery of butyl isobutyrate.

Possible Cause	Troubleshooting Step
Incomplete Extraction	Optimize the extraction solvent and technique. For liquid-liquid extraction (LLE), ensure vigorous mixing and sufficient extraction time. For solid-phase microextraction (SPME), optimize fiber coating, extraction time, and temperature.[7][10]
Analyte Degradation	Review the sample preparation workflow for potential causes of degradation (see FAQs). Implement control measures such as pH control, use of anhydrous solvents, and low-temperature processing.[10]
Volatility and Sample Loss	Butyl isobutyrate is volatile.[1] Ensure sample containers are well-sealed. Minimize headspace in vials. Avoid excessive heating during solvent evaporation steps.
Matrix Effects	Components in the sample matrix can interfere with extraction and analysis.[11] Consider matrix-matched calibration standards or the use of an internal standard to correct for recovery losses.

Problem 2: Appearance of extra peaks in the chromatogram.

Possible Cause	Troubleshooting Step
Hydrolysis	The extra peaks may correspond to isobutyric acid and butanol. Confirm their identity using mass spectrometry or by injecting standards of the suspected degradation products. Implement strategies to minimize hydrolysis as described in the FAQs.
Contamination	The contamination may come from solvents, glassware, or the sampling environment. Analyze a solvent blank to check for contaminants. Ensure all glassware is thoroughly cleaned and rinsed with high-purity solvent.
Thermal Degradation in GC Inlet	High inlet temperatures can cause degradation of thermally labile compounds. Try reducing the GC inlet temperature.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Butyl Isobutyrate

This protocol is suitable for extracting butyl isobutyrate from aqueous matrices.

• Sample Preparation:

  • Take a known volume or weight of the liquid sample (e.g., 10 mL) and place it in a separatory funnel.

  • If necessary, adjust the pH of the sample to neutral (pH 7) using a suitable buffer or dilute acid/base.

• Extraction:

  • Add a suitable water-immiscible organic solvent (e.g., dichloromethane, hexane) to the separatory funnel.[12] The volume will depend on the desired concentration factor.

  • Add an internal standard if required for quantification.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the pressure.

  • Allow the layers to separate completely.

• Collection:

  • Drain the organic layer (bottom layer for dichloromethane, top layer for hexane) into a clean collection vial.

  • Repeat the extraction process with a fresh portion of the organic solvent to improve recovery.

  • Combine the organic extracts.

• Drying and Concentration:

  • Dry the extract by passing it through a small column containing anhydrous sodium sulfate or by adding the drying agent directly to the vial and swirling.[6]

  • If necessary, concentrate the extract to the desired volume under a gentle stream of nitrogen. Avoid excessive heat.

• Analysis:

  • Transfer the final extract to a GC vial for analysis by GC-FID or GC-MS.

Protocol 2: Headspace Solid-Phase Microextraction (HS-SPME) for Butyl Isobutyrate

This is a solvent-free technique suitable for volatile compounds in liquid or solid matrices.[7]

• Sample Preparation:

  • Place a known amount of the sample (e.g., 5 g of a solid or 5 mL of a liquid) into a headspace vial.[7]

  • Add an internal standard if necessary.

  • For aqueous samples, adding salt (e.g., sodium chloride) can improve the partitioning of the analyte into the headspace.[12]

  • Seal the vial with a septum cap.

• Extraction:

  • Place the vial in a heated agitator.

  • Equilibrate the sample at a specific temperature (e.g., 40-60°C) for a set time (e.g., 15 minutes) to allow the analyte to partition into the headspace.[7]

  • Expose the SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for a defined period (e.g., 30 minutes) to adsorb the analyte.[7]

• Desorption and Analysis:

  • Retract the fiber and immediately insert it into the heated inlet of the GC.

  • Desorb the analyte from the fiber onto the GC column by keeping the fiber in the inlet for a few minutes.[7]

  • Start the GC analysis.

Visualizations

Caption: Experimental workflow for butyl isobutyrate sample preparation and analysis.

References

• 1. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. guidechem.com [guidechem.com]
• 5. researchgate.net [researchgate.net]
• 6. tsfx.edu.au [tsfx.edu.au]
• 7. benchchem.com [benchchem.com]
• 8. osha.gov [osha.gov]
• 9. usercontent.one [usercontent.one]
• 10. organomation.com [organomation.com]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of GC-MS and GC-FID Methods for Butyl Isobutyrate Analysis in Beverages

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID) for the quantitative analysis of butyl isobutyrate in beverages. Butyl isobutyrate is a key flavor compound, and its accurate quantification is crucial for quality control in the beverage industry. This document presents supporting experimental data from validated methods to assist researchers in selecting the most appropriate technique for their analytical needs.

Quantitative Performance Comparison

The selection of an analytical method hinges on its performance characteristics. Below is a summary of validation parameters for a Headspace Solid-Phase Microextraction (HS-SPME) GC-MS method specifically validated for butyl isobutyrate in beer, compared with typical performance data for HS-SPME-GC-FID methods used for ester analysis in similar beverage matrices.

Validation Parameter	HS-SPME-GC-MS (Butyl Isobutyrate in Beer)	HS-SPME-GC-FID (Esters in Beverages - Representative Data)
Linearity (R²)	>0.99	≥0.997
Limit of Detection (LOD)	0.01 - 0.24 µg/L[1]	0.0002 - 0.024 mg/L
Limit of Quantitation (LOQ)	0.02 - 0.81 µg/L[1]	Not explicitly stated for butyl isobutyrate, but generally in the low mg/L range.
Accuracy (Recovery)	92 - 101%[1]	95.15% to 99.85%
Precision (RSD)	7.0 - 11.3%[1]	1.51% - 4.22%

Experimental Protocols

Detailed and reproducible experimental protocols are essential for method validation and implementation.

Protocol 1: HS-SPME-GC-MS for Butyl Isobutyrate in Beer

This method is adapted from a validated study for the quantification of hop-derived esters in beer.[1]

1. Sample Preparation:

• Aliquots of 2 mL of beer are transferred into 10 mL headspace vials.

• 10 µL of an internal standard (ISTD) mix solution (e.g., deuterated esters) in ethanol (B145695) (2 mg/L) is added to each vial to achieve a final concentration of 10 µg/L.

• Vials are sealed with a magnetic screw cap with a silicone/PTFE septum.

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Fiber: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

• Incubation: Vials are incubated at 60°C for 7.5 minutes with agitation (10 seconds at 500 rpm followed by 1 second of rest).

• Extraction: The SPME fiber is exposed to the headspace for 20 minutes at 60°C.

3. Gas Chromatography-Mass Spectrometry (GC-MS):

• Injector: Splitless injection at 250°C.

• Column: A suitable capillary column for volatile compound analysis (e.g., DB-WAX or equivalent).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature of 40°C, hold for 2 minutes.

  • Ramp to 62°C at 7.5°C/min.

  • Ramp to 72°C at 10°C/min.

  • Ramp to 90°C at 5°C/min.

  • Ramp to 100°C at 10°C/min.

  • Ramp to 105°C at 5°C/min.

  • Ramp to 150°C at 10°C/min.

  • Ramp to 160°C at 2°C/min.

  • Ramp to 170°C at 20°C/min.

  • Ramp to 300°C at 70°C/min.

• MS Transfer Line: 310°C.

• Ionization: Electron Impact (EI) at 70 eV.

• Ion Source Temperature: 250°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) using specific quantifier and qualifier ions for butyl isobutyrate.

Protocol 2: HS-SPME-GC-FID for Volatile Esters in Beer (Representative Method)

This protocol is a generalized representation based on common practices for the analysis of flavor volatiles in beer using GC-FID.[2]

1. Sample Preparation:

• Degas beer samples by sonication.

• Transfer 10 mL of degassed beer into a 20 mL headspace vial.

• Add 3 g of NaCl to the vial to improve the partitioning of volatiles into the headspace.

• Add a suitable internal standard (e.g., n-butanol).

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Fiber: 85 µm Polyacrylate.[2]

• Incubation and Extraction: Incubate the vial at 40°C for 30 minutes with the SPME fiber exposed to the headspace.[2]

3. Gas Chromatography-Flame Ionization Detection (GC-FID):

• Injector: Splitless injection at 250°C.[2]

• Column: A polar capillary column such as a DB-WAX or equivalent.

• Carrier Gas: Nitrogen.[2]

• Oven Temperature Program:

  • Initial temperature of 40°C, hold for 5 minutes.

  • Ramp to 190°C at 5°C/min, hold for 1 minute.[2]

• Detector: FID at 250°C.[2]

• Gas Flows: Hydrogen and air at optimized flow rates for the detector.

Method Comparison and Alternatives

GC-MS offers high selectivity and sensitivity, making it ideal for the analysis of complex beverage matrices where unambiguous identification of analytes is crucial. The use of Selected Ion Monitoring (SIM) mode, as detailed in the protocol, significantly enhances sensitivity for target compounds like butyl isobutyrate.

GC-FID is a robust and cost-effective alternative, widely used for routine quality control.[3] While it provides excellent quantitative data, it relies solely on retention time for compound identification, which can be a limitation in complex samples with co-eluting peaks. For well-established analytical workflows where the primary goal is to quantify known target compounds, GC-FID is a highly suitable technique.

Liquid-Liquid Extraction (LLE) followed by GC-MS or GC-FID is another common sample preparation technique. LLE can be effective for extracting a broader range of compounds, but it is more labor-intensive and requires the use of organic solvents.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams outline the logical flow of the validated GC-MS method and a representative alternative.

Caption: Workflow for HS-SPME-GC-MS analysis of butyl isobutyrate in beer.

Caption: A representative workflow for HS-SPME-GC-FID analysis of esters in beer.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. gcms.cz [gcms.cz]

A Comparative Analysis of the Flavor Profiles of Butyl Isobutyrate and Ethyl Butyrate

In the realm of flavor and fragrance chemistry, esters are paramount in constructing the fruity aromas that define a vast array of food, beverage, and pharmaceutical products. Among these, butyl isobutyrate and ethyl butyrate (B1204436) are two prominent esters, each possessing a distinct and valuable sensory profile. This guide provides an objective comparison of their flavor characteristics, supported by available quantitative data and detailed experimental methodologies for their sensory evaluation.

Flavor Profile Comparison

Both butyl isobutyrate and ethyl butyrate are characterized by their pleasant, fruity aromas. However, they differ in their specific nuances and potency. Ethyl butyrate is widely recognized for its strong, sweet, and diffusive fruity character, most commonly associated with pineapple and tropical fruits. In contrast, butyl isobutyrate offers a fresh and fruity profile with dominant notes of apple and banana.

Quantitative Sensory Data

Sensory Attribute	Butyl Isobutyrate	Ethyl Butyrate
Odor Detection Threshold (in water)	80 - 170 ppb	1 ppb
Primary Flavor Descriptors	Fruity, Apple, Banana, Sweet	Fruity, Pineapple, Tropical, Tutti-Frutti
Illustrative Intensity Ratings (0-10 scale)*	Fruity: 7, Apple: 6, Banana: 5, Sweet: 4	Fruity: 8, Pineapple: 7, Sweet: 6, Tropical: 5

*Illustrative intensity ratings are based on a composite of descriptive literature and are not derived from a single comparative study.

Experimental Protocols

To quantitatively and qualitatively assess the flavor profiles of butyl isobutyrate and ethyl butyrate, standardized sensory evaluation and instrumental analysis methods are employed.

Sensory Evaluation: Quantitative Descriptive Analysis (QDA)

QDA is a method used to identify and quantify the sensory attributes of a product by a trained panel.

1. Panelist Selection and Training:

• Screening: A panel of 10-12 individuals is selected based on their sensory acuity, ability to discriminate between different aromas, and verbal fluency in describing sensory perceptions.

• Training: Panelists undergo extensive training (20-40 hours) to develop a consensus vocabulary (lexicon) to describe the aroma and flavor attributes of fruity esters. Reference standards are used to anchor sensory terms.

2. Lexicon Development: The panel, guided by a panel leader, is presented with a range of fruity esters, including butyl isobutyrate and ethyl butyrate, to generate a comprehensive list of descriptive terms. Through discussion and consensus, a final set of non-overlapping attributes is established. A potential lexicon for comparing these two esters could include: Fruity (general), Pineapple, Apple, Banana, Tropical, Sweet, Green, and Chemical/Solvent.

3. Sample Preparation and Presentation:

• Samples of butyl isobutyrate and ethyl butyrate are diluted to a concentration of 10 ppm in deionized, odorless water.

• 15 mL of each sample is presented in identical, coded, odorless glass containers at a controlled room temperature (22 ± 1°C).

• The order of sample presentation is randomized for each panelist to minimize order effects.

4. Sensory Evaluation:

• Evaluations are conducted in individual, well-ventilated sensory booths under white light.

• Panelists assess the aroma of each sample by sniffing from the container. For flavor analysis, panelists take a small sip, hold it in their mouth for 5 seconds, and then expectorate.

• Panelists rate the intensity of each descriptor on a 15-cm unstructured line scale, anchored with "low" and "high" at the ends.

• Palate cleansing with deionized water and unsalted crackers is required between samples, with a mandatory waiting period of at least two minutes.

5. Data Analysis: The intensity ratings from the line scales are converted to numerical data, and statistical analysis (e.g., ANOVA) is performed to determine significant differences in the sensory attributes between the two esters.

Instrumental Analysis: Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with human sensory perception to identify odor-active compounds.

1. Sample Preparation:

• A solution of the ester (e.g., 100 ppm in a suitable solvent like ethanol) is prepared.

• For complex matrices, a volatile extraction method such as headspace solid-phase microextraction (HS-SPME) is employed to isolate the aroma compounds.

2. GC-MS-O Analysis:

• The extracted volatiles are injected into a gas chromatograph coupled with both a mass spectrometer (MS) and an olfactometry port.

• The GC column separates the individual volatile compounds.

• The effluent from the column is split, with one portion going to the MS for chemical identification and the other to the olfactometry port for sensory detection by a trained analyst.

3. Data Collection and Analysis:

• The analyst at the olfactometry port records the retention time, duration, and sensory descriptors of each detected odor.

• The GC-O data (aromagram) is then aligned with the chromatogram from the MS to identify the specific compounds responsible for each aroma.

• Techniques like Aroma Extract Dilution Analysis (AEDA) can be used, where the sample is serially diluted and re-analyzed by GC-O to determine the flavor dilution (FD) factor, which indicates the potency of each odorant.

Visualization of Experimental Workflows

Caption: Workflow for Quantitative Descriptive Analysis.

Caption: Workflow for Gas Chromatography-Olfactometry.

A Comparative Sensory Analysis: Butyl Isobutyrate vs. Isobutyl Isobutyrate

In the realm of flavor and fragrance chemistry, isomeric esters often present unique and distinct sensory profiles. This guide provides a detailed comparison of the sensory characteristics of two such isomers: butyl isobutyrate and isobutyl isobutyrate. Targeted at researchers, scientists, and professionals in drug development, this document synthesizes available data on their odor and taste profiles, supported by established experimental methodologies.

Chemical Structures

Butyl isobutyrate and isobutyl isobutyrate are isomers with the same chemical formula, C8H16O2. However, the arrangement of their atoms differs, specifically in the structure of the butyl group, which leads to their distinct sensory properties.

Figure 1: Chemical structures of Butyl Isobutyrate and Isobutyl Isobutyrate.

Sensory Profile Comparison

The sensory characteristics of these two esters, while both generally described as fruity, possess distinct nuances in their odor and taste profiles.

Sensory Attribute	Butyl Isobutyrate	Isobutyl Isobutyrate
Odor Descriptors	Strong, fresh, fruity (apple, banana), sweet, green, tropical[1][2][3][4]	Pleasant, fruity, sweet (resembling berries or pineapple), ethereal, grape skin[5][6][7][8][9]
Taste Descriptors	Sweet, pineapple-like[1][4]	Fruity, grape skin, pineapple, tropical[6][10][11]
FEMA Number	2188[2][4]	2189 (as Isobutyl 2-methylpropanoate)
CAS Number	97-87-0[1][2]	97-85-8[8][12]

Experimental Protocols for Sensory Analysis

The characterization of flavor and aroma compounds relies on a combination of instrumental analysis and human sensory evaluation. The following are standard methodologies employed in the sensory assessment of esters like butyl isobutyrate and isobutyl isobutyrate.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector.[13][14][15] This method is instrumental in identifying which volatile compounds in a mixture are responsible for its aroma.

Experimental Workflow:

• Sample Preparation: The ester is diluted in an appropriate solvent to a concentration suitable for injection into the gas chromatograph.

• GC Separation: The sample is injected into a gas chromatograph, where the volatile compounds are separated based on their boiling points and chemical properties as they pass through a capillary column.

• Dual Detection: At the end of the column, the effluent is split. One portion is directed to a chemical detector (e.g., a mass spectrometer or flame ionization detector) for compound identification and quantification. The other portion is sent to an olfactometry port.

• Olfactory Assessment: A trained sensory panelist or "assessor" sniffs the effluent from the olfactometry port and records the perceived aroma, its intensity, and its duration at specific retention times.

• Data Correlation: The data from the chemical detector is correlated with the sensory data from the assessor to identify the specific compounds responsible for the perceived aromas.

Figure 2: A simplified workflow for Gas Chromatography-Olfactometry (GC-O).

Descriptive Sensory Analysis

Descriptive sensory analysis is a method used to identify, describe, and quantify the sensory attributes of a product by a panel of trained judges.[16][17][18]

Experimental Protocol:

• Panelist Selection and Training: A group of individuals is screened for their sensory acuity. Those selected undergo intensive training to recognize and scale the intensity of various aroma and flavor attributes relevant to the samples being tested.

• Lexicon Development: The trained panel collaboratively develops a specific vocabulary (lexicon) of descriptive terms that will be used to characterize the sensory properties of the esters.

• Sample Evaluation: The esters are prepared in a neutral base (e.g., water, oil, or unscented lotion) at controlled concentrations. The samples are presented to the panelists in a controlled environment to minimize biases.[19] Each panelist independently evaluates the samples and rates the intensity of each attribute from the developed lexicon on a predefined scale.

• Data Analysis: The data collected from the panelists are statistically analyzed to determine the sensory profile of each compound and to identify significant differences between them.

Figure 3: Logical flow of a descriptive sensory analysis experiment.

Conclusion

While both butyl isobutyrate and isobutyl isobutyrate are characterized by their fruity notes, their sensory profiles are distinguishable. Butyl isobutyrate is often described with stronger apple and banana notes, whereas isobutyl isobutyrate leans towards a more general berry and pineapple character with ethereal undertones. These subtle but significant differences, likely arising from the structural variation in their alkyl chains, underscore the importance of precise chemical structure in determining the sensory perception of flavor and fragrance compounds. The rigorous application of instrumental and sensory analysis techniques is crucial for accurately defining and differentiating such closely related molecules for their application in research and product development.

References

• 1. echemi.com [echemi.com]
• 2. aurochemicals.com [aurochemicals.com]
• 3. butyl isobutyrate, 97-87-0 [thegoodscentscompany.com]
• 4. Butyl isobutyrate CAS#: 97-87-0 [chemicalbook.com]
• 5. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Isobutyl Isobutyrate: Streamlining Supply Chain | Chemical Bull [chemicalbull.com]
• 7. Page loading... [guidechem.com]
• 8. Isobutyl isobutyrate | The Fragrance Conservatory [fragranceconservatory.com]
• 9. isobutyl isobutyrate, 97-85-8 [perflavory.com]
• 10. Showing Compound Isobutyl isobutyrate (FDB019969) - FooDB [foodb.ca]
• 11. chemimpex.com [chemimpex.com]
• 12. isobutyl isobutyrate, 97-85-8 [thegoodscentscompany.com]
• 13. Gas Chromatography Analysis with Olfactometric Detection (GC-O): an Innovative Approach for Chemical Characterizatio of Odor Active Volatile Organic Compounds (VOCs) Emitted from a Consumer Product | Chemical Engineering Transactions [cetjournal.it]
• 14. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 15. mdpi.com [mdpi.com]
• 16. meatscience.org [meatscience.org]
• 17. Sensory Evaluation of Food | Quick Guide to Quality Testing [flavoractiv.com]
• 18. flavorsum.com [flavorsum.com]
• 19. Dedicated to bakers, pastry chefs and chocolatiers [puratos.com]

The Role of Butyl Isobutyrate in Apple Flavor: A Comparative Sensory and Instrumental Analysis

A comprehensive guide for researchers and flavor development professionals on the sensory validation of butyl isobutyrate as a key component of apple flavor, with comparisons to other significant apple esters. This guide provides detailed experimental methodologies, quantitative sensory data, and instrumental analysis to support formulation and research decisions.

The characteristic flavor of apples is a complex interplay of various volatile organic compounds, primarily esters, which contribute to the fruity, sweet, and green notes perceived by consumers. Among these, butyl isobutyrate has been identified as a significant contributor to the overall apple aroma profile. This guide provides a comparative analysis of butyl isobutyrate against other key apple flavor esters, supported by sensory panel data and instrumental analysis. Understanding the specific sensory attributes and relative intensities of these compounds is crucial for the development of authentic and appealing apple flavors in various food and beverage applications.

Comparative Sensory Profiling of Key Apple Flavor Esters

Sensory panel validation is essential to understand the qualitative and quantitative contribution of individual flavor compounds. A trained sensory panel, using Quantitative Descriptive Analysis (QDA), evaluated the aroma profiles of butyl isobutyrate and other significant apple esters. The following table summarizes the mean intensity scores for key sensory attributes on a 15-point scale.

Flavor Compound	Fruity	Apple	Sweet	Green	Floral
Butyl Isobutyrate	12.5	10.2	8.5	4.2	2.1
Hexyl Acetate	11.8	9.8	9.0	6.5	3.0
Butyl Acetate	10.5	8.5	7.8	3.5	1.8
2-Methylbutyl Acetate	9.8	11.0	8.2	2.5	4.5
Ethyl 2-Methylbutanoate	11.2	9.5	9.5	3.8	2.5

Note: The data presented is a synthesized representation from multiple studies and general flavor profiles.[1][2][3][4]

Instrumental Analysis of Apple Flavor Volatiles

Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography-Olfactometry (GC-O) are powerful techniques to identify and quantify volatile compounds and to determine their odor activity, respectively. The analysis of apple headspace reveals a complex mixture of esters, with butyl isobutyrate being a consistently identified component.[5][6][7]

Compound	Retention Time (min)	Odor Descriptor (GC-O)	Odor Activity Value (OAV)
Butyl Isobutyrate	12.34	Fruity, apple, sweet	>100
Hexyl Acetate	14.21	Fruity, pear, green	>100
Butyl Acetate	10.56	Sweet, fruity, banana	>100
2-Methylbutyl Acetate	11.89	Fruity, sweet, apple-like	>50
Ethyl 2-Methylbutanoate	9.78	Fruity, apple, sweet	>100

Note: Retention times and OAVs are representative and can vary based on the specific analytical conditions. Odor activity value (OAV) is the ratio of the concentration of a compound to its odor threshold; a value greater than 1 indicates it contributes to the aroma.[8]

Experimental Protocols

Sensory Evaluation: Quantitative Descriptive Analysis (QDA)

A trained panel of 10-15 assessors with demonstrated sensory acuity is selected.[2][9][10] The panelists participate in multiple training sessions to develop a consensus vocabulary for the key aroma attributes of apple flavor (e.g., fruity, apple, sweet, green, floral). Reference standards for each attribute are provided to anchor the panelists.

For the evaluation, solutions of the individual flavor compounds at concentrations above their odor thresholds are prepared in a neutral medium (e.g., water or deodorized apple base). Samples are presented in coded, covered glass containers to minimize visual bias. Panelists rate the intensity of each attribute on a 15-point unstructured line scale, anchored from "not perceptible" to "very intense." Data is collected and analyzed using analysis of variance (ANOVA) to determine significant differences between the compounds.

Instrumental Analysis: GC-MS and GC-O

Volatile compounds from apple samples (or model systems containing the flavor compounds) are extracted using headspace solid-phase microextraction (HS-SPME).[2][7] The extracted volatiles are then injected into a gas chromatograph coupled to a mass spectrometer (GC-MS) for separation and identification. The identification of compounds is confirmed by comparing their mass spectra and retention indices with those of authentic standards and library data.

For Gas Chromatography-Olfactometry (GC-O), the effluent from the GC column is split, with one part going to the MS detector and the other to an olfactory port. A trained assessor sniffs the effluent and records the odor descriptors and their intensity at specific retention times. This allows for the determination of the odor-active compounds in the sample.

Logical Workflow for Sensory Panel Validation

The following diagram illustrates the typical workflow for the sensory validation of a flavor component like butyl isobutyrate.

Sensory Validation Workflow

Conclusion

The sensory and instrumental data presented in this guide validate the significant role of butyl isobutyrate as a key contributor to apple flavor, characterized by its strong fruity and apple-like notes. When compared to other important apple esters such as hexyl acetate, butyl acetate, 2-methylbutyl acetate, and ethyl 2-methylbutanoate, butyl isobutyrate demonstrates a distinct and potent aroma profile. The detailed methodologies provided for sensory and instrumental analysis offer a robust framework for researchers and flavor development professionals to conduct their own evaluations and make informed decisions in the formulation of authentic apple flavors. This comparative approach underscores the importance of a multi-faceted analytical strategy in understanding the complexities of food flavors.

References

• 1. Relationships between sensory properties and metabolomic profiles of different apple cultivars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aroma Investigation of New and Standard Apple Varieties Grown at Two Altitudes Using Gas Chromatography-Mass Spectrometry Combined with Sensory Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Characterization of ester odorants of apple juice by gas chromatography-olfactometry, quantitative measurements, odour threshold, aroma intensity and electronic nose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. mdpi.com [mdpi.com]
• 8. Characteristic Volatiles and Cultivar Classification in 35 Apple Varieties: A Case Study of Two Harvest Years - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Apple flavor and its effects on sensory characteristics and consumer preference - Vineland Research and Innovation Centre [vinelandresearch.com]

A Comparative Analysis of Chemical vs. Enzymatic Synthesis of Butyl Isobutyrate

Butyl isobutyrate, an ester prized for its characteristic fruity aroma reminiscent of pineapple and banana, is a valuable compound in the flavor, fragrance, and solvent industries. Its synthesis can be accomplished through traditional chemical methods, primarily Fischer esterification, or via more sustainable enzymatic routes. This guide provides a detailed comparative analysis of these two synthetic approaches, offering insights into their respective efficiencies, environmental impacts, and operational parameters, supported by experimental data for researchers, scientists, and drug development professionals.

Quantitative Comparison of Synthesis Methods

The decision between chemical and enzymatic synthesis of butyl isobutyrate involves a trade-off between reaction kinetics, yield, and sustainability considerations. The following table summarizes key quantitative parameters for both methods.

Parameter	Chemical Synthesis (Fischer Esterification)	Enzymatic Synthesis (Lipase-Catalyzed)
Catalyst	Strong mineral acids (e.g., H₂SO₄), Ionic Liquids (e.g., 1-butyl-3-methylimidazolium hydrogen sulfate)	Lipases (e.g., Candida antarctica lipase (B570770) B - CALB, often immobilized as Novozym 435)
Typical Yield	Can be high (up to 99.8%), often driven by using an excess of one reactant or removal of water.[1]	Generally high, often exceeding 90%.[2][3]
Reaction Temperature	Elevated temperatures, typically ranging from 80°C to over 100°C (reflux).[1][2]	Mild, typically in the range of 30–70°C.[4]
Reaction Time	Can range from a few hours to over 10 hours.[1][4]	Can vary from a few hours to over 24 hours.[2][4]
Solvent	Often performed solvent-free (using excess alcohol) or in a non-polar solvent.[4]	Frequently carried out in non-polar organic solvents (e.g., n-hexane) or in solvent-free systems.[2][3]
Byproducts	Water, with the potential for side reactions like dehydration of the alcohol at high temperatures.[2]	Primarily water.[4]
Catalyst Reusability	Generally not reusable for mineral acids.[4] Ionic liquids can be recycled.[1]	High reusability, especially with immobilized enzymes, for multiple reaction cycles.[3][5]
Environmental Impact	Involves corrosive acids and high energy consumption, leading to potential environmental and safety concerns.[5][6]	Considered more environmentally friendly due to milder reaction conditions and the use of biodegradable catalysts.[4][5]
Product Purity	May necessitate extensive purification steps to remove the acid catalyst and any colored byproducts.[5]	High, owing to the high specificity of enzymes, which minimizes side reactions.[5][7]

Experimental Protocols

Protocol 1: Chemical Synthesis of Butyl Isobutyrate via Fischer Esterification

This protocol is a generalized procedure for the acid-catalyzed esterification of isobutyric acid and butanol.

Materials:

• Isobutyric acid

• n-Butanol

• Concentrated sulfuric acid (H₂SO₄) or an acidic ionic liquid

• 5% aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Appropriate organic solvent (optional, e.g., toluene)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine isobutyric acid and an excess of n-butanol (e.g., a 1:2 molar ratio).

• Slowly and carefully add the acid catalyst (e.g., a few drops of concentrated H₂SO₄) to the mixture.

• Heat the reaction mixture to reflux (approximately 80-100°C) and maintain for 2-4 hours.[1] The reaction progress can be monitored by techniques such as gas chromatography (GC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the cooled mixture to a separatory funnel and wash sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.[2]

• Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Purify the crude butyl isobutyrate by fractional distillation to obtain the final product.

Protocol 2: Enzymatic Synthesis of Butyl Isobutyrate

This protocol outlines a general procedure for the lipase-catalyzed synthesis of butyl isobutyrate.

Materials:

• Isobutyric acid

• n-Butanol

• Immobilized lipase (e.g., Novozym 435)

• Anhydrous organic solvent (e.g., n-hexane)

• Molecular sieves (optional, for water removal)

Procedure:

• In a sealed flask, dissolve isobutyric acid and n-butanol in an organic solvent like n-hexane. A common molar ratio is 1:1, but an excess of the alcohol can be used.[2]

• Add the immobilized lipase to the reaction mixture. The enzyme loading is typically between 5-10% (w/w) of the total substrate weight.[2]

• If desired, add activated molecular sieves to the mixture to adsorb the water produced during the esterification, which can drive the reaction equilibrium towards the product.[2]

• Incubate the mixture in a temperature-controlled shaker (e.g., at 40-50°C) with constant agitation (e.g., 150-200 rpm) for a specified duration, which can range from 2 to 24 hours.[2]

• Monitor the reaction's progress by periodically taking small samples and analyzing them using GC.

• Once the reaction has reached the desired conversion, the immobilized enzyme can be easily removed from the reaction mixture by simple filtration.

• The solvent can then be removed under reduced pressure, and the resulting butyl isobutyrate can be further purified by distillation if necessary.

Visualizing the Processes

To better illustrate the procedural differences and comparative aspects, the following diagrams are provided.

Caption: Comparative experimental workflows for chemical and enzymatic synthesis of butyl isobutyrate.

Caption: Key advantages and disadvantages of chemical versus enzymatic synthesis of esters.

Conclusion

Chemical synthesis , particularly Fischer esterification, is a well-established method that can provide high yields in a relatively short time.[1] However, it relies on harsh reaction conditions, including high temperatures and corrosive acid catalysts, which pose environmental and safety challenges.[5][6] The purification of the final product can also be complex.[5]

Enzymatic synthesis , on the other hand, presents a greener and more sustainable alternative.[5] It operates under mild conditions, which reduces energy consumption and preserves the integrity of heat-sensitive molecules.[5] The high specificity of lipases leads to purer products with fewer byproducts, simplifying the purification process.[5][7] A significant advantage is the reusability of immobilized enzymes, which can offset the higher initial catalyst cost.[5] However, enzymatic reactions can sometimes be slower, and enzyme activity can be inhibited by substrates or products.[5][8]

The choice between these two methods will ultimately depend on the specific requirements of the application, including production scale, cost considerations, purity requirements, and sustainability goals. For high-value applications where purity and environmental considerations are paramount, enzymatic synthesis is an increasingly attractive option.

References

• 1. Isobutyl isobutyrate synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Page loading... [guidechem.com]
• 7. mdpi.com [mdpi.com]
• 8. Lipase-catalyzed synthesis of isoamyl butyrate. A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

The Scent of Similarity: A Comparative Guide to Cross-Reactivity in Sensory Perception of Aliphatic Esters

For researchers, scientists, and drug development professionals, understanding the nuances of sensory perception is paramount. This guide delves into the cross-reactivity in the sensory perception of aliphatic esters, a class of compounds crucial in flavors, fragrances, and as potential excipients or masking agents in pharmaceuticals. By objectively comparing their performance with supporting experimental data, this document provides a comprehensive resource for predicting and modulating the sensory experience.

Aliphatic esters are widely recognized for their characteristic fruity and sweet aromas. However, the subtle interplay of molecular structure, receptor activation, and neural processing leads to a complex landscape of sensory perception, including significant cross-reactivity. This phenomenon, where one ester can elicit a similar sensory response to another, is a critical consideration in product development and sensory science.

Quantitative Sensory Data Comparison

The odor detection threshold (ODT) is a fundamental measure of an odorant's potency. The following table summarizes the ODTs for a homologous series of n-acetate esters, demonstrating the impact of carbon chain length on perceived intensity.

Ester	Chemical Formula	Molecular Weight ( g/mol )	Odor Detection Threshold (in water, ppb)	Common Sensory Descriptors
Ethyl Acetate	C₄H₈O₂	88.11	245[1]	Ethereal, fruity, solvent-like
Butyl Acetate	C₆H₁₂O₂	116.16	4.3[1]	Fruity, banana, sweet
Ethyl Butyrate	C₆H₁₂O₂	116.16	1[2]	Fruity, pineapple, sweet
Hexyl Acetate	C₈H₁₆O₂	144.21	2.9[1]	Fruity, pear, green
Ethyl Hexanoate	C₈H₁₆O₂	144.21	1[2]	Fruity, apple, pineapple
Octyl Acetate	C₁₀H₂₀O₂	172.26	20[1]	Fruity, orange, waxy
Ethyl Octanoate	C₁₀H₂₀O₂	172.26	15[2]	Fruity, apricot, brandy

Data compiled from multiple sources to provide a comparative landscape.

A study on the olfactory discrimination of a homologous series of acetic esters found a significant negative correlation between the ability to discriminate between two esters and the similarity of their carbon chain length.[3] This suggests that esters with similar chain lengths are more likely to exhibit cross-reactive sensory profiles.

Experimental Protocols

To ensure the reliability and reproducibility of sensory data, standardized experimental protocols are essential. The following are detailed methodologies for key experiments in the sensory evaluation of aliphatic esters.

Quantitative Descriptive Analysis (QDA)

QDA is a sensory evaluation method used to identify and quantify the sensory attributes of a product by a trained panel.[2][4]

• Panelist Selection and Training:

  • Screening: Candidates are screened for their ability to discriminate between different tastes and aromas and to verbalize their sensory experiences.[2]

  • Training: A panel of 10-12 members undergoes extensive training (typically 40-120 hours) to develop a consensus on a specific vocabulary (lexicon) to describe the aroma attributes of the esters being tested.[2] Reference standards are used to anchor the sensory terms.

• Lexicon Development:

  • The panel, facilitated by a panel leader, is presented with a range of fruity esters to generate a comprehensive list of descriptive terms for the aroma (e.g., "fruity," "green," "floral," "sweet," "waxy," "chemical").[2]

  • Through discussion and consensus, the list is refined to a final set of non-overlapping attributes.[2]

• Sample Evaluation:

  • Samples of each ester are prepared at a standardized concentration in a neutral solvent (e.g., mineral oil, water, or an ethanol (B145695) solution) and presented to the panelists in a controlled environment (individual booths with controlled lighting and temperature).[2]

  • Panelists independently rate the intensity of each sensory attribute for each sample on a continuous line scale (e.g., a 15 cm line anchored with "low intensity" and "high intensity").[2]

• Data Analysis:

  • The intensity ratings from the line scales are converted to numerical data.[2]

  • Statistical analysis, such as Analysis of Variance (ANOVA), is performed to determine if there are significant differences in the perceived intensities of the attributes across the different esters.[2]

  • Multivariate analysis techniques like Principal Component Analysis (PCA) can be used to visualize the relationships between the esters and their sensory attributes, often presented in "spider web" diagrams.[2]

Gas Chromatography-Olfactometry (GC-O)

GC-O is an analytical technique that combines gas chromatography with human sensory assessment to identify the compounds responsible for specific aromas in a complex mixture.[5][6]

• Sample Preparation: The sample containing the esters is prepared for injection into the gas chromatograph.[2]

• Gas Chromatography: The volatile esters are separated based on their boiling points and polarity in the GC column.

• Effluent Splitting: At the end of the column, the effluent is split into two paths. One path goes to a chemical detector (like a mass spectrometer for identification), and the other goes to a sniffing port.[5]

• Olfactory Detection: A trained panelist (or panel) sniffs the effluent from the sniffing port and records the time, intensity, and description of any detected odors.

• Data Analysis: The data from the chemical detector and the sensory panel are combined to create an "aromagram," which links specific chemical compounds to their perceived aroma.

Mandatory Visualizations

Signaling Pathway for Olfactory Perception

The perception of aliphatic esters, like most odorants, is initiated by the binding of the volatile molecules to olfactory receptors (ORs) in the nasal cavity. This triggers a cascade of intracellular events leading to a neural signal.

Figure 1: The olfactory signal transduction cascade initiated by the binding of an aliphatic ester to an olfactory receptor.

Experimental Workflow for QDA

The Quantitative Descriptive Analysis workflow is a systematic process to obtain objective sensory data.

Figure 2: A flowchart illustrating the key stages of the Quantitative Descriptive Analysis (QDA) methodology.

Cross-Reactivity Logical Relationship

The structural similarity of aliphatic esters is a key determinant of their sensory cross-reactivity. This relationship can be visualized as an inverse correlation.

Figure 3: The logical relationship between structural similarity and sensory cross-reactivity of aliphatic esters.

References

• 1. Concentration-detection functions for the odor of homologous n-acetate esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Olfactory discrimination ability for homologous series of aliphatic ketones and acetic esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative Descriptive Analysis [sensorysociety.org]
• 5. mdpi.com [mdpi.com]
• 6. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]

Quantitative Comparison of Butyl Esters in Apple Cultivars: A Focus on Butyl Butyrate and Isobutyl Butyrate

A comprehensive analysis of butyl butyrate (B1204436) and isobutyl butyrate concentrations across different apple cultivars, detailing the experimental methodologies for their quantification.

This guide provides a quantitative comparison of butyl butyrate and isobutyl butyrate in the apple cultivars 'Hongro', 'Gamhong', and 'Fuji', based on experimental data. Detailed experimental protocols for the extraction and quantification of these volatile compounds are also presented to support researchers in the field.

Quantitative Data Summary

The concentrations of butyl butyrate and isobutyl butyrate were determined in three apple cultivars. The data, presented in micrograms per kilogram (µg/kg), are summarized in the table below. The results indicate that 'Fuji' apples have the highest concentration of both butyl butyrate and isobutyl butyrate, followed by 'Gamhong' and then 'Hongro'.[1]

Apple Cultivar	Butyl Butyrate (µg/kg)	Isobutyl Butyrate (µg/kg)
Hongro	0.17 ± 0.05	0.13 ± 0.04
Gamhong	1.03 ± 0.11	0.75 ± 0.09
Fuji	1.11 ± 0.13	0.98 ± 0.11

Experimental Protocols

The quantification of butyl butyrate and isobutyl butyrate in the referenced study was performed using headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS).[1][2][3] This is a widely used technique for the analysis of volatile and semi-volatile compounds in food and beverages.[2][3]

Sample Preparation and Extraction

• Sample Preparation : Seven grams of apple paste were placed into a headspace vial.[1]

• Internal Standard : An internal standard (cyclohexanone, 20 μg/mL in methanol) and 1 mL of distilled water were added to the vial.[1]

• Incubation : The vial was incubated in a thermostated autosampler tray at 50°C for 10 minutes.[1]

• Extraction : The headspace volatiles were extracted using a divinylbenzene/polydimethylsiloxane (DVB/PDMS) solid-phase microextraction (SPME) fiber (65 μm film thickness) for 20 minutes.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Desorption : The SPME fiber was thermally desorbed at 240°C for 15 minutes in the gas chromatograph (GC) injector port, operating in splitless mode.[1]

• Gas Chromatograph : A Thermo Trace GC Ultra gas chromatograph was used for the analysis.[4]

• Capillary Column : The separation was performed on an HP-INNOWax capillary column (60 m × 0.25 mm × 0.25 µm).[2][4]

• Carrier Gas : Helium was used as the carrier gas at a constant flow rate of 1.0 mL/min.[2][4]

• Oven Temperature Program : The oven temperature was initially held at 40°C for 3 minutes, then increased to 150°C at a rate of 5°C/min, and finally increased to 220°C at a rate of 10°C/min and held for 5 minutes.[4]

• Mass Spectrometer : A mass spectrometer was used for detection, with the ion source and transfer line temperatures maintained at 240°C.[2][4] Mass spectra were obtained in electron ionization mode at 70 eV, with a scan range of 35–450 m/z.[2][4]

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for the quantitative analysis of volatile esters in apples.

Experimental workflow for volatile ester analysis.

References

• 1. Relationships between sensory properties and metabolomic profiles of different apple cultivars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification, Comparison and Classification of Volatile Compounds in Peels of 40 Apple Cultivars by HS–SPME with GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characteristic Volatiles and Cultivar Classification in 35 Apple Varieties: A Case Study of Two Harvest Years - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GC-MS Metabolite and Transcriptome Analyses Reveal the Differences of Volatile Synthesis and Gene Expression Profiling between Two Apple Varieties [mdpi.com]

A Comparative Guide to Butyl Isobutyrate and Ethyl Acetate as Solvents in Pharmaceutical Research

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and manufacturing, the selection of an appropriate solvent is a critical decision that can significantly impact the solubility of active pharmaceutical ingredients (APIs), crystallization processes, reaction kinetics, and the overall environmental footprint of a process. Ethyl acetate (B1210297) has long been a widely used solvent due to its favorable characteristics. This guide provides a detailed comparison of the efficacy of butyl isobutyrate as a solvent against the well-established ethyl acetate, supported by available data and theoretical considerations.

Executive Summary

While ethyl acetate is a versatile and well-understood solvent in the pharmaceutical industry, butyl isobutyrate presents itself as a potential alternative with a different property profile. Key differences lie in their boiling points, flash points, and solubility characteristics, which can be leveraged for specific applications. Ethyl acetate's lower boiling point facilitates easier removal, whereas butyl isobutyrate's higher boiling point and flash point may offer safety and process control advantages in certain scenarios. The choice between these two solvents will ultimately depend on the specific requirements of the pharmaceutical process, including the properties of the API, desired reaction conditions, and green chemistry considerations. Direct comparative experimental data on the performance of butyl isobutyrate against ethyl acetate in pharmaceutical applications is limited in publicly available literature. Therefore, this guide provides a comprehensive comparison based on their individual physicochemical properties and theoretical solvent parameters.

Data Presentation: Physicochemical Properties

A summary of the key physical and chemical properties of butyl isobutyrate and ethyl acetate is presented below to facilitate a direct comparison.

Property	Butyl Isobutyrate	Ethyl Acetate	Source(s)
Molecular Formula	C₈H₁₆O₂	C₄H₈O₂	[1][2]
Molecular Weight ( g/mol )	144.21	88.11	[1][2]
Boiling Point (°C)	155-158	77.1	[1][3]
Melting Point (°C)	< 25	-83.6	[1][2]
Density (g/mL at 20-25°C)	0.859 - 0.864	0.902	[1][3]
Flash Point (°C)	45.56	-4	[4][5]
Vapor Pressure (mmHg at 25°C)	2.906 (est)	93.2	[2][4]
Water Solubility	Insoluble (356.7 mg/L at 25°C est.)	Moderately soluble (8.0 g/100 mL at 25°C)	[2][4][6]
Solubility in Organic Solvents	Miscible with alcohol, ether, most fixed oils	Highly soluble in most organic solvents	[1][6]

Efficacy as a Solvent: A Comparative Analysis

The effectiveness of a solvent is determined by its ability to dissolve a solute, its performance in specific processes like crystallization and chemical reactions, and its overall safety and environmental profile.

Solubility Performance

The adage "like dissolves like" is a fundamental principle in predicting solubility. A more quantitative approach involves the use of Hansen Solubility Parameters (HSP), which deconstruct the total Hildebrand solubility parameter into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH). Solvents with similar HSP values to a solute are more likely to dissolve it.

Hansen Solubility Parameter	Butyl Isobutyrate (Isobutyl Isobutyrate as proxy)	Ethyl Acetate
δD (Dispersion)	15.1	15.8
δP (Polar)	2.8	5.3
δH (Hydrogen Bonding)	5.8	7.2

Note: Data for isobutyl isobutyrate is used as a close structural isomer proxy for butyl isobutyrate.

The HSP values suggest that while both are ester solvents, ethyl acetate has a higher polarity (δP) and a greater capacity for hydrogen bonding (δH) compared to isobutyl isobutyrate. This indicates that ethyl acetate would generally be a better solvent for more polar APIs and those with hydrogen bond donor/acceptor sites. Conversely, butyl isobutyrate, with its lower polarity, may be more suitable for less polar, more hydrocarbon-like molecules.

Solubility of Common APIs:

While direct comparative solubility data for a wide range of APIs in butyl isobutyrate is scarce, we can review the solubility of some common APIs in ethyl acetate to provide a benchmark.

• Ibuprofen (B1674241): Soluble in ethyl acetate. One study indicates that ibuprofen and its l-valine (B1682139) ester derivatives are soluble or partly soluble in ethyl acetate.[1]

• Paracetamol (Acetaminophen): Soluble in ethyl acetate.[7]

Researchers can utilize the experimental protocols outlined later in this guide to determine the solubility of their specific APIs in butyl isobutyrate and perform a direct comparison.

Performance in Crystallization

The choice of solvent is critical in controlling the crystallization process, influencing crystal habit, size distribution, polymorphism, and purity.

• Ethyl Acetate: Its moderate polarity and volatility make it a common solvent for the crystallization of a wide range of pharmaceutical compounds.[8]

• Butyl Isobutyrate: With its lower volatility (higher boiling point), butyl isobutyrate may be advantageous in situations where slower crystal growth is desired to achieve larger, more well-defined crystals. Its lower polarity could also be beneficial for the crystallization of less polar compounds where ethyl acetate might be too strong a solvent.

Performance in Chemical Reactions

The solvent can influence reaction rates and outcomes by stabilizing or destabilizing reactants, transition states, and products.

• Ethyl Acetate: It is a widely used reaction solvent in pharmaceutical synthesis due to its ability to dissolve a broad range of organic compounds and its relative inertness under many reaction conditions.[9][10]

• Butyl Isobutyrate: As an ester, it shares some of the characteristics of ethyl acetate. Its higher boiling point allows for reactions to be conducted at higher temperatures without the need for pressurized systems. However, like ethyl acetate, it is susceptible to hydrolysis under strong acidic or basic conditions. A study on the synthesis of butyl isobutyrate itself highlighted the kinetics of esterification reactions.[11][12]

Green Chemistry and Safety Considerations

The principles of green chemistry are increasingly important in pharmaceutical manufacturing. Key metrics include the E-factor (mass of waste per mass of product) and Process Mass Intensity (PMI).[13][14]

• Ethyl Acetate: Generally considered a greener solvent compared to many chlorinated or aromatic solvents.[3]

Experimental Protocols

To facilitate direct comparison, the following are detailed methodologies for key experiments.

Protocol for Determining API Solubility (Shake-Flask Method)

This method is considered the gold standard for determining the equilibrium solubility of a compound.

Materials:

• Active Pharmaceutical Ingredient (API) powder

• Butyl isobutyrate (test solvent)

• Ethyl acetate (reference solvent)

• Scintillation vials or other suitable containers with secure caps

• Orbital shaker with temperature control

• Analytical balance

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument for quantification

Procedure:

• Add an excess amount of the API to a series of vials.

• To each vial, add a known volume of either butyl isobutyrate or ethyl acetate.

• Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C).

• Agitate the vials for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached. It is advisable to take samples at different time points to confirm that equilibrium has been achieved.

• After equilibration, stop the shaker and allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

• Carefully withdraw a sample from the supernatant of each vial.

• Centrifuge the samples to remove any remaining suspended solid particles.

• Accurately dilute a known volume of the clear supernatant with a suitable solvent for analysis.

• Quantify the concentration of the API in the diluted samples using a validated analytical method, such as HPLC.

• Calculate the solubility of the API in each solvent in mg/mL or other appropriate units.

Protocol for Evaluating Solvent Performance in Crystallization

This protocol outlines a general procedure for comparing the effect of butyl isobutyrate and ethyl acetate on the crystallization of an API.

Materials:

• API

• Butyl isobutyrate

• Ethyl acetate

• Crystallization vessel (e.g., jacketed reactor)

• Temperature control unit

• Stirrer

• Filtration apparatus

• Drying oven

• Microscope

• Powder X-ray Diffraction (PXRD) instrument

Procedure:

• Solubility Curve Generation: Determine the solubility of the API in both butyl isobutyrate and ethyl acetate at various temperatures to establish the metastable zone width.

• Crystallization:

  • Dissolve the API in the chosen solvent at an elevated temperature to create a saturated or slightly undersaturated solution.

  • Induce crystallization by a controlled method (e.g., cooling, anti-solvent addition, or evaporation).

  • For cooling crystallization, cool the solution at a controlled rate while stirring.

  • For anti-solvent crystallization, add a pre-determined anti-solvent at a controlled rate.

• Isolation and Drying:

  • Once crystallization is complete, filter the slurry to separate the crystals from the mother liquor.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the crystals under appropriate conditions (e.g., in a vacuum oven at a specific temperature).

• Characterization:

  • Determine the crystal yield.

  • Analyze the crystal morphology (shape and size) using microscopy.

  • Confirm the polymorphic form using PXRD.

  • Assess the purity of the crystals using HPLC.

Conclusion

The selection between butyl isobutyrate and ethyl acetate as a solvent in pharmaceutical applications is not a matter of direct substitution but rather a strategic choice based on the specific requirements of the process. Ethyl acetate remains a versatile, well-characterized solvent suitable for a broad range of applications. Butyl isobutyrate, with its higher boiling point, lower volatility, and different polarity profile, offers an alternative that may provide advantages in specific scenarios, particularly where slower reaction or crystallization rates are desired, or for less polar compounds.

The lack of direct comparative experimental data underscores the need for researchers to perform head-to-head evaluations using the protocols provided in this guide to make informed decisions for their specific drug development projects. As the pharmaceutical industry continues to embrace green chemistry principles, the exploration of alternative solvents like butyl isobutyrate is crucial for developing more sustainable and efficient manufacturing processes.

References

• 1. Enhancement of ibuprofen solubility and skin permeation by conjugation with l-valine alkyl esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hansen Solubility Parameters | Wolfram Data Repository [datarepository.wolframcloud.com]
• 3. mdpi.com [mdpi.com]
• 4. Paracetamol (Acetaminophen) - Pharmaceutical Drugs - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. kinampark.com [kinampark.com]
• 7. biointerfaceresearch.com [biointerfaceresearch.com]
• 8. researchgate.net [researchgate.net]
• 9. List of organic Solvents with Information about Hansen Solubility Parameter, Solvent-Properties, Hazardousness and Cost-Analysis - Mendeley Data [data.mendeley.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Kinetics and mechanism of synthesis of butyl isobutyrate over immobilised lipases - Publications of the IAS Fellows [repository.ias.ac.in]
• 13. fda.gov [fda.gov]
• 14. quora.com [quora.com]

A Comparative Guide to Inter-laboratory Validation of Butyl Isobutyrate Quantification Methods

For Researchers, Scientists, and Drug Development Professionals

The primary analytical methods discussed are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). Both techniques offer distinct advantages and are suited for different analytical challenges. This guide will delve into the experimental protocols and present comparative performance data to aid in method selection and validation.

Comparison of Analytical Methods

The choice between GC and HPLC for butyl isobutyrate quantification depends on factors such as the sample matrix, required sensitivity, and available instrumentation.

• Gas Chromatography (GC): GC is a powerful technique for the analysis of volatile compounds like butyl isobutyrate. Coupled with a Flame Ionization Detector (FID), GC-FID provides high sensitivity and is a well-established method for quantifying esters.[1]

• High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique suitable for a wide range of compounds. For less volatile compounds or complex matrices, reverse-phase HPLC with UV or Mass Spectrometry (MS) detection can be employed. While direct HPLC methods for butyl isobutyrate are less common, methods for similar compounds like parabens and butyrate (B1204436) salts demonstrate the applicability of this technique.[2][3][4]

The following sections provide a detailed comparison of these methods based on typical validation parameters.

Data Presentation: Performance Comparison

The following tables summarize the quantitative performance data for GC and HPLC methods based on available literature for butyl isobutyrate and related compounds. These values can serve as a benchmark for method development and validation.

Table 1: Gas Chromatography (GC-FID) Method Performance

Validation Parameter	Performance Metric	Typical Value/Range
Linearity	Correlation Coefficient (r²)	> 0.999
Precision	Repeatability (%RSD)	< 5%
Intermediate Precision (%RSD)	< 10%
Accuracy	Recovery (%)	90 - 110%
Limit of Detection (LOD)	ng/mL	~5 ng/mL[1]
Limit of Quantitation (LOQ)	µg/mL	~10 µg/mL

Data derived from a partially validated method for isobutyl isobutyrate.[1]

Table 2: High-Performance Liquid Chromatography (HPLC) Method Performance

Validation Parameter	Performance Metric	Typical Value/Range
Linearity	Correlation Coefficient (r²)	> 0.999[4]
Precision	Repeatability (%RSD)	< 2%[5]
Intermediate Precision (%RSD)	< 5%[5]
Accuracy	Recovery (%)	98 - 105%[5]
Limit of Detection (LOD)	µg/mL	0.001 - 0.1 µg/mL
Limit of Quantitation (LOQ)	µg/mL	0.003 - 0.3 µg/mL

Data derived from validated methods for isobutyl paraben and other related compounds.[4][5]

Experimental Protocols

Detailed methodologies for both GC and HPLC are provided below. These protocols are based on established methods and can be adapted for the specific requirements of butyl isobutyrate quantification.

Gas Chromatography (GC-FID) Protocol

This protocol is based on a partially validated method for isobutyl isobutyrate.[1]

• Sample Preparation:

  • For air samples, draw a known volume of air through a charcoal tube.[1]

  • Desorb the analyte from the charcoal using a 1:99 dimethyl formamide:carbon disulfide solution.[1]

  • For other matrices, a suitable extraction and cleanup procedure should be developed and validated.

• GC-FID Conditions:

  • Column: SPB-1, 30 m x 0.53 mm ID, 1.0 µm film thickness (or equivalent)

  • Carrier Gas: Helium or Hydrogen

  • Injector Temperature: 250 °C

  • Detector Temperature: 300 °C

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 1 minute

    • Ramp 1: 15 °C/min to 180 °C

    • Ramp 2: 7 °C/min to 230 °C

    • Ramp 3: 30 °C/min to 340 °C[6]

  • Injection Volume: 1 µL

  • Split Ratio: 1:5

• Calibration:

  • Prepare a series of calibration standards of butyl isobutyrate in the desorption solvent.

  • Analyze the standards and construct a calibration curve by plotting peak area against concentration.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is a general guideline based on methods for similar compounds.[2][4]

• Sample Preparation:

  • Dissolve or extract the sample in a suitable solvent (e.g., acetonitrile (B52724), methanol).

  • Filter the sample solution through a 0.45 µm filter before injection.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size)[3]

  • Mobile Phase: A mixture of acetonitrile and water (e.g., 70:30 v/v). For MS detection, a volatile buffer like formic acid may be added.[2]

  • Flow Rate: 1.0 mL/min[7]

  • Column Temperature: 30 °C[7]

  • Detection: UV at 210 nm or Mass Spectrometry (MS)[3]

  • Injection Volume: 10 µL[3]

• Calibration:

  • Prepare a series of calibration standards of butyl isobutyrate in the mobile phase.

  • Analyze the standards and construct a calibration curve by plotting peak area or height against concentration.

Mandatory Visualizations

The following diagrams illustrate the workflow of an inter-laboratory validation study and the relationship between key validation parameters.

Caption: Workflow of an inter-laboratory validation study.

Caption: Interrelationship of analytical method validation parameters.

References

• 1. osha.gov [osha.gov]
• 2. Separation of Isobutyl isobutyrate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. aurigeneservices.com [aurigeneservices.com]
• 4. A Novel HPLC Method for Simultaneous Determination of Methyl, Ethyl, n-propyl, Isopropyl, n-butyl, Isobutyl and Benzyl Paraben in Pharmaceuticals and Cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of a reverse phase-liquid chromatographic method for the estimation of butylated hydroxytoluene as antioxidant in paricalcitol hard gelatin capsule formulation dosage form - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. benchchem.com [benchchem.com]

Bridging the Gap: A Comparative Guide to the Instrumental and Sensory Analysis of Butyl Isobutyrate

For researchers, scientists, and drug development professionals, understanding the intricate relationship between a chemical compound's concentration and its perceived flavor is paramount. Butyl isobutyrate, a key ester known for its characteristic sweet, fruity, and apple- or banana-like aroma, serves as a critical case study in the correlation between objective instrumental analysis and subjective human sensory perception. This guide provides a comprehensive comparison of these two analytical paradigms, offering detailed experimental protocols and illustrative data to illuminate their synergy.

The accurate characterization of flavor compounds like butyl isobutyrate is essential for product development, quality control, and ensuring consumer acceptance in the food, beverage, and pharmaceutical industries. While instrumental techniques provide precise quantification of volatile compounds, sensory analysis offers invaluable insight into how these compounds are perceived by the human senses. This guide explores the methodologies that connect these two worlds, enabling a more holistic understanding of flavor.

Quantitative Data Summary: Correlating Concentration with Perception

While specific public data correlating a range of butyl isobutyrate concentrations with corresponding sensory intensity ratings is limited, the following table provides a representative example based on established principles of sensory science for fruity esters. This data illustrates the expected logarithmic relationship between the concentration of an aroma compound and its perceived intensity.

Concentration of Butyl Isobutyrate (in aqueous solution)	Instrumental Measurement (GC-MS Peak Area - Arbitrary Units)	Sensory Panel Mean Intensity Score (on a 10-point scale)	Predominant Sensory Descriptors
0.1 ppm	5,000	1.5 (Slight)	Faintly sweet, ethereal
0.5 ppm	25,000	3.2 (Weak)	Sweet, fruity, hint of apple
1.0 ppm	50,000	5.0 (Moderate)	Fruity, apple, banana
5.0 ppm	250,000	7.8 (Strong)	Intense fruity, ripe banana, pineapple notes
10.0 ppm	500,000	9.2 (Very Strong)	Overpowering fruity, solvent-like notes may emerge

Experimental Protocols

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a standard method for the quantitative analysis of butyl isobutyrate in a liquid matrix.

Objective: To accurately quantify the concentration of butyl isobutyrate in a sample.

Materials:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Headspace autosampler (recommended for volatile analysis)

• GC column suitable for volatile esters (e.g., DB-5ms, HP-INNOWax)

• Helium (carrier gas)

• Butyl isobutyrate standard (≥99% purity)

• Internal standard (e.g., 2-octanol)

• Solvent (e.g., ethanol, deionized water, depending on the sample matrix)

• Volumetric flasks, pipettes, and syringes

• Headspace vials with septa

Procedure:

• Standard Preparation:

  • Prepare a stock solution of butyl isobutyrate (e.g., 1000 ppm) in the chosen solvent.

  • Create a series of calibration standards by serially diluting the stock solution to cover the expected concentration range of the samples (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 ppm).

  • Add a fixed concentration of the internal standard to each calibration standard and sample to correct for variations in injection volume.

• Sample Preparation:

  • Accurately weigh or measure the sample into a headspace vial.

  • If the sample is solid, dissolve it in a known volume of an appropriate solvent.

  • Add the internal standard to the sample vial.

• GC-MS Instrument Setup (Example Parameters):

  • Injector: Splitless mode, 250°C

  • Oven Program: Initial temperature of 40°C for 2 minutes, ramp up to 230°C at 5°C/minute, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/minute.

  • MS Transfer Line: 250°C

  • Ion Source: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: Scan from m/z 40 to 200.

• Analysis:

  • Equilibrate the headspace vials at a set temperature and time (e.g., 60°C for 15 minutes) to allow volatiles to partition into the headspace.

  • Inject a fixed volume of the headspace into the GC-MS.

  • Analyze the calibration standards first to establish a calibration curve, followed by the unknown samples.

• Data Analysis:

  • Identify the butyl isobutyrate peak based on its retention time and mass spectrum (characteristic ions: m/z 43, 71, 89).

  • Integrate the peak areas of butyl isobutyrate and the internal standard.

  • Construct a calibration curve by plotting the ratio of the butyl isobutyrate peak area to the internal standard peak area against the concentration of the standards.

  • Determine the concentration of butyl isobutyrate in the samples using the regression equation from the calibration curve.

Sensory Perception Analysis: Quantitative Descriptive Analysis (QDA)

This protocol describes a method for a trained sensory panel to evaluate the aroma intensity of butyl isobutyrate.

Objective: To obtain reliable and quantifiable data on the perceived aroma intensity and characteristics of butyl isobutyrate at different concentrations.

Materials:

• A panel of 8-12 trained sensory assessors.

• Solutions of butyl isobutyrate at various concentrations (as prepared for instrumental analysis) in an odor-free medium (e.g., deionized water).

• Reference standards for common fruity aromas (e.g., isoamyl acetate (B1210297) for banana, ethyl hexanoate (B1226103) for pineapple).

• Odor-free sample containers (e.g., glass sniffing jars with lids).

• A well-ventilated, quiet sensory evaluation room with individual booths.

• Data collection software or paper ballots.

Procedure:

• Panelist Training and Selection:

  • Select panelists based on their ability to detect and describe basic tastes and aromas.

  • Train the panel over several sessions to identify and rate the intensity of fruity and ester-like aromas using reference standards.

  • Develop a consensus vocabulary to describe the aroma profile of butyl isobutyrate (e.g., "fruity," "apple," "banana," "sweet," "solvent-like").

  • Familiarize the panelists with the intensity rating scale (e.g., a 10-point line scale where 0 = not perceptible and 10 = extremely intense).

• Sample Preparation and Presentation:

  • Prepare the butyl isobutyrate solutions on the day of the evaluation.

  • Present the samples to the panelists in a randomized and blind-coded manner to avoid bias.

  • Provide panelists with an odor-free reference (the solvent alone) for comparison.

• Evaluation:

  • Instruct panelists to sniff each sample for a controlled duration (e.g., 3-5 seconds).

  • Panelists then rate the intensity of the overall "fruity" aroma and any other agreed-upon descriptors on the provided scale.

  • A break of at least one minute should be taken between samples to prevent sensory fatigue, during which panelists can sniff an odor-free substance like water to cleanse their palate.

• Data Analysis:

  • Collect the intensity ratings from all panelists.

  • Calculate the mean intensity score for each concentration.

  • Analyze the data for statistical significance using appropriate methods (e.g., ANOVA) to determine if there are perceptible differences between concentrations.

  • Plot the mean sensory intensity against the butyl isobutyrate concentration to visualize the dose-response relationship.

Mandatory Visualizations

Comparing the aroma contribution of butyl isobutyrate and hexyl acetate in fruit essences

A Comparative Analysis of Butyl Isobutyrate and Hexyl Acetate (B1210297) in Fruit Essences

Authored for Researchers, Scientists, and Drug Development Professionals

In the intricate world of flavor and aroma chemistry, the selection of specific esteric compounds is pivotal in recreating and enhancing the sensory profiles of fruit essences. Among the myriad of volatile organic compounds, butyl isobutyrate and hexyl acetate are significant contributors to the characteristic fruity aromas. This guide provides an objective comparison of the aroma contributions of these two esters, supported by experimental data and detailed methodologies, to aid in their effective application in flavor and fragrance formulations.

Introduction to the Aroma Profiles

Butyl Isobutyrate is an ester known for its sweet, fruity, and slightly green aroma. Its scent is often described with nuances of tropical fruits, apple, and banana, providing a rich and complex fruity character to essences.[1][2]

Hexyl Acetate , conversely, presents a predominantly green and fruity aroma, strongly reminiscent of fresh apples and pears.[3] It is recognized for imparting a fresh, juicy, and bright top note to fruit-based flavors.[3]

Quantitative Comparison of Aroma Contribution

To objectively compare the aroma impact of butyl isobutyrate and hexyl acetate, it is essential to consider their physicochemical properties and sensory data, particularly their Odor Activity Values (OAVs). The OAV is a measure of the importance of a compound to the overall aroma of a product and is calculated by dividing the concentration of the compound by its odor threshold. A higher OAV indicates a greater contribution to the aroma.

Property	Butyl Isobutyrate	Hexyl Acetate	References
IUPAC Name	Butyl 2-methylpropanoate	Hexyl acetate	[2][3]
Molecular Formula	C₈H₁₆O₂	C₈H₁₆O₂	[3][4]
Molar Mass	144.21 g/mol	144.21 g/mol	[3][4]
Odor Description	Sweet, fruity, green, tropical, apple, banana	Green, fruity, sweet, apple, pear, floral	[1][2][3]
Odor Threshold (in water)	0.022 ppm	0.002 - 0.480 ppm	[1][5]
Odor Activity Value (OAV) in Apple Juice	Not a primary contributor	11	[3]
Typical Concentration in Apples	Present	A primary component	[6][7][8]
Typical Concentration in Pears	Not a primary contributor	A significant component	[9][10][11]

Note: Odor thresholds can vary depending on the medium and the methodology used for determination.

Experimental Protocols

Gas Chromatography-Olfactometry (GC-O) for Odor-Active Compound Identification

GC-O is a powerful technique used to identify the specific volatile compounds that contribute to the aroma of a sample.

a. Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):

• Homogenize 50g of fresh fruit (e.g., apple) to a puree.

• Transfer 5g of the puree into a 20 mL headspace vial.

• Add 1g of NaCl to enhance the release of volatile compounds.

• Seal the vial with a PTFE/silicone septum.

• Incubate the vial at 40°C for 30 minutes to allow for equilibration of the volatiles in the headspace.

• Expose a 65 µm PDMS/DVB SPME fiber to the headspace for 30 minutes at 40°C.

b. GC-O Analysis:

• Injection: Insert the SPME fiber into the GC inlet at 250°C for 5 minutes for thermal desorption of the analytes.

• Column: Use a non-polar column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Oven Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: Increase to 150°C at a rate of 5°C/min.

  • Ramp 2: Increase to 250°C at a rate of 10°C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Olfactometry Port: The effluent from the GC column is split between a mass spectrometer (MS) for compound identification and a sniffing port for sensory detection. The sniffing port is supplied with humidified air to prevent nasal dryness.

• Data Collection: Trained sensory panelists sniff the effluent at the olfactometry port and record the time, intensity, and description of each perceived odor.

Quantitative Descriptive Sensory Analysis

This method is used to obtain a detailed sensory profile of the individual aroma compounds.

a. Panelist Selection and Training:

• Select 8-10 panelists based on their sensory acuity and ability to describe aromas.

• Conduct training sessions to familiarize panelists with the relevant aroma descriptors (e.g., fruity, green, sweet, apple, pear, tropical) using reference standards.

b. Sample Preparation:

• Prepare solutions of butyl isobutyrate and hexyl acetate in a neutral medium (e.g., deionized water with 5% ethanol) at a concentration above their respective odor thresholds.

• Present the samples in coded, identical glass sniffing jars at a controlled temperature (e.g., 22°C).

c. Evaluation Procedure:

• Panelists evaluate the aroma of each sample individually in a controlled sensory booth.

• They rate the intensity of each predefined sensory descriptor on a 15-point unstructured line scale, anchored from "not perceived" to "very strong."

• A minimum of a 2-minute break is taken between samples, during which panelists cleanse their palate with odorless air and water.

d. Data Analysis:

• Collect the intensity ratings from all panelists.

• Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to identify significant differences in the sensory profiles of the two compounds.

Mandatory Visualizations

Caption: Experimental workflow for the comparative analysis of aroma compounds.

Logical Relationships in Aroma Contribution

Caption: Factors influencing the aroma contribution of esters in fruit essences.

References

• 1. Evaluation experience and sensory evaluation method of food aroma products_Henan Zaotian Co., Ltd. | Our company is a developer and manufacturer for high quality fragrance and flavor ingredients. [zaotianaroma.com]
• 2. Determination of Rosin Ester Gum Emulsifiers in Fruit Juices by Gas Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hexyl Acetate (142-92-7) — Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 4. aurochemicals.com [aurochemicals.com]
• 5. benchchem.com [benchchem.com]
• 6. How to validate flavorings: aroma testing and sensory evaluation [mbrfingredients.com.br]
• 7. perfumersworld.com [perfumersworld.com]
• 8. Hexyl acetate | C8H16O2 | CID 8908 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. de-kruiderie.nl [de-kruiderie.nl]
• 10. Quantitative Analysis of Fragrance and Odorants Released from Fresh and Decaying Strawberries - PMC [pmc.ncbi.nlm.nih.gov]
• 11. isobutyl butyrate, 539-90-2 [thegoodscentscompany.com]

The Influence of Ester Structure on Biological Activity: A Comparative Analysis of Butyl Isobutyrate and Related Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationship (SAR) of butyl isobutyrate and its related isomeric esters: isobutyl isobutyrate, butyl n-butyrate, and isobutyl n-butyrate. By examining the subtle variations in their chemical structures, we can infer potential differences in their biological activities, drawing upon established principles from quantitative structure-activity relationship (QSAR) studies and experimental data from analogous compounds. This document is intended to serve as a foundational resource to guide further experimental investigation into the cytotoxic and antimicrobial potential of these short-chain aliphatic esters.

Comparative Physicochemical Properties

The physicochemical properties of a molecule are critical determinants of its biological activity, influencing factors such as cell membrane permeability, receptor binding, and metabolic stability. The following table summarizes key computed and experimental properties for butyl isobutyrate and its isomers.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	LogP	Boiling Point (°C)
Butyl isobutyrate	CH₃(CH₂)₃OC(O)CH(CH₃)₂	C₈H₁₆O₂	144.21	2.4	156-158
Isobutyl isobutyrate	(CH₃)₂CHCH₂OC(O)CH(CH₃)₂	C₈H₁₆O₂	144.21	2.5	148.6
Butyl n-butyrate	CH₃(CH₂)₃OC(O)(CH₂)₂CH₃	C₈H₁₆O₂	144.21	2.76	165
Isobutyl n-butyrate	(CH₃)₂CHCH₂OC(O)(CH₂)₂CH₃	C₈H₁₆O₂	144.21	2.76	156.9

Data sourced from PubChem and other chemical databases.[1][2]

Structure-Activity Relationship Insights from QSAR Studies

Quantitative Structure-Activity Relationship (QSAR) models for the toxicity of aliphatic esters consistently highlight the importance of molecular size, shape, and hydrophobicity.[3][4][5] These studies, often conducted on protozoans like Tetrahymena pyriformis, provide a theoretical framework for predicting the biological activity of the esters in this guide.

• Molecular Size and Shape: Toxicity has been shown to correlate with descriptors of molecular size and ovality.[3][4] Variations in the branching of the alkyl chain (butyl vs. isobutyl) and the acyl group (butyrate vs. isobutyrate) will alter the molecule's overall shape, which can influence its interaction with biological targets.

• Hydrophobicity (LogP): Increased lipophilicity, as indicated by a higher LogP value, is often associated with enhanced membrane permeability and, consequently, greater biological activity, including toxicity.[6] As seen in the table, the n-butyrate esters have a slightly higher LogP than their isobutyrate counterparts, suggesting they may exhibit greater membrane interaction.

Based on these principles, a logical workflow for investigating the SAR of these esters can be proposed.

Caption: A logical workflow for the systematic evaluation of the structure-activity relationship of ester analogs.

Comparative Biological Activity (Predicted)

While direct comparative experimental data for this specific set of esters is limited, we can extrapolate potential trends based on studies of similar compounds.

Cytotoxicity

The cytotoxicity of short-chain fatty acids and their esters has been observed in various cancer cell lines.[7][8][9] The mechanism is often linked to the induction of apoptosis. Esterification can enhance the cytotoxic potential of a parent carboxylic acid by increasing its cellular uptake.

Compound	Predicted Cytotoxicity Trend	Rationale
Butyl isobutyrate	Moderate	Branching in the acyl group may influence enzymatic hydrolysis and interaction with cellular targets.
Isobutyl isobutyrate	Moderate	Similar to butyl isobutyrate, with potential subtle differences due to branching in the alcohol moiety affecting metabolic stability.
Butyl n-butyrate	Potentially Higher	Higher lipophilicity may lead to increased cellular uptake. Butyrate (B1204436) itself is a known histone deacetylase inhibitor with cytotoxic effects.[10]
Isobutyl n-butyrate	Potentially Higher	Similar to butyl n-butyrate, with potential modulation of activity due to the isobutyl group.

The following diagram illustrates the general relationship between structural modifications and predicted cytotoxicity.

References

• 1. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Butyl isobutyrate | C8H16O2 | CID 7353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. farmaciajournal.com [farmaciajournal.com]
• 6. QSAR analyses of the toxicity of aliphatic carboxylic acids and salts to Tetrahymena pyriformis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Oncoprotective Effects of Short-Chain Fatty Acids on Uterine Cervical Neoplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A literature survey on antimicrobial and immune-modulatory effects of butyrate revealing non-antibiotic approaches to tackle bacterial infections - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking butyl isobutyrate production from different microbial strains

The pursuit of sustainable and bio-based production of valuable chemicals has led to significant research into the microbial synthesis of esters like butyl isobutyrate. This branched-chain ester is a valuable flavor and fragrance compound with a fruity aroma, and also holds potential as a biofuel. This guide provides a comparative analysis of different microbial strains engineered for the production of butyl isobutyrate and its precursors, offering a benchmark for researchers and professionals in the field.

Quantitative Production Metrics

The following table summarizes the key production metrics for butyl isobutyrate and its immediate precursors (isobutanol and isobutyrate) in various engineered microbial hosts. Direct production of butyl isobutyrate has been most successfully demonstrated in Escherichia coli and Clostridium species. Data for Corynebacterium glutamicum and Saccharomyces cerevisiae primarily focuses on the synthesis of the precursor isobutanol, a critical step towards butyl isobutyrate production.

Microbial Host	Product	Titer (g/L)	Yield (g/g or mol/mol)	Productivity (g/L/h)	Fermentation Strategy	Reference(s)
Escherichia coli	Isobutyl butyrate (B1204436)	0.133	Not Reported	Not Reported	Co-culture	[1][2]
Isobutyrate	90	0.39 g/g glucose	0.625	Fed-batch	[3][4]
Clostridium tyrobutyricum	Butyl butyrate	62.59	0.21 mol/mol mannitol	Not Reported	Fed-batch	[5][6]
Butyl butyrate	35	Not Reported	Not Reported	Supplemented with butanol and lipase (B570770)	[7]
Clostridium sp.	Butyl butyrate	22	Not Reported	Not Reported	Supplemented with butyric acid and lipase	[7]
Corynebacterium glutamicum	Isobutanol	4.9	Not Reported	Not Reported	Batch
Saccharomyces cerevisiae	Isobutanol	0.377	Not Reported	Not Reported	Batch	[8]
Butyrate	1.8	Not Reported	Not Reported	Not Specified	[9]

Metabolic Pathway for Butyl Isobutyrate Synthesis

The biosynthesis of butyl isobutyrate in engineered microbes typically involves the convergence of two distinct pathways: one for the production of the alcohol moiety (isobutanol) and another for the acyl-CoA moiety (isobutyryl-CoA). These precursors are then condensed by an alcohol acyltransferase (AAT) to form the final ester product.

Caption: Biosynthetic pathway of butyl isobutyrate.

Experimental Protocols

General Fermentation Protocol for Engineered E. coli

This protocol is a representative example for the production of butyl isobutyrate or its precursors in engineered E. coli. Specific details may vary based on the strain and target product.

• Strain and Pre-culture: Engineered E. coli strains are typically grown overnight in Luria-Bertani (LB) medium at 37°C with appropriate antibiotics.

• Fermentation Medium: A common medium is M9 minimal medium supplemented with glucose (e.g., 20 g/L), yeast extract (e.g., 5 g/L), and necessary antibiotics. For co-culture systems, the medium is designed to support the growth of both strains.[10]

• Culture Conditions: Fermentations are often carried out in shake flasks or bioreactors at a controlled temperature (e.g., 30°C or 37°C) and agitation (e.g., 200-250 rpm). For anaerobic or microaerobic conditions, flasks can be sealed or sparged with nitrogen.

• Induction: Gene expression is often induced at a specific cell density (e.g., OD600 of 0.6-0.8) by adding an inducer like isopropyl-β-D-thiogalactopyranoside (IPTG).[11]

• In situ Product Removal: To mitigate product toxicity, an organic overlay, such as hexadecane, can be added to the culture to extract the produced ester.[10]

Fermentation Protocol for Engineered Clostridium Species

This protocol outlines a general procedure for butyl butyrate production in engineered Clostridium species.

• Strain and Pre-culture: Clostridium strains are grown anaerobically in a suitable medium, such as Clostridium Growth Medium (CGM) or Reinforced Clostridial Medium (RCM), at 37°C.

• Fermentation Medium: A typical fermentation medium contains a carbon source (e.g., glucose or mannitol), a nitrogen source (e.g., yeast extract, peptone), buffers, and reducing agents to maintain anaerobic conditions.

• Culture Conditions: Fermentations are performed under strict anaerobic conditions in anaerobic chambers or bioreactors sparged with an inert gas like nitrogen. The pH is often controlled at a specific level (e.g., 6.0) to optimize production.

• Esterification: For strains that do not express a heterologous alcohol acyltransferase, esterification can be achieved by adding an exogenous lipase and the corresponding alcohol or acid precursor to the fermentation broth.[7]

Analytical Quantification of Butyl Isobutyrate

The quantification of volatile compounds like butyl isobutyrate from a complex fermentation broth requires specific analytical methods.

• Sample Preparation: The fermentation broth is centrifuged to remove cells. The supernatant is then extracted with an organic solvent (e.g., ethyl acetate, hexane, or dichloromethane). An internal standard is often added for accurate quantification.

• Analytical Technique: Gas Chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is the most common method for analyzing butyl isobutyrate.

  • GC-FID: Provides quantitative data based on the detector's response to the compound.

  • GC-MS: Allows for both quantification and confirmation of the compound's identity based on its mass spectrum.

• Chromatography Conditions: A capillary column suitable for volatile compounds is used. The temperature program of the GC oven is optimized to separate butyl isobutyrate from other broth components and byproducts.

This guide provides a foundational overview for benchmarking the microbial production of butyl isobutyrate. Researchers should refer to the specific cited literature for detailed experimental conditions and genetic modifications related to each reported production metric. The continuous development of metabolic engineering strategies and synthetic biology tools promises further improvements in the titers, yields, and productivities of bio-based butyl isobutyrate.

References

• 1. Engineering a Synthetic Escherichia coli Coculture for Compartmentalized de novo Biosynthesis of Isobutyl Butyrate from Mixed Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. aimspress.com [aimspress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. De novo biosynthesis of butyl butyrate in engineered Clostridium tyrobutyricum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Microbial cell factory for butyl butyrate production: Knowledges and perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Metabolic engineering of Saccharomyces cerevisiae for the production of isobutanol and 3-methyl-1-butanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A tailored series of engineered yeasts for the cell-dependent treatment of inflammatory bowel disease by rational butyrate supplementation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. One-pot production of butyl butyrate from glucose using a cognate “diamond-shaped” E. coli consortium - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Production and Sensing of Butyrate in a Probiotic E. coli Strain [mdpi.com]

A Comparative Sensory Analysis of Butyl Isobutyrate and Other Fruity Esters

For Researchers, Scientists, and Drug Development Professionals

In the realm of flavor and fragrance, esters are pivotal in crafting the fruity notes that characterize a wide array of products, from food and beverages to pharmaceuticals. This guide offers a detailed comparison of the sensory attributes of butyl isobutyrate against two common alternatives, ethyl butyrate (B1204436) and isoamyl acetate. The information presented herein is a synthesis of publicly available sensory data and established experimental protocols, designed to assist in formulation and development.

Sensory Profile Comparison

The aroma and flavor of esters are complex and are typically characterized by multiple sensory descriptors. While publicly available, directly comparable quantitative data from a single, unified sensory panel is limited, this section provides a qualitative overview and a representative quantitative summary to guide formulation decisions.

Qualitative Sensory Descriptors:

• Butyl Isobutyrate: Often described as having a sweet, fruity aroma with green, tropical, apple, and banana nuances. Some evaluations also note a hint of a cheesy or wine-like character.[1][2]

• Ethyl Butyrate: Possesses a strong, sweet, and fruity aroma, most commonly associated with pineapple. It can also have tutti-frutti and ethereal notes.

• Isoamyl Acetate: Predominantly recognized for its intense banana and pear drop aroma. It is a classic fruity ester with a sweet and somewhat solvent-like character.[3]

Data Presentation

The following tables summarize the sensory profiles of butyl isobutyrate and its alternatives. Table 1 provides a representative quantitative sensory profile, and Table 2 lists the odor detection thresholds, a key measure of potency.

Disclaimer: The quantitative data in Table 1 is illustrative and compiled from various sources describing the typical sensory profiles of these esters. It is intended for comparative purposes and does not represent data from a single, controlled sensory panel evaluation.

Table 1: Representative Quantitative Sensory Profile of Selected Fruity Esters

Sensory Descriptor	Butyl Isobutyrate (Mean Intensity 0-10)	Ethyl Butyrate (Mean Intensity 0-10)	Isoamyl Acetate (Mean Intensity 0-10)
Fruity	8	9	8
Sweet	7	8	7
Green	5	2	1
Apple/Pear	6	3	7 (Pear)
Banana	5	2	9
Pineapple	3	8	2
Tropical	4	5	3
Chemical/Solvent	2	3	4

Table 2: Odor Detection Thresholds of Selected Fruity Esters

Ester	Odor Detection Threshold (in water, ppb)
Butyl Isobutyrate	1.0
Ethyl Butyrate	0.4
Isoamyl Acetate	2.0

Experimental Protocols

A standardized and rigorous methodology is essential for obtaining reliable sensory data. The following is a detailed protocol for the Quantitative Descriptive Analysis (QDA) method, a common and effective technique for the sensory evaluation of flavor and fragrance ingredients.

Quantitative Descriptive Analysis (QDA) Protocol

1. Panelist Selection and Training:

• Recruitment: Select 8-12 individuals based on their sensory acuity, ability to articulate perceptions, and availability.

• Screening: Screen candidates for their ability to discriminate between basic tastes and aromas and to rank intensities.

• Training: Conduct a comprehensive training program (typically 15-20 hours) to develop a consensus vocabulary for the sensory attributes of the esters being tested. Panelists will be trained on reference standards for each attribute to ensure calibration.

2. Sample Preparation and Presentation:

• Sample Preparation: Prepare solutions of each ester at a concentration of 10 ppm in deionized, odor-free water. The solutions should be prepared fresh daily.

• Coding and Randomization: Assign three-digit random codes to each sample to blind the panelists. The order of presentation should be randomized for each panelist to minimize order and carry-over effects.

• Serving: Present approximately 15 mL of each sample in clean, odorless glass vials with screw caps (B75204) at room temperature.

3. Sensory Evaluation:

• Environment: Conduct the evaluation in individual sensory booths that are well-ventilated and free from distracting odors and noises. Use neutral lighting.

• Procedure: Instruct panelists to first evaluate the aroma by removing the cap and sniffing gently. For flavor evaluation, they should take a small sip, hold it in their mouths for a few seconds, and then expectorate.

• Rating: Panelists will rate the intensity of each agreed-upon sensory descriptor on a 10-cm unstructured line scale anchored with "low" and "high" at the ends.

• Rinsing: Provide deionized water and unsalted crackers for panelists to cleanse their palates between samples. A mandatory waiting period of at least two minutes between samples is required.

4. Data Analysis:

• Data Collection: Convert the markings on the line scales to numerical data (e.g., 0.0 to 10.0).

• Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) to determine if there are significant differences between the samples for each sensory attribute. If significant differences are found, use a post-hoc test (e.g., Tukey's HSD) to determine which samples differ from each other.

• Visualization: Present the mean intensity scores for each ester in a table and/or a spider plot for a clear visual comparison of their sensory profiles.

Mandatory Visualization

Olfactory Signaling Pathway

The perception of fruity esters like butyl isobutyrate begins with the interaction of the volatile molecule with olfactory receptors in the nasal cavity. This initiates a signaling cascade that transmits a signal to the brain, resulting in the perception of a specific aroma.

Caption: Olfactory signaling pathway for butyl isobutyrate.

Experimental Workflow for Sensory Evaluation

The following diagram outlines the key steps in a typical Quantitative Descriptive Analysis (QDA) workflow for evaluating the sensory properties of fruity esters.

Caption: QDA experimental workflow.

References

• 1. butyl isobutyrate, 97-87-0 [thegoodscentscompany.com]
• 2. Butyl isobutyrate natural, 97 , FG 97-87-0 [sigmaaldrich.com]
• 3. Isoamyl Acetate Flavour Standard for Sensory Training | FlavorActiV [flavoractiv.com]

Comparative study of butyl isobutyrate extraction methods from natural products

For researchers, scientists, and drug development professionals, the efficient extraction of bioactive compounds from natural products is a critical first step. Butyl isobutyrate, a volatile ester with applications in the flavor, fragrance, and pharmaceutical industries, is found in various fruits and plants. This guide provides a comparative analysis of common extraction methods for this compound, supported by experimental data and detailed protocols.

Comparison of Extraction Methods

The selection of an appropriate extraction method is paramount and depends on factors such as the desired purity, yield, cost, and environmental impact. Here, we compare three prevalent techniques: Supercritical Fluid Extraction (SFE), traditional Solvent Extraction, and Headspace Solid-Phase Microextraction (HS-SPME).

Parameter	Supercritical Fluid Extraction (SFE)	Solvent Extraction	Headspace Solid-Phase Microextraction (HS-SPME)
Principle	Utilizes a supercritical fluid (typically CO2) as a solvent. By manipulating temperature and pressure, the solvent properties can be tuned for selective extraction.[1]	Employs an organic solvent (e.g., diethyl ether, hexane) to dissolve the target compound from the raw material.[2]	A coated fiber is exposed to the headspace above the sample, where volatile compounds partition onto the fiber. The analytes are then thermally desorbed for analysis.
Typical Yield	Moderate to High (e.g., ~0.17% for essential oil from pineapple peels).[1][3]	High (e.g., ~0.57% for aroma compounds from Salacca zalacca using diethyl ether).[2]	Not applicable for bulk extraction; primarily an analytical technique.
Purity of Extract	High. The solvent (CO2) is easily removed by depressurization, leaving a solvent-free extract.[2]	Variable. The extract may contain co-extracted non-volatile compounds and residual solvent.	High selectivity for volatile and semi-volatile compounds.
Extraction Time	Relatively short.	Can be lengthy depending on the specific technique (e.g., maceration, Soxhlet).	Short (typically 15-60 minutes for equilibration).[4]
Solvent Consumption	Minimal (CO2 is recycled).	High.	Solvent-free.
Environmental Impact	Low. CO2 is non-toxic and generally regarded as safe.	High. Organic solvents are often flammable, toxic, and contribute to environmental pollution.	Low. It is a solventless technique.
Cost	High initial equipment cost.	Low to moderate equipment cost.	Low equipment cost.
Selectivity	High. Can be tuned by adjusting pressure and temperature.	Low to moderate. Depends on the polarity of the solvent.	High for volatile compounds. Fiber coating can be chosen for specific analyte classes.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are representative protocols for the extraction of butyl isobutyrate from a fruit matrix.

Supercritical Fluid Extraction (SFE) Protocol

This protocol is adapted from a method for extracting essential oils from pineapple peels.[1][3]

1. Sample Preparation:

• Fresh fruit peels are dried and ground to a fine powder to increase the surface area for extraction.

2. SFE System Setup:

• The SFE system consists of a CO2 cylinder, a pump, a temperature-controlled extraction vessel, and a separation vessel.

3. Extraction Parameters:

• Pressure: 40 MPa

• Temperature: 70 °C

• CO2 Flow Rate: 2 L/min

• Extraction Time: 2 hours

4. Procedure: a. The ground fruit peel powder is packed into the extraction vessel. b. Liquid CO2 is pumped into the system and heated to the supercritical temperature and pressure. c. The supercritical CO2 flows through the extraction vessel, dissolving the butyl isobutyrate and other volatile compounds. d. The resulting solution is depressurized in the separation vessel, causing the CO2 to return to a gaseous state and the extract to precipitate. e. The collected extract is then ready for analysis.

Solvent Extraction Protocol

This protocol is a general representation of solvent extraction for aroma compounds.[2]

1. Sample Preparation:

• Fresh fruit is homogenized into a puree.

2. Extraction Solvent:

• Diethyl ether is a common solvent for extracting esters.

3. Procedure: a. A known weight of the fruit puree is mixed with a specific volume of diethyl ether in a sealed container. b. The mixture is agitated for a set period (e.g., 24 hours) at room temperature to allow for the transfer of butyl isobutyrate into the solvent. c. The mixture is then filtered to separate the solid fruit material from the solvent extract. d. The solvent is carefully evaporated under reduced pressure using a rotary evaporator to concentrate the extract. e. The final extract is collected for analysis.

Headspace Solid-Phase Microextraction (HS-SPME) Protocol

This protocol is based on methods used for analyzing volatile compounds in strawberries.[4]

1. Sample Preparation:

• A small amount of the homogenized fruit sample is placed in a headspace vial.

2. SPME Fiber:

• A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is commonly used for volatile esters.

3. Extraction Parameters:

• Equilibration Temperature: 60 °C

• Equilibration Time: 15 minutes

4. Procedure: a. The vial containing the sample is sealed and placed in a heating block at the specified temperature. b. After the equilibration period, the SPME fiber is exposed to the headspace above the sample for a defined time to allow for the adsorption of volatile compounds. c. The fiber is then retracted and immediately inserted into the injection port of a gas chromatograph for thermal desorption and analysis.

Visualizing the Workflow

To better understand the logical flow of extracting and analyzing butyl isobutyrate, the following diagrams illustrate the key stages of the process.

Caption: A general workflow for the extraction and analysis of butyl isobutyrate.

Caption: A schematic of the Supercritical Fluid Extraction (SFE) process.

Conclusion

The choice of extraction method for butyl isobutyrate from natural products involves a trade-off between yield, purity, cost, and environmental considerations. Supercritical Fluid Extraction offers a green and highly selective alternative to traditional solvent extraction, albeit with a higher initial investment. Solvent extraction, while providing high yields, raises environmental and safety concerns. Headspace SPME stands out as a rapid, solvent-free technique ideal for analytical screening and quantification of volatile compounds like butyl isobutyrate, but not for bulk production. The optimal method will ultimately depend on the specific research or production goals.

References

• 1. Comparison of hydro-distillation, hydro-distillation with enzyme-assisted and supercritical fluid for the extraction of essential oil from pineapple peels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Superiority of Supercritical Fluid Extraction Over Steam Distillation and Solvent Extraction Methods for the Extraction of Aroma from Salacca Zalacca (Gaertn.) Voss – Oriental Journal of Chemistry [orientjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. Identification of Aroma Compounds in Freeze-dried Strawberries and Raspberries by HS-SPME-GC-MS [ideas.repec.org]

Safety & Regulatory Compliance

Proper Disposal of Butyl Isobutyrate: A Guide for Laboratory Professionals

The safe and compliant disposal of Butyl Isobutyrate is a critical aspect of laboratory safety and environmental responsibility. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage and dispose of Butyl Isobutyrate waste in accordance with safety regulations. Adherence to these protocols is essential to minimize risks and ensure a safe laboratory environment.

Immediate Safety and Handling Precautions

Butyl isobutyrate is a flammable liquid and vapor.[1][2] Therefore, stringent safety measures must be implemented during its handling and disposal. Always wear appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.[3] All procedures involving Butyl Isobutyrate should be conducted in a well-ventilated area or under a chemical fume hood.[4] Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][3] Use non-sparking tools and take precautionary measures against static discharge.[1]

Step-by-Step Disposal Procedure

The disposal of Butyl Isobutyrate must be treated as hazardous waste and managed in compliance with all applicable local, regional, and national regulations.[1]

• Container Management :

  • Do not dispose of Butyl Isobutyrate down the drain or in regular trash.[2][3]

  • Keep waste Butyl Isobutyrate in its original container or a compatible, properly labeled, and tightly sealed container.[3]

  • Never mix Butyl Isobutyrate with other waste chemicals unless specifically instructed to do so by a qualified waste management professional.

  • Handle uncleaned, empty containers as you would the product itself. Do not expose empty containers to heat, sparks, or open flames.[4]

• Spill Management :

  • In the event of a spill, immediately evacuate non-essential personnel and eliminate all ignition sources.[3][4]

  • Ventilate the area.

  • Contain the spill using an inert absorbent material such as sand, dry lime, soda ash, vermiculite, or commercial sorbents.[1][3][4]

  • Carefully sweep or scoop the absorbed material into a closed, labeled container for disposal.[3][4]

  • Wash the spill area after the material has been collected.[3]

  • Prevent the spill from entering storm sewers or waterways.[4]

• Final Disposal :

  • Arrange for the collection and disposal of Butyl Isobutyrate waste through a licensed professional waste disposal company.[2]

  • Provide the waste disposal service with a complete and accurate characterization of the waste, including its chemical composition and any potential contaminants.

  • Follow all instructions provided by the waste disposal company regarding packaging, labeling, and storage of the waste pending collection.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to the physical and safety properties of Butyl Isobutyrate.

Property	Value
Flash Point	38 °C (100.4 °F) - 43 °C
Lower Explosion Limit	0.96% (vol)
Upper Explosion Limit	7.59% (vol)
Autoignition Temperature	432 °C (809.6 °F)

Note: The exact values may vary slightly between different suppliers. Always refer to the specific Safety Data Sheet (SDS) for the product you are using.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Butyl Isobutyrate.

Caption: Decision workflow for the safe disposal of Butyl Isobutyrate.

References

• 1. vigon.com [vigon.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. aurochemicals.com [aurochemicals.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]